Gelsevirine

Core Science & Biosynthesis

Gelsevirine's Mechanism of Action in Sepsis: A Technical Guide

Authored for: Researchers, Scientists, and Drug Development Professionals December 2025

Executive Summary

Sepsis remains a life-threatening condition characterized by a dysregulated host response to infection, leading to severe organ dysfunction and high mortality rates. A key driver of the hyperinflammatory state in sepsis is the aberrant activation of innate immune signaling pathways. The stimulator of interferon genes (STING) pathway, which detects cytosolic DNA from pathogens and damaged host cells, has been identified as a critical mediator of sepsis-induced inflammation and organ damage. Gelsevirine (B199093), an alkaloid derived from Gelsemium elegans Benth., has emerged as a novel and specific inhibitor of the STING pathway. This technical guide provides an in-depth analysis of the molecular mechanism of gelsevirine in sepsis, summarizing preclinical data, detailing experimental protocols, and visualizing the core signaling pathways involved. Gelsevirine acts via a dual mechanism: it competitively binds to the STING protein to prevent its activation and promotes its proteasomal degradation. These actions effectively suppress downstream inflammatory signaling, mitigating organ injury and improving survival in preclinical sepsis models.

The Role of the STING Pathway in Sepsis Pathophysiology

During the initial stages of sepsis, the innate immune system is activated by pathogen-associated molecular patterns (PAMPs) from microbes and danger-associated molecular patterns (DAMPs) from injured host tissues[1][2]. A crucial DAMP is double-stranded DNA (dsDNA) released into the cytoplasm from damaged mitochondria or pathogens[1][2]. The enzyme cyclic GMP-AMP synthase (cGAS) detects this cytosolic dsDNA and synthesizes the second messenger cyclic GMP-AMP (2'3'-cGAMP). 2'3'-cGAMP then binds to and activates the STING protein, an endoplasmic reticulum-resident transmembrane protein[1][3].

STING activation initiates a conformational change, leading to its dimerization and translocation from the ER to the Golgi apparatus[1][3]. This process facilitates the recruitment and activation of TANK-binding kinase 1 (TBK1), which in turn phosphorylates both the transcription factor interferon regulatory factor 3 (IRF3) and components of the nuclear factor-kappa B (NF-κB) pathway, such as p65[2][4]. Activated IRF3 and NF-κB translocate to the nucleus to drive the transcription of type I interferons (IFNs) and a broad range of pro-inflammatory cytokines (e.g., TNF-α, IL-6) and chemokines[1][4]. While essential for host defense, excessive and sustained activation of the STING pathway during sepsis contributes significantly to the cytokine storm, systemic inflammation, and multiple organ dysfunction[1][2].

Gelsevirine: A Dual-Action STING-Specific Inhibitor

Gelsevirine is an alkaloid compound that has been shown to potently and specifically target the STING protein, thereby mitigating STING-related inflammation[1][3]. Its mechanism is unique in that it employs a two-pronged approach to shut down STING signaling.

Direct Competitive Binding and Inactivation

In silico docking analyses and surface plasmon resonance studies have demonstrated that gelsevirine binds with high affinity directly to the cyclic dinucleotide (CDN)-binding pocket of the STING protein[1][3]. By occupying this site, gelsevirine acts as a competitive inhibitor, preventing the binding of the endogenous activator 2'3'-cGAMP[1][3]. This action effectively locks STING in an inactive, open conformation, which prevents the subsequent dimerization and translocation required for downstream signal propagation[1][3].

Promotion of STING Ubiquitination and Degradation

In addition to blocking its activation, gelsevirine actively promotes the degradation of the STING protein. Studies have shown that gelsevirine treatment increases the K48-linked ubiquitination of STING[1][2][4]. This specific type of ubiquitin chain targets the protein for degradation by the proteasome. The mechanism appears to involve the upregulation and recruitment of the E3 ubiquitin ligase TRIM21 (Tripartite Motif Containing 21)[1][3]. By enhancing its degradation, gelsevirine effectively reduces the cellular pool of STING available for activation, providing a sustained inhibitory effect.

Caption: Gelsevirine's dual inhibitory action on the STING protein.

Attenuation of Downstream Inflammatory Signaling

By preventing STING activation and promoting its degradation, gelsevirine effectively halts the entire downstream signaling cascade. In cellular and animal models of sepsis, treatment with gelsevirine dose-dependently downregulates the expression of STING and suppresses the phosphorylation of its key downstream targets, TBK1 and IRF3[2]. Consequently, the expression of type I interferons (e.g., Ifnb1) and interferon-stimulated genes (e.g., Cxcl10) is significantly inhibited[4]. Furthermore, gelsevirine treatment reduces the phosphorylation of p65, the principal signaling component of the canonical NF-κB pathway, leading to a marked decrease in the production of pro-inflammatory cytokines such as IL-6 and TNF-α[2][4].

Caption: Gelsevirine inhibits the STING signaling pathway, preventing inflammatory gene expression.

Preclinical Efficacy in Sepsis Models

The therapeutic potential of gelsevirine has been evaluated in the cecal ligation and puncture (CLP) mouse model, the gold standard for preclinical sepsis research that mimics human peritonitis and subsequent sepsis[1][5].

Improved Survival and Mitigation of Organ Damage

Post-operative administration of gelsevirine (5 hours after CLP surgery) significantly and dose-dependently increased the survival rate of septic mice[1][6]. This survival benefit was associated with a marked reduction in systemic inflammation and organ damage. The lungs, which are particularly susceptible to sepsis-induced injury, showed reduced inflammatory cell infiltration, lower wet-to-dry weight ratios, and decreased total protein in bronchoalveolar lavage fluid (BALF), all indicative of attenuated acute lung injury[1][6]. Furthermore, gelsevirine treatment improved liver and kidney function, as demonstrated by the normalization of key serum biomarkers[1].

Table 1: Effect of Gelsevirine on Survival and Organ Injury Markers in CLP Sepsis Model

Parameter	Sham Control	CLP (Sepsis)	CLP + Gelsevirine (10 mg/kg)	CLP + Gelsevirine (20 mg/kg)
Survival Rate (%)	100%	~20-30%	~50-60%	~70-80%
Lung Injury Score	Baseline	Significantly Increased	Significantly Decreased	Significantly Decreased
Lung W/D Ratio	Baseline	Significantly Increased	Significantly Decreased	Significantly Decreased
Serum AST (U/L)	Baseline	Significantly Increased	Significantly Decreased	Significantly Decreased
Serum ALT (U/L)	Baseline	Significantly Increased	Significantly Decreased	Significantly Decreased
Serum BUN (mmol/L)	Baseline	Significantly Increased	Significantly Decreased	Significantly Decreased
Serum Creatinine (μmol/L)	Baseline	Significantly Increased	Significantly Decreased	Significantly Decreased

Data summarized from Chen et al., 2023.[1][6] CLP mice were treated with gelsevirine 5 hours post-surgery. W/D: Wet-to-Dry; AST: Aspartate Aminotransferase; ALT: Alanine Aminotransferase; BUN: Blood Urea Nitrogen.

Table 2: Effect of Gelsevirine on Inflammatory Markers in CLP Sepsis Model

Parameter	Sham Control	CLP (Sepsis)	CLP + Gelsevirine (10 mg/kg)	CLP + Gelsevirine (20 mg/kg)
Serum IL-6 (pg/mL)	Baseline	Significantly Increased	Significantly Decreased	Significantly Decreased
Serum TNF-α (pg/mL)	Baseline	Significantly Increased	Significantly Decreased	Significantly Decreased
BALF Total Protein (mg/mL)	Baseline	Significantly Increased	Significantly Decreased	Significantly Decreased
Lung F4/80+ Macrophages	Low	High Infiltration	Reduced Infiltration	Reduced Infiltration
Lung S1009A+ Neutrophils	Low	High Infiltration	Reduced Infiltration	Reduced Infiltration

Data summarized from Chen et al., 2023.[1][4][6] Measurements were taken 15 hours post-CLP surgery.

Amelioration of Sepsis-Associated Encephalopathy (SAE)

Sepsis frequently leads to severe neurological complications, including SAE, which is associated with cognitive impairment. Gelsevirine has demonstrated protective effects in this context. In CLP-induced models of SAE, gelsevirine treatment improved survival, ameliorated cognitive deficits observed in Morris water maze and open field tests, and reduced neuroinflammation[7][8]. The mechanism in the central nervous system mirrors its systemic action: gelsevirine inhibits the STING pathway in microglia, the resident immune cells of the brain[7]. This inhibition prevents microglial activation and subsequent pyroptosis, a highly inflammatory form of programmed cell death, thereby reducing the production of inflammatory factors in the hippocampus[7][8]. The neuroprotective effects of gelsevirine were abolished in STING knockout mice, confirming that its therapeutic action in SAE is STING-dependent[7].

Key Experimental Methodologies

In Vivo Cecal Ligation and Puncture (CLP) Sepsis Model

The CLP model is the most widely used experimental model to study the pathophysiology of sepsis.

• Animals: 8-10 week old C57BL/6J mice are typically used[1].

• Anesthesia: Mice are anesthetized, commonly with 2% isoflurane (B1672236) inhalation[1].

• Procedure:

  • A midline laparotomy is performed to expose the cecum.

  • The cecum is ligated at a specific distance from the distal end (e.g., 5.0 mm) with a silk suture.

  • The ligated cecum is punctured once or twice with a specific gauge needle (e.g., 22-gauge) to induce polymicrobial leakage into the peritoneum.

  • A small amount of feces may be extruded to ensure patency.

  • The cecum is returned to the peritoneal cavity, and the abdominal incision is closed in layers.

  • Sham-operated control mice undergo the same procedure without ligation and puncture[1].

• Post-Operative Care: Animals receive fluid resuscitation (e.g., 1 mL saline, subcutaneously) and are monitored closely for signs of sepsis.

• Gelsevirine Administration: Gelsevirine (e.g., 10 or 20 mg/kg) or vehicle is administered intraperitoneally at a defined time point before or after CLP surgery (e.g., 1 hour before or 5 hours after)[1].

• Endpoints: Survival is monitored over several days. For mechanistic studies, animals are euthanized at specific time points (e.g., 15 hours) to collect blood, BALF, and organ tissues for analysis[1][6].

References

• 1. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 3. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Animal models of sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Gelsevirine ameliorates sepsis-associated encephalopathy by inhibiting the STING signalling-mediated pyroptosis pathway in microglia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Gelsevirine as a STING Inhibitor: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The Stimulator of Interferon Genes (STING) pathway is a critical component of the innate immune system, responsible for detecting cytosolic DNA and initiating a robust inflammatory and interferon response. While essential for host defense, aberrant STING activation is implicated in the pathophysiology of various inflammatory and autoimmune diseases. Consequently, the development of STING inhibitors has emerged as a promising therapeutic strategy. Gelsevirine, a natural alkaloid, has been identified as a novel and specific inhibitor of STING. This technical guide provides an in-depth overview of Gelsevirine's mechanism of action, supported by quantitative data and detailed experimental methodologies. Visual diagrams of signaling pathways and experimental workflows are included to facilitate a comprehensive understanding of Gelsevirine as a potential therapeutic agent targeting the STING pathway.

Introduction to the STING Signaling Pathway

The cGAS-STING pathway is a key innate immune sensing pathway that responds to the presence of cytosolic double-stranded DNA (dsDNA), a danger signal associated with viral and bacterial infections, as well as cellular damage. Upon binding to dsDNA, cyclic GMP-AMP synthase (cGAS) catalyzes the synthesis of the second messenger 2'3'-cyclic GMP-AMP (2'3'-cGAMP). 2'3'-cGAMP then binds to the STING protein, which is anchored to the endoplasmic reticulum (ER) membrane. This binding event triggers a conformational change in STING, leading to its dimerization and translocation from the ER to the Golgi apparatus. In the Golgi, STING recruits and activates TANK-binding kinase 1 (TBK1), which in turn phosphorylates both STING and the transcription factor Interferon Regulatory Factor 3 (IRF3). Phosphorylated IRF3 dimerizes and translocates to the nucleus, where it induces the expression of type I interferons (IFN-α/β) and other inflammatory cytokines.

Figure 1: The cGAS-STING signaling pathway.

Gelsevirine: A Dual-Action STING Inhibitor

Gelsevirine has been identified as a potent and specific inhibitor of the STING signaling pathway through a dual mechanism of action.[1][2] Firstly, it acts as a competitive inhibitor by directly binding to the cyclic dinucleotide (CDN)-binding pocket of STING.[1][2] This competitive binding prevents the natural ligand, 2'3'-cGAMP, from activating STING, thereby locking the STING dimer in an inactive conformation.[1][2] Secondly, Gelsevirine promotes the K48-linked ubiquitination and subsequent proteasomal degradation of STING, a process likely mediated by the E3 ubiquitin ligase TRIM21.[1][2][3] This dual action of both blocking activation and promoting degradation makes Gelsevirine a highly effective inhibitor of the STING pathway.

Figure 2: Dual mechanism of Gelsevirine as a STING inhibitor.

Quantitative Data

The inhibitory activity of Gelsevirine on the STING pathway has been quantified through various in vitro assays. The following tables summarize the key quantitative data.

Table 1: In Vitro Inhibitory Activity of Gelsevirine

Parameter	Cell Line	STING Agonist	Value	Reference
IC50 (IFN-β mRNA)	Raw264.7 (murine macrophage)	2'3'-cGAMP	5.365 µM	[4]

| IC50 (IFN-β mRNA) | THP-1 (human monocytic) | 2'3'-cGAMP | 0.766 µM |[4] |

Table 2: Gelsevirine-STING Binding Affinity

Assay	STING Protein	Parameter	Value	Reference

| Surface Plasmon Resonance (SPR) | Human STING-CTD | Kd | 27.6 µM |[1] |

Detailed Experimental Protocols

This section provides detailed methodologies for the key experiments used to characterize Gelsevirine as a STING inhibitor.

Surface Plasmon Resonance (SPR) Assay for Binding Affinity

This protocol outlines the determination of the binding affinity between Gelsevirine and the C-terminal domain (CTD) of human STING using SPR.

Figure 3: Workflow for Surface Plasmon Resonance (SPR) assay.

Materials:

• Biacore instrument

• Sensor chip (e.g., CM5)

• Human STING C-terminal domain (CTD) protein (ligand)

• Gelsevirine (analyte)

• Amine coupling kit (EDC, NHS, ethanolamine)

• Running buffer (e.g., HBS-EP+)

• Regeneration solution (e.g., Glycine-HCl, pH 2.5)

Procedure:

• Ligand Immobilization:

  • Equilibrate the sensor chip with running buffer.

  • Activate the carboxymethylated dextran (B179266) surface of the sensor chip by injecting a 1:1 mixture of 0.4 M EDC and 0.1 M NHS.

  • Inject the human STING-CTD protein (typically at 10-50 µg/mL in a low ionic strength buffer, e.g., 10 mM sodium acetate, pH 4.5) over the activated surface.

  • Deactivate any remaining active esters by injecting 1 M ethanolamine-HCl, pH 8.5.

• Analyte Binding:

  • Prepare a series of Gelsevirine dilutions in running buffer (e.g., ranging from 0.1 to 100 µM).

  • Inject each concentration of Gelsevirine over the immobilized STING-CTD surface for a defined association time, followed by a dissociation phase with running buffer.

• Data Analysis:

  • Record the sensorgrams for each Gelsevirine concentration.

  • Fit the binding data to a suitable model (e.g., a 1:1 steady-state binding model) to calculate the association rate constant (kon), dissociation rate constant (koff), and the equilibrium dissociation constant (Kd).[1]

Biotin Pull-Down Assay for Competitive Binding

This assay confirms the direct and competitive binding of Gelsevirine to STING protein.

Materials:

• Biotinylated Gelsevirine (Biotin-GS)

• HEK293T cells overexpressing HA-tagged STING

• Streptavidin-conjugated beads (e.g., magnetic beads)

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Wash buffer (e.g., PBS with 0.1% Tween-20)

• Unlabeled Gelsevirine and 2'3'-cGAMP for competition

• Anti-HA antibody for Western blotting

Procedure:

• Cell Lysate Preparation:

  • Transfect HEK293T cells with a plasmid expressing HA-tagged STING.

  • After 24-48 hours, lyse the cells with lysis buffer and collect the supernatant containing the HA-STING protein.

• Binding and Competition:

  • Incubate the cell lysate with biotinylated Gelsevirine (e.g., 5 µM) for 1 hour.

  • For competition experiments, pre-incubate the lysate with a 10-fold excess of unlabeled Gelsevirine or 2'3'-cGAMP before adding biotinylated Gelsevirine.

• Pull-Down:

  • Add streptavidin-conjugated beads to the lysate mixture and incubate for 1-2 hours at 4°C with rotation to capture the biotin-GS-STING complexes.

  • Wash the beads several times with wash buffer to remove non-specific binding proteins.

• Analysis:

  • Elute the bound proteins from the beads by boiling in SDS-PAGE sample buffer.

  • Analyze the eluate by Western blotting using an anti-HA antibody to detect the presence of STING. A decrease in the STING band in the presence of unlabeled Gelsevirine or 2'3'-cGAMP indicates competitive binding.[1][2]

In Vitro Ubiquitination Assay

This protocol is designed to demonstrate that Gelsevirine promotes the K48-linked ubiquitination of STING.

Materials:

• HEK293T cells

• Plasmids expressing HA-tagged STING and Flag-tagged ubiquitin (or K48-only ubiquitin)

• Gelsevirine

• Lysis buffer for immunoprecipitation

• Anti-HA antibody for immunoprecipitation

• Protein A/G agarose (B213101) beads

• Anti-Flag and anti-K48-linkage specific ubiquitin antibodies for Western blotting

Procedure:

• Cell Transfection and Treatment:

  • Co-transfect HEK293T cells with plasmids expressing HA-STING and Flag-ubiquitin.

  • After 24 hours, treat the cells with Gelsevirine (e.g., 10 µM) or vehicle for 2-4 hours.

• Immunoprecipitation:

  • Lyse the cells and immunoprecipitate HA-STING using an anti-HA antibody and protein A/G beads.

  • Wash the immunoprecipitates thoroughly.

• Western Blot Analysis:

  • Elute the immunoprecipitated proteins and resolve them by SDS-PAGE.

  • Perform Western blotting with an anti-Flag antibody to detect total ubiquitinated STING and an anti-K48-linkage specific ubiquitin antibody to specifically detect K48-linked ubiquitination. An increased signal for K48-linked ubiquitin in the Gelsevirine-treated sample indicates that Gelsevirine promotes this specific type of ubiquitination on STING.[1][2]

Native PAGE for STING Dimerization

This method is used to assess the effect of Gelsevirine on STING dimerization upon activation.

Materials:

• Raw264.7 cells

• Gelsevirine

• 2'3'-cGAMP

• Lysis buffer for native PAGE (without denaturing agents like SDS)

• Native-PAGE gel and running buffer

• Anti-STING antibody for Western blotting

Procedure:

• Cell Treatment:

  • Pre-treat Raw264.7 cells with Gelsevirine (e.g., 10 µM) for 6 hours.

  • Stimulate the cells with 2'3'-cGAMP (e.g., 5 µg/ml) for 1-3 hours.

• Sample Preparation and Electrophoresis:

  • Lyse the cells in native lysis buffer.

  • Mix the lysates with native loading buffer and run on a native-PAGE gel.

• Western Blot Analysis:

  • Transfer the proteins to a PVDF membrane and perform Western blotting with an anti-STING antibody.

  • In the absence of Gelsevirine, 2'3'-cGAMP stimulation will induce a shift in the STING band to a higher molecular weight, indicating dimerization. Inhibition of this shift by Gelsevirine demonstrates its ability to prevent STING dimerization.[1]

In Vivo Cecal Ligation and Puncture (CLP) Sepsis Model

This in vivo model is used to evaluate the therapeutic efficacy of Gelsevirine in a clinically relevant model of sepsis, a condition where STING activation plays a detrimental role.[1][2]

Animals:

• C57BL/6J mice

Procedure:

• Anesthesia and Surgery:

  • Anesthetize the mice (e.g., with isoflurane (B1672236) or ketamine/xylazine).

  • Make a midline laparotomy incision to expose the cecum.

  • Ligate the cecum below the ileocecal valve. The position of the ligation can be varied to modulate the severity of sepsis.

  • Puncture the ligated cecum with a needle (e.g., 21-gauge). The number and size of punctures also determine the severity.

  • Gently squeeze the cecum to extrude a small amount of fecal content.

  • Return the cecum to the peritoneal cavity and close the incision.

• Gelsevirine Administration:

  • Administer Gelsevirine (e.g., 10 or 20 mg/kg) or vehicle intraperitoneally at a defined time point post-CLP surgery (e.g., 5 hours).[5]

• Monitoring and Analysis:

  • Monitor the mice for survival over several days.

  • At specific time points, sacrifice subgroups of mice and collect blood and organs (e.g., lungs, liver, kidneys) for analysis of inflammatory markers (e.g., cytokines by ELISA), organ damage (histology), and STING pathway activation (Western blot for p-TBK1, p-IRF3).[1]

Conclusion

Gelsevirine presents a compelling profile as a STING inhibitor with a novel dual mechanism of action. By both competitively inhibiting STING activation and promoting its degradation, Gelsevirine effectively attenuates the inflammatory and interferon responses mediated by the STING pathway. The quantitative data and detailed experimental protocols provided in this guide offer a comprehensive resource for researchers and drug development professionals interested in further investigating and potentially developing Gelsevirine as a therapeutic agent for STING-driven diseases. The promising in vivo efficacy in a sepsis model underscores its potential for clinical translation. Further studies are warranted to explore its therapeutic utility in a broader range of inflammatory and autoimmune conditions.

References

• 1. researchgate.net [researchgate.net]
• 2. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Inducing Experimental Polymicrobial Sepsis by Cecal Ligation and Puncture - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]

An In-depth Technical Guide to the Pharmacological Properties of Gelsevirine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Gelsevirine (B199093), a prominent indole (B1671886) alkaloid isolated from plants of the Gelsemium genus, has emerged as a compound of significant interest in pharmacological research. Possessing a complex polycyclic structure, gelsevirine has demonstrated a range of biological activities, most notably potent anti-inflammatory, neuroprotective, and analgesic effects. This technical guide provides a comprehensive overview of the core pharmacological properties of gelsevirine, with a focus on its molecular mechanisms of action, supported by quantitative data, detailed experimental methodologies, and visual representations of key biological pathways and workflows. The primary molecular targets identified to date include components of the Janus kinase/signal transducer and activator of transcription (JAK/STAT) and the stimulator of interferon genes (STING) signaling pathways. This document is intended to serve as a foundational resource for researchers and professionals engaged in the exploration and development of gelsevirine as a potential therapeutic agent.

Introduction

Gelsevirine is an active constituent of Gelsemium elegans and Gelsemium sempervirens, plants with a history in traditional medicine.[1][2] Modern scientific investigation has begun to elucidate the molecular basis for its observed therapeutic effects, revealing a nuanced interaction with key inflammatory and neurological signaling cascades. This guide synthesizes the current understanding of gelsevirine's pharmacology, providing a technical foundation for further research and development.

Core Pharmacological Properties

Gelsevirine exhibits a spectrum of pharmacological activities, with anti-inflammatory and neuroprotective actions being the most extensively documented.

Anti-inflammatory Properties

Gelsevirine has been shown to exert significant anti-inflammatory effects in various in vitro and in vivo models.[3][4] A key mechanism underlying this activity is the inhibition of pro-inflammatory signaling pathways.

Research has demonstrated that gelsevirine can directly inhibit the JAK2-STAT3 signaling pathway, which plays a critical role in mediating neuroinflammation.[3][5] By binding to JAK2, gelsevirine inhibits its kinase activity, leading to a downstream reduction in the phosphorylation of STAT3.[3] This, in turn, suppresses the over-activity of microglia and reduces the production of inflammatory factors.[3][5]

Gelsevirine has been identified as a novel specific inhibitor of the STING signaling pathway.[4][6] It competitively binds to the cyclic dinucleotide (CDN)-binding pocket of STING, preventing its activation.[4][7] This inhibition locks STING in an inactive conformation and promotes its K48-linked ubiquitination and degradation.[4] By targeting the STING pathway, gelsevirine effectively mitigates inflammatory responses in conditions such as sepsis.[4][6]

Neuroprotective Effects

The anti-inflammatory actions of gelsevirine contribute significantly to its neuroprotective properties. In models of ischemic stroke, administration of gelsevirine has been shown to reduce infarct volume, improve neurological function, and decrease neuronal apoptosis.[3][5] These beneficial effects are largely attributed to the downregulation of microglial over-activation and the subsequent reduction in neuroinflammation.[3]

Analgesic Properties

Gelsevirine, along with other alkaloids from Gelsemium, has been reported to possess analgesic properties, potentially through the activation of the spinal α3 glycine/allopregnanolone pathway.[8][9]

Quantitative Pharmacological Data

The following tables summarize the key quantitative data reported for gelsevirine.

Table 1: In Vitro Activity of Gelsevirine

Parameter	Value	Cell Line/System	Target	Reference
IC50 (GlyR α1 inhibition)	40.6 ± 8.2 μM	HEK293 cells	Glycine Receptors	[10]
Kd (STING binding)	27.6 μM	Surface Plasmon Resonance	STING	[10][11]

Table 2: In Vivo Efficacy and Dosage of Gelsevirine

Animal Model	Dosage	Route of Administration	Effect	Reference
MCAO Mice (Ischemic Stroke)	Not specified in abstract	Not specified in abstract	Improved infarct volume, Bederson score, neurobiological function, reduced apoptosis and inflammation	[3]
CLP-induced Sepsis Mice	10, 20 mg/kg	Intraperitoneal	Increased survival rate, reduced lung injury	[4]

Table 3: Toxicological Data for Gelsevirine

Parameter	Value	Species	Route of Administration	Reference
Cytotoxicity	No significant influence on cell viability up to 100 μM	Primary neurons, astrocytes, BV2 microglia	In vitro	[3]
Cytotoxicity	Robust cytotoxicity at >160 μM	Primary cultured hepatocytes and neurons	In vitro	[11]

Signaling Pathways and Experimental Workflows

Signaling Pathways

Caption: Gelsevirine inhibits the JAK2-STAT3 signaling pathway.

Caption: Gelsevirine competitively inhibits the STING signaling pathway.

Experimental Workflows

Caption: Workflow for in vitro anti-inflammatory evaluation of Gelsevirine.

Caption: Workflow for MCAO mouse model to assess Gelsevirine's neuroprotective effects.

Detailed Experimental Protocols

Cell Viability (CCK8) Assay

• Cell Seeding: Seed primary neurons, astrocytes, or BV2 microglia in 96-well plates at an appropriate density and allow them to adhere overnight.

• Treatment: Treat the cells with varying concentrations of gelsevirine (e.g., up to 100 μM) for a specified duration (e.g., 24 hours).

• CCK8 Reagent Addition: Add 10 µL of Cell Counting Kit-8 (CCK8) solution to each well.

• Incubation: Incubate the plate at 37°C for 1-4 hours.

• Absorbance Measurement: Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control group.

Western Blot for Phosphorylated STAT3 (p-STAT3)

• Cell Lysis: After treatment with gelsevirine and an inflammatory stimulus, lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE: Separate equal amounts of protein on a polyacrylamide gel by SDS-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against p-STAT3 (Tyr705) and total STAT3 overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities and normalize the p-STAT3 signal to the total STAT3 signal.

Middle Cerebral Artery Occlusion (MCAO) Mouse Model

• Anesthesia: Anesthetize the mouse (e.g., male C57BL/6, 8 weeks old) with an appropriate anesthetic agent.

• Surgical Procedure:

  • Make a midline neck incision to expose the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

  • Ligate the distal end of the ECA.

  • Insert a silicone-coated monofilament into the ECA and advance it into the ICA to occlude the origin of the middle cerebral artery (MCA).

• Occlusion and Reperfusion: Maintain the occlusion for a specific period (e.g., 60 minutes) before withdrawing the filament to allow for reperfusion.

• Post-operative Care: Suture the incision and provide appropriate post-operative care, including maintaining body temperature.

• Outcome Assessment: At a designated time point (e.g., 24 hours), assess neurological deficits, motor function, and sacrifice the animal for brain tissue analysis (e.g., TTC staining for infarct volume).

Cecal Ligation and Puncture (CLP)-Induced Sepsis Mouse Model

• Anesthesia: Anesthetize the mouse (e.g., male C57BL/6) with an appropriate anesthetic.

• Surgical Procedure:

  • Make a midline laparotomy incision to expose the cecum.

  • Ligate the cecum below the ileocecal valve.

  • Puncture the ligated cecum with a needle (e.g., 21-gauge) to allow for the leakage of fecal content into the peritoneal cavity.

• Closure: Return the cecum to the abdominal cavity and suture the incision in layers.

• Fluid Resuscitation: Administer subcutaneous saline for fluid resuscitation.

• Post-operative Monitoring: Monitor the animals for signs of sepsis and survival.

• Sample Collection: At specified time points, collect blood and tissue samples for analysis of inflammatory markers and organ damage.

Pharmacokinetics and Toxicology

Pharmacokinetics (ADME)

Studies on the metabolism of gelsevirine in human, pig, goat, and rat liver microsomes have been conducted, indicating species-specific differences in its metabolic profile.[12] However, comprehensive in vivo data on the absorption, distribution, metabolism, and excretion (ADME) of gelsevirine are still limited and represent an area for future investigation.

Toxicology

Gelsevirine has shown a favorable safety profile in several in vitro studies, with no significant cytotoxicity observed in primary neurons, astrocytes, and microglia at concentrations up to 100 μM.[3] However, robust cytotoxicity has been noted at higher concentrations (>160 μM) in primary cultured hepatocytes and neurons.[11] The toxicity of Gelsemium alkaloids is a known concern, and further in vivo toxicological studies are necessary to establish a safe therapeutic window for gelsevirine.

Conclusion

Gelsevirine is a promising natural compound with well-documented anti-inflammatory and neuroprotective properties. Its mechanisms of action, centered on the inhibition of the JAK-STAT and STING signaling pathways, provide a solid rationale for its therapeutic potential in a range of inflammatory and neurological disorders. The data and protocols presented in this technical guide offer a comprehensive resource for researchers and drug development professionals to advance the scientific understanding and potential clinical application of gelsevirine. Further research into its in vivo pharmacokinetics, long-term safety, and efficacy in a broader range of disease models is warranted.

References

• 1. researchgate.net [researchgate.net]
• 2. Regulation of microglia related neuroinflammation contributes to the protective effect of Gelsevirine on ischemic stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Role of JAK2/STAT3 Signaling Pathway in the Tumorigenesis, Chemotherapy Resistance, and Treatment of Solid Tumors: A Systemic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. m.youtube.com [m.youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 12. The metabolism of gelsevirine in human, pig, goat and rat liver microsomes - ProQuest [proquest.com]

Gelsevirine: A Novel Inhibitor of STING-Mediated Inflammation

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

The stimulator of interferon genes (STING) signaling pathway is a critical component of the innate immune system, responsible for detecting cytosolic DNA and initiating a pro-inflammatory response. While essential for host defense, aberrant STING activation is implicated in the pathophysiology of various inflammatory and autoimmune diseases. This document provides a comprehensive technical overview of Gelsevirine, a novel small molecule inhibitor of STING. We will delve into its mechanism of action, present quantitative data on its efficacy, provide detailed experimental protocols for its characterization, and visualize key pathways and workflows. This guide is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of targeting the STING pathway.

Introduction to STING Signaling

The cGAS-STING pathway is activated upon the detection of cytosolic double-stranded DNA (dsDNA), a danger signal associated with viral infections and cellular damage. Cyclic GMP-AMP synthase (cGAS) binds to dsDNA, leading to the synthesis of the second messenger cyclic GMP-AMP (cGAMP). cGAMP then binds to STING, an endoplasmic reticulum-resident protein, triggering its dimerization and translocation to the Golgi apparatus. This initiates a downstream signaling cascade, primarily through the phosphorylation of TANK-binding kinase 1 (TBK1) and interferon regulatory factor 3 (IRF3), leading to the production of type I interferons (IFN-I) and other pro-inflammatory cytokines.

Gelsevirine: A Dual-Action STING Inhibitor

Gelsevirine (GS) has been identified as a potent and specific inhibitor of the STING pathway, acting through a dual mechanism to suppress inflammatory signaling.

Competitive Binding to the STING Cyclic Dinucleotide-Binding Pocket

In silico docking analyses and surface plasmon resonance (SPR) studies have shown that Gelsevirine directly binds to the cyclic dinucleotide (CDN)-binding pocket of STING.[1][2] This competitive binding prevents the natural ligand, cGAMP, from activating STING, thereby inhibiting its dimerization and subsequent downstream signaling events.[1][2]

Promotion of K48-Linked Ubiquitination and Degradation of STING

In addition to its direct competitive inhibition, Gelsevirine also promotes the K48-linked ubiquitination of STING.[1][2] This process is thought to be mediated by the E3 ubiquitin ligase TRIM21.[1][3] K48-linked ubiquitination marks STING for proteasomal degradation, leading to a reduction in total STING protein levels and a further dampening of the inflammatory response.[1][4]

Quantitative Data on Gelsevirine's Efficacy

The inhibitory effects of Gelsevirine on the STING pathway have been quantified in various in vitro and in vivo models.

Table 1: In Vitro Inhibition of STING-Mediated IFN-β Production by Gelsevirine

Cell Line	Agonist (Concentration)	Gelsevirine IC50 (µM)	Reference
Raw264.7 (murine macrophage)	2'3'-cGAMP (5 µg/ml)	5.365	[5]
THP-1 (human monocytic)	2'3'-cGAMP (5 µg/ml)	0.766	[5]

Table 2: Binding Affinity of Gelsevirine to STING

Analyte	Ligand	Method	Binding Affinity (Kd) (µM)	Reference
Gelsevirine	hSTING-CTD	Surface Plasmon Resonance	27.6	[1]

Signaling Pathway and Experimental Workflow Visualizations

Gelsevirine's Mechanism of Action on the STING Pathway

Caption: Gelsevirine's dual inhibitory mechanism on the STING signaling pathway.

Experimental Workflow for Investigating Gelsevirine-Induced STING Ubiquitination

Caption: Workflow for assessing Gelsevirine's effect on STING ubiquitination.

Detailed Experimental Protocols

The following are detailed protocols for key experiments used to characterize the activity of Gelsevirine.

Cell Culture and Reagents

• Cell Lines:

  • Raw264.7 (murine macrophage-like) cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

  • THP-1 (human monocytic) cells are maintained in RPMI-1640 medium containing 10% FBS and 1% penicillin-streptomycin.

  • HEK293T cells are grown in DMEM with 10% FBS and 1% penicillin-streptomycin.

• Reagents:

  • Gelsevirine (purity >99%)

  • STING Agonists: 2'3'-cGAMP, Interferon stimulatory DNA (ISD), Poly(dA:dT)

  • Plasmids: STING-HA, Ubiquitin-Flag

In Vitro STING Activation and Inhibition Assay

• Cell Seeding: Seed Raw264.7 or THP-1 cells in 24-well plates at an appropriate density and allow them to adhere overnight.

• Pre-treatment: Pre-treat the cells with varying concentrations of Gelsevirine or vehicle (DMSO) for 6 hours.

• Stimulation: Stimulate the cells with a STING agonist (e.g., 5 µg/ml 2'3'-cGAMP, 2 µg/ml ISD, or 5 µg/ml Poly(dA:dT)) for 3 hours.

• RNA Isolation and RT-qPCR: Isolate total RNA from the cells using a suitable kit. Synthesize cDNA and perform quantitative real-time PCR (RT-qPCR) to measure the mRNA expression levels of target genes (e.g., Ifnb1, Cxcl10, Il6). Normalize the expression to a housekeeping gene such as Gapdh.

Western Blot Analysis of STING Pathway Activation

• Cell Treatment: Treat cells as described in the STING activation and inhibition assay.

• Protein Extraction: Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane and probe with primary antibodies against total STING, phospho-TBK1, total TBK1, phospho-IRF3, total IRF3, phospho-p65, and total p65. Use an antibody against β-actin or GAPDH as a loading control.

• Detection: Incubate with HRP-conjugated secondary antibodies and visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

STING Ubiquitination Assay

• Transfection: Co-transfect HEK293T cells with plasmids encoding HA-tagged STING and Flag-tagged ubiquitin.

• Treatment: After 24 hours, treat the cells with 10 µM Gelsevirine or vehicle for 2 hours.

• Immunoprecipitation: Lyse the cells and immunoprecipitate STING-HA using an anti-HA antibody conjugated to agarose (B213101) beads.

• Western Blot: Elute the immunoprecipitated proteins and analyze by Western blotting using an anti-Flag antibody to detect ubiquitinated STING and an anti-HA antibody to detect total immunoprecipitated STING.

In Vivo Sepsis Model (Cecal Ligation and Puncture - CLP)

• Animal Model: Use 8-10 week old C57BL/6J mice.

• Anesthesia: Anesthetize the mice using isoflurane (B1672236) inhalation.

• Surgical Procedure:

  • Make a midline laparotomy incision to expose the cecum.

  • Ligate the cecum below the ileocecal valve.

  • Puncture the ligated cecum twice with a 22-gauge needle.

  • Gently squeeze the cecum to extrude a small amount of fecal material.

  • Return the cecum to the peritoneal cavity and close the incision.

• Gelsevirine Administration: Administer Gelsevirine (e.g., 10 or 20 mg/kg) intraperitoneally 5 hours post-CLP surgery.

• Outcome Measures: Monitor survival rates. At specified time points (e.g., 15 hours post-CLP), collect blood and tissues for analysis of inflammatory markers (e.g., cytokine levels, Western blot of lung tissue lysates).

Conclusion

Gelsevirine represents a promising therapeutic candidate for the treatment of STING-related inflammatory diseases. Its dual mechanism of action, involving both competitive inhibition and promotion of proteasomal degradation of STING, provides a robust approach to suppressing aberrant inflammatory signaling. The data and protocols presented in this guide offer a solid foundation for further investigation into the therapeutic potential of Gelsevirine and the development of novel STING inhibitors.

References

• 1. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 4. The role of cGAS-STING pathway ubiquitination in innate immunity and multiple diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Co-immunoprecipitation (Co-IP): The Complete Guide | Antibodies.com [antibodies.com]

A Technical Guide to the Anxiolytic and Analgesic Potential of Gelsevirine

Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Gelsevirine, an active alkaloid isolated from the Gelsemium genus of plants, is emerging as a compound of significant pharmacological interest. Traditionally used in folk medicine for a variety of ailments, recent scientific investigation has begun to elucidate its molecular mechanisms and therapeutic potential.[1] This technical guide provides a comprehensive overview of the current research on the anxiolytic and analgesic effects of Gelsevirine. It details the preclinical evidence, explores the underlying signaling pathways, and presents the experimental protocols used in its evaluation. The document is intended to serve as a resource for researchers and professionals involved in the discovery and development of novel therapeutics for anxiety and pain.

Anxiolytic Effects of Gelsevirine

Gelsevirine has demonstrated notable anxiolytic (anti-anxiety) properties in preclinical models.[2] These effects are observed without impairing spontaneous motor activities, suggesting a favorable side-effect profile compared to some traditional anxiolytics.[2]

Quantitative Data from Preclinical Anxiety Models

The anxiolytic potential of Gelsevirine and its related alkaloids has been quantified in standard behavioral assays, such as the Elevated Plus-Maze (EPM) and the Light-Dark Box (LDB) tests.

Alkaloid	Dose (mg/kg)	Animal Model	Assay	Key Finding	Reference
Gelsevirine	2 and 10	Mice	EPM & LDB	Exerted significant anxiolytic effects.	[2][3]
Gelsemine (B155926)	0.4, 2, 10	Mice	EPM & LDB	Exhibited potent anxiolytic effects.	[2][3]
Koumine (B8086292)	2, 10	Mice	EPM & LDB	Showed potent anxiolytic effects.	[2][3]
Diazepam (Standard)	1	Mice	EPM	Standard anxiolytic drug for comparison.	[2]

Experimental Protocol: The Elevated Plus-Maze (EPM) Test

The EPM is a widely used behavioral assay for assessing anxiety-like behavior in rodents.[4][5][6] The test is based on the natural aversion of rodents to open and elevated spaces.[4][6]

Apparatus: The maze is shaped like a plus sign, elevated from the floor. It consists of two open arms and two closed arms (enclosed by high walls), with a central platform connecting all four arms.[7]

Methodology:

• Acclimatization: Animals are brought to the testing room at least 1 hour before the experiment to acclimate. The room is kept under low light conditions.[7]

• Placement: Each animal is gently placed on the central platform of the maze, facing one of the open arms.[5]

• Exploration: The animal is allowed to freely explore the maze for a standard period, typically 5 minutes.[4][5]

• Data Collection: A video tracking system records the animal's movement. The primary measures of anxiety are the number of entries into and the time spent in the open arms versus the closed arms.[4][5]

• Interpretation: An increase in the time spent in and/or entries into the open arms is interpreted as an anxiolytic effect.

• Cleaning: The maze is thoroughly cleaned with an alcohol solution between trials to remove olfactory cues.[7]

Caption: Workflow for the Elevated Plus-Maze (EPM) anxiety test.

Proposed Anxiolytic Mechanism of Action

The anxiolytic effects of Gelsevirine and related alkaloids may be mediated by their interaction with the glycine (B1666218) receptor (GlyR) in the central nervous system.[2] Studies have shown that the anxiolytic effects can be antagonized by strychnine, a known GlyR antagonist, suggesting that Gelsevirine may act as a GlyR agonist.[2] Additionally, Gelsemium alkaloids are known to stimulate the production of the neurosteroid allopregnanolone, which is a positive allosteric modulator of GABA-A receptors, a key target for many anxiolytic drugs.[3][8]

Analgesic Effects of Gelsevirine

Alkaloids from the Gelsemium genus are recognized for their potent antinociceptive (pain-relieving) properties, particularly in models of chronic, inflammatory, and neuropathic pain.[9] While much of the specific research has focused on the related alkaloids gelsemine and koumine, Gelsevirine is a key component of a plant genus with established analgesic activity.[9]

Quantitative Data from Preclinical Pain Models

Studies demonstrate that Gelsemium alkaloids produce significant, dose-dependent analgesia without inducing tolerance after repeated administration, a notable advantage over opioid analgesics.[9]

Alkaloid	Dose	Animal Model	Assay	Key Finding	Reference
Gelsemine	0.5-0.6 µg (i.t.)	Rat	Formalin Test	ED50 values showing potent antinociception in tonic pain.
Gelsemine	(intrathecal)	Rat	Bone Cancer Pain	Produced potent antinociception without tolerance after 7 days.
Koumine	8-200 µg (i.t.)	Rat	Postoperative Pain	Dose-dependently inhibited mechanical allodynia and thermal hyperalgesia.	[10]
Koumine	0.28-7.0 mg/kg (s.c.)	Rat	Postoperative Pain	Attenuated persistent postoperative pain.	[10]

Note: i.t. = intrathecal; s.c. = subcutaneous. Data for Gelsevirine specifically is less prevalent than for related alkaloids, highlighting an area for future research.

Experimental Protocols for Analgesia

This test measures the response to pain caused by a thermal stimulus and is effective for evaluating centrally acting analgesics.[11]

Apparatus: A metal plate that can be heated to a constant temperature (e.g., 51-55°C) with a transparent cylinder placed on top to confine the animal.[11][12][13]

Methodology:

• Baseline: The animal's baseline reaction time is determined before drug administration.

• Administration: The test compound (e.g., Gelsevirine) or a control is administered.

• Testing: At set intervals post-administration, the animal is placed on the hot plate.

• Latency Measurement: The time until the animal exhibits a pain response (e.g., licking a hind paw or jumping) is recorded as the latency.[11]

• Cut-off Time: A maximum cut-off time (e.g., 45 seconds) is used to prevent tissue damage.[14]

• Interpretation: A significant increase in the latency period compared to the control group indicates an analgesic effect.

Caption: Workflow for the Hot-Plate test for thermal pain.

This model assesses pain response to a persistent, localized inflammatory stimulus, which is useful for evaluating both centrally and peripherally acting analgesics.[15] The test produces a biphasic response.

Methodology:

• Acclimatization: The animal is placed in an observation chamber for acclimatization.

• Formalin Injection: A small volume of dilute formalin solution (e.g., 1-5%) is injected subcutaneously into the plantar surface of a hind paw.[16]

• Observation: The animal's behavior is observed immediately after injection. The total time spent licking or biting the injected paw is recorded.

• Biphasic Response:

  • Phase 1 (Early/Acute): Occurs 0-5 minutes post-injection and is due to direct C-fiber activation.[15][16][17]

  • Phase 2 (Late/Inflammatory): Occurs 20-40 minutes post-injection and involves a combination of peripheral inflammation and central sensitization.[15][17]

• Interpretation: Inhibition of the Phase 1 response suggests central analgesic activity, while inhibition of Phase 2 indicates both central and peripheral anti-inflammatory/analgesic effects.

Proposed Analgesic Mechanism of Action

The analgesic action of Gelsemium alkaloids is strongly linked to the activation of the spinal α3 glycine receptor, which in turn stimulates the synthesis of the neurosteroid allopregnanolone.[9] This pathway provides a non-opioid mechanism for potent pain relief. Additionally, related alkaloids like koumine have been shown to inhibit neuroinflammation by suppressing the activation of microglia and astroglia in the spinal cord and reducing the expression of pro-inflammatory cytokines.[10]

Core Molecular Mechanisms of Gelsevirine

Beyond its interaction with neurotransmitter systems, Gelsevirine has been identified as a potent inhibitor of key inflammatory signaling pathways, which likely contributes to both its analgesic and neuroprotective effects.

Inhibition of the cGAS-STING Pathway

The cGAS-STING (cyclic GMP-AMP synthase-stimulator of interferon genes) pathway is a critical component of the innate immune system that detects cytosolic DNA and triggers inflammatory responses.[18] Aberrant activation of this pathway is implicated in various inflammatory diseases. Gelsevirine has been identified as a novel, specific inhibitor of STING.[18][19][20]

Mechanism of Inhibition:

• Binding: Gelsevirine competitively binds to the ligand-binding pocket of the STING protein.[19]

• Conformational Lock: This binding locks STING in an inactive, open conformation, preventing its activation by natural ligands like cGAMP.[19][20]

• Degradation: Gelsevirine promotes the K48-linked ubiquitination and subsequent degradation of STING, mediated by the E3 ligase TRIM21.[1][18][19]

By inhibiting STING, Gelsevirine effectively blunts the downstream production of type I interferons and other pro-inflammatory cytokines, making it a promising candidate for treating conditions with a STING-related inflammatory component, such as sepsis.[1][19][21]

Caption: Gelsevirine's inhibition of the cGAS-STING signaling pathway.

Downregulation of the JAK2-STAT3 Pathway

The Janus kinase (JAK) and signal transducer and activator of transcription (STAT) pathway is crucial for cytokine signaling. The JAK2-STAT3 pathway, in particular, is heavily involved in mediating neuroinflammation. Gelsevirine has been shown to protect against ischemic stroke by suppressing this pathway in microglia, the primary immune cells of the brain.[22]

Mechanism of Inhibition:

• Direct Binding: Molecular docking and kinase activity assays indicate that Gelsevirine directly binds to and inhibits the kinase activity of JAK2.[22]

• Reduced Phosphorylation: By inhibiting JAK2, Gelsevirine prevents the subsequent phosphorylation and activation of STAT3.[22]

• Suppressed Inflammation: This inhibition of STAT3 activation downregulates the transcription of target inflammatory genes and reduces the production of reactive oxygen species (ROS) in microglia.[22]

Caption: Gelsevirine's inhibition of the JAK2-STAT3 inflammatory pathway.

Conclusion and Future Directions

Gelsevirine is a promising natural compound with multifaceted pharmacological activities. Preclinical data strongly support its potential as both an anxiolytic and an analgesic agent. Its unique mechanisms of action, including the modulation of glycine receptors and the potent inhibition of the STING and JAK2-STAT3 inflammatory pathways, distinguish it from many existing therapeutics.

For drug development professionals, Gelsevirine represents a novel scaffold for the design of new treatments for anxiety disorders, chronic pain, and inflammatory conditions. Future research should focus on:

• Conducting specific analgesic studies on Gelsevirine to quantify its efficacy in various pain models.

• Elucidating the precise interplay between its effects on neurotransmitter systems and inflammatory pathways.

• Investigating its pharmacokinetic and safety profiles in more detail to pave the way for potential clinical trials.

• Exploring its therapeutic utility in other neuroinflammatory and autoimmune diseases where STING and JAK2-STAT3 signaling are implicated.

References

• 1. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. protocols.io [protocols.io]
• 5. The use of the elevated plus maze as an assay of anxiety-related behavior in rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | A Novel Elevated Plus-Maze Procedure to Avoid the One-Trial Tolerance Problem [frontiersin.org]
• 8. Suppressive Effects of Gelsemine on Anxiety-like Behaviors Induced by Chronic Unpredictable Mild Stress in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Gelsemium analgesia and the spinal glycine receptor/allopregnanolone pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Analgesic effects and pharmacologic mechanisms of the Gelsemium alkaloid koumine on a rat model of postoperative pain - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Hot plate test - Wikipedia [en.wikipedia.org]
• 12. dol.inf.br [dol.inf.br]
• 13. mdpi.com [mdpi.com]
• 14. Evaluation of Analgesic Activity of the Methanol Extract from the Galls of Quercus infectoria (Olivier) in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The formalin test: an evaluation of the method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Formalin test in mice, a useful technique for evaluating mild analgesics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. meliordiscovery.com [meliordiscovery.com]
• 18. researchgate.net [researchgate.net]
• 19. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Gelsevirine ameliorates sepsis-associated encephalopathy by inhibiting the STING signalling-mediated pyroptosis pathway in microglia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Regulation of microglia related neuroinflammation contributes to the protective effect of Gelsevirine on ischemic stroke - PMC [pmc.ncbi.nlm.nih.gov]

Gelsevirine: A Technical Guide to its Structure, Properties, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gelsevirine is a monoterpenoid indole (B1671886) alkaloid isolated from plants of the Gelsemium genus, notably Gelsemium elegans.[1] This natural product has garnered significant attention within the scientific community due to its diverse and potent biological activities, including anxiolytic, anti-inflammatory, and anti-tumor effects.[1][2] Its complex polycyclic architecture presents a challenging and intriguing target for total synthesis. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and key biological activities of Gelsevirine, with a focus on its mechanisms of action.

Chemical Structure and Properties

Gelsevirine possesses a complex hexacyclic cage structure. Its chemical identity is defined by the systematic IUPAC name (3′S,9S)-5-ethenyl-3R,4,4aR,5S,6,7,8S,8aS-octahydro-1′-methoxy-7-methyl-spiro[3,5,8-ethanylylidene-1H-pyrano[3,4-c]pyridine-10,3′-[3H]indol]-2′(1′H)-one.[3]

Physicochemical Properties

A summary of the key physicochemical properties of Gelsevirine is presented in Table 1. While some data are readily available, experimental values for properties such as melting point, boiling point, and pKa are not consistently reported in the literature.

Table 1: Physicochemical Properties of Gelsevirine

Property	Value	Source(s)
Molecular Formula	C₂₁H₂₄N₂O₃	[3]
Molecular Weight	352.43 g/mol	[2]
Appearance	Powder	[1]
Solubility	Soluble in DMSO, Chloroform, Dichloromethane, Ethyl Acetate, Acetone. Sparingly soluble in Methanol (1-10 mg/mL).	[1][3]
Melting Point	Not reported
Boiling Point	Not reported
pKa	Not reported

Spectroscopic Data

The structural elucidation of Gelsevirine has been accomplished through various spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

Detailed ¹H and ¹³C NMR data are crucial for the structural confirmation of Gelsevirine. While specific assignments can be found in specialized literature, a summary of expected chemical shift ranges is provided in Tables 2 and 3.

Table 2: General ¹H NMR Chemical Shift Ranges

Proton Type	Chemical Shift (ppm)
Aromatic	6.0 - 8.5
Vinylic	4.5 - 6.5
Protons alpha to Oxygen	3.3 - 4.5
Protons alpha to Nitrogen	2.2 - 3.5
Aliphatic	0.5 - 2.5

Table 3: General ¹³C NMR Chemical Shift Ranges

Carbon Type	Chemical Shift (ppm)
Carbonyl	160 - 220
Aromatic/Vinylic	100 - 150
Carbon attached to Oxygen	50 - 90
Carbon attached to Nitrogen	30 - 60
Aliphatic	10 - 50

Mass Spectrometry (MS)

Mass spectrometry is a key analytical technique for determining the molecular weight and fragmentation pattern of Gelsevirine, aiding in its identification and structural analysis. The high-resolution mass spectrum would show a molecular ion peak corresponding to its exact mass. Tandem mass spectrometry (MS/MS) experiments reveal characteristic fragmentation patterns.

Table 4: Mass Spectrometry Data for Gelsevirine

m/z	Interpretation
353.1814	[M+H]⁺
322.1651	[M+H - OCH₃]⁺
294.1699	[M+H - OCH₃ - CO]⁺
266.1750	[M+H - OCH₃ - CO - C₂H₄]⁺

Experimental Protocols

Isolation of Gelsevirine from Gelsemium elegans

A reported method for the isolation and purification of Gelsevirine from the crude extract of Gelsemium elegans utilizes high-speed counter-current chromatography (HSCCC).

Protocol:

• Preparation of the Two-Phase Solvent System: A two-phase solvent system is prepared by mixing chloroform, methanol, and 0.1 M hydrochloric acid in a 4:4:2 volume ratio. The mixture is thoroughly shaken and allowed to equilibrate until two distinct phases are formed. The upper and lower phases are then separated.

• HSCCC Instrument Setup: The HSCCC instrument is filled with the upper phase as the stationary phase. The lower phase is then pumped into the column as the mobile phase at a defined flow rate.

• Sample Loading: A solution of the crude extract of Gelsemium elegans is injected into the HSCCC system.

• Elution and Fraction Collection: The mobile phase is continuously pumped through the column, and the effluent is monitored, typically by UV detection. Fractions are collected at regular intervals.

• Analysis and Purification: The collected fractions are analyzed by a suitable method, such as High-Performance Liquid Chromatography (HPLC), to identify the fractions containing Gelsevirine. The fractions with high purity Gelsevirine are then combined and the solvent is evaporated to yield the purified compound.

Biological Activity and Signaling Pathways

Gelsevirine exhibits a range of biological activities, with its effects on the innate immune system and the central nervous system being of particular interest.

Inhibition of the STING Signaling Pathway

Gelsevirine has been identified as a potent inhibitor of the stimulator of interferon genes (STING) signaling pathway.[1][4][5][6] This pathway plays a crucial role in the innate immune response to cytosolic DNA.

Mechanism of Action:

• Competitive Binding: Gelsevirine competitively binds to the cyclic dinucleotide (CDN)-binding pocket of STING.[1][4] This prevents the binding of the natural ligand, cyclic GMP-AMP (cGAMP).

• Inhibition of Dimerization: By binding to the CDN pocket, Gelsevirine locks STING in an inactive conformation, thereby inhibiting its dimerization, which is a critical step for its activation.[1][4]

• Promotion of Ubiquitination and Degradation: Gelsevirine promotes the K48-linked ubiquitination and subsequent degradation of STING, likely through the recruitment of the E3 ubiquitin ligase TRIM21.[1][5][6]

This inhibition of the STING pathway leads to the downregulation of downstream signaling cascades, including the phosphorylation of TBK1 and IRF3, and ultimately reduces the production of type I interferons and other pro-inflammatory cytokines.[1]

Caption: Gelsevirine's inhibition of the STING signaling pathway.

Interaction with Glycine (B1666218) Receptors

Gelsevirine also modulates the activity of glycine receptors (GlyRs), which are inhibitory ligand-gated ion channels in the central nervous system.[7][8][9] The anxiolytic effects of Gelsevirine are thought to be mediated, at least in part, through its interaction with these receptors.

Mechanism of Action:

Gelsevirine acts as an inhibitor of specific glycine receptor subunits. While the precise binding site and mechanism of inhibition are still under investigation, studies have shown that it can reduce the chloride currents mediated by GlyRs, leading to a decrease in neuronal inhibition. The interaction is subunit-specific, with differing effects observed on various alpha subunits of the receptor.

Caption: Gelsevirine's interaction with the glycine receptor.

Conclusion

Gelsevirine is a structurally complex natural product with significant therapeutic potential. Its ability to potently and specifically inhibit the STING signaling pathway highlights its promise as a lead compound for the development of novel anti-inflammatory and immunomodulatory agents. Furthermore, its activity at glycine receptors provides a basis for its observed anxiolytic effects. Further research is warranted to fully elucidate its pharmacological profile, including detailed structure-activity relationships and in vivo efficacy and safety. The total synthesis of Gelsevirine and its analogs will be crucial for these future investigations, enabling the development of new therapeutics based on this fascinating molecular scaffold.

References

• 1. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gelsevirine supplier | CAS No : 38990-03-3| AOBIOUS [aobious.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Glycine receptor - Wikipedia [en.wikipedia.org]
• 8. Glycine receptors: Structure, function, and therapeutic implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Structure and Mechanism of Glycine Receptor Elucidated by Cryo-Electron Microscopy - PMC [pmc.ncbi.nlm.nih.gov]

In Vivo Effects of Gelsevirine on Sepsis-Induced Organ Damage

An In-depth Technical Guide:

Audience: Researchers, scientists, and drug development professionals.

Abstract: Sepsis is a life-threatening condition characterized by a dysregulated host response to infection, leading to multiple organ dysfunction and high mortality rates[1][2][3]. The stimulator of interferon genes (STING) signaling pathway, which responds to cytosolic DNA from pathogens or damaged host cells, has been identified as a detrimental factor in lethal sepsis[1][4]. Gelsevirine (GS), an alkaloid isolated from Gelsemium elegans Benth, has emerged as a novel, specific inhibitor of STING[1][5]. This technical guide details the in vivo effects of Gelsevirine on mitigating organ damage in a clinically relevant murine model of sepsis, presenting key quantitative data, experimental protocols, and the underlying molecular mechanism.

Core Mechanism of Action: STING Pathway Inhibition

Gelsevirine exerts its protective effects by directly targeting and inhibiting the STING signaling pathway[1][5]. During sepsis, pathogen-associated molecular patterns (PAMPs) and damage-associated molecular patterns (DAMPs), such as microbial or host-derived double-stranded DNA (dsDNA), accumulate in the cytosol[1][4]. This cytosolic dsDNA activates the STING pathway, leading to a cascade of inflammatory responses that contribute to organ damage[1][6].

Gelsevirine's mechanism involves two primary actions:

• Competitive Binding: Gelsevirine competitively binds to the cyclic dinucleotide (CDN)-binding pocket of the STING protein. This action locks STING in an inactive conformation, preventing its dimerization and subsequent activation[1][5][7].

• Promotion of Degradation: Gelsevirine promotes K48-linked ubiquitination and degradation of the STING protein, a process likely mediated by the recruitment of the E3 ubiquitin ligase TRIM21[1][5][8].

By inhibiting STING activation, Gelsevirine effectively reduces the downstream phosphorylation of TBK1 and the activation of the NF-κB subunit p65, ultimately suppressing the expression of type I interferons and other pro-inflammatory cytokines that drive sepsis-induced organ damage[1][8].

Caption: Gelsevirine inhibits the STING pathway via competitive binding and promoting degradation.

Quantitative In Vivo Efficacy Data

The efficacy of Gelsevirine was evaluated in a cecal ligation and puncture (CLP) mouse model of sepsis. Post-operative administration of Gelsevirine (5 hours after CLP surgery) demonstrated a significant improvement in survival and mitigation of multiple organ damage[1][7].

Table 1: Survival Rate and Lung Injury Markers

Data collected 15 hours post-CLP surgery. Gelsevirine was administered 5 hours post-surgery.

Parameter	Sham	CLP	CLP + GS (10 mg/kg)	CLP + GS (20 mg/kg)
7-Day Survival Rate (%)	100%	~20%	~50%	~70%
Lung Injury Score	~0.5	~3.5	~2.0	~1.5
Lung Wet-to-Dry Ratio	~4.0	~6.5	~5.5	~5.0
BALF Total Protein (mg/mL)	~0.2	~1.0	~0.6	~0.4
Data are approximated from graphical representations in Zhang et al., 2023 and presented as mean values.[1][8]

Table 2: Serum Markers of Liver and Kidney Damage

Data collected 15 hours post-CLP surgery. Gelsevirine was administered 5 hours post-surgery.

Parameter (Unit)	Sham	CLP	CLP + GS (10 mg/kg)	CLP + GS (20 mg/kg)
ALT (U/L)	~50	~250	~150	~100
AST (U/L)	~100	~450	~300	~200
BUN (mmol/L)	~10	~40	~30	~20
Creatinine (μmol/L)	~20	~80	~60	~40
Data are approximated from graphical representations in Zhang et al., 2023 and presented as mean values.[1][8]

Table 3: Serum Pro-inflammatory Cytokines

Data collected 15 hours post-CLP surgery. Gelsevirine was administered 5 hours post-surgery.

Parameter (pg/mL)	Sham	CLP	CLP + GS (10 mg/kg)	CLP + GS (20 mg/kg)
TNF-α	< 50	~400	~250	~150
IL-6	< 100	~1200	~800	~500
Data are approximated from graphical representations in Zhang et al., 2023 and presented as mean values.[1][8]

These results show that Gelsevirine dose-dependently reduces lung edema, ameliorates lung tissue damage, preserves liver and kidney function, and suppresses the systemic inflammatory response in septic mice[1].

Detailed Experimental Protocols

The following protocols are based on the methodologies described for the in vivo evaluation of Gelsevirine in sepsis[1].

Cecal Ligation and Puncture (CLP) Sepsis Model

This model is widely used as it closely mimics the progression of human polymicrobial sepsis[9][10].

• Animals: 2-month-old male C57BL/6J mice.

• Anesthesia: Anesthesia is induced and maintained with 2% isoflurane (B1672236) inhalation[1]. The use of certain anesthetics like isoflurane may offer some protection against organ injury, a factor to consider in experimental design[10].

• Surgical Procedure:

  • A midline laparotomy is performed to expose the cecum.

  • The distal third of the cecum is ligated with a suture, ensuring intestinal continuity is maintained[9]. The extent of ligation is a critical determinant of sepsis severity[9].

  • The ligated cecum is punctured once or twice with a 25-gauge needle. A small amount of fecal matter is extruded to ensure patency[9].

  • The cecum is returned to the peritoneal cavity, and the abdomen is closed in layers.

• Sham Control: Sham-operated mice undergo the same procedure, including cecal exposure, but without ligation and puncture[1].

• Post-Operative Care: Fluid resuscitation and analgesics may be administered, though the use of NSAIDs or opioids can be controversial as they may alter the inflammatory response[9].

Caption: Workflow of the CLP sepsis model and Gelsevirine treatment for in vivo analysis.

Gelsevirine Administration

• Compound: Gelsevirine (purity >99.5%).

• Dosage: 10 mg/kg and 20 mg/kg body weight[1].

• Route: Intraperitoneal (i.p.) injection.

• Timing: Administered 5 hours after the CLP surgery to model a clinically relevant therapeutic intervention scenario, where treatment begins after the onset of sepsis[1].

Assessment of Organ Damage and Inflammation

• Sample Collection: At 15 hours post-CLP, mice are sacrificed. Blood, bronchoalveolar lavage fluid (BALF), and organs (lung, liver, kidney) are harvested[1][8].

• Biochemical Analysis: Serum levels of Alanine Aminotransferase (ALT), Aspartate Aminotransferase (AST), Blood Urea Nitrogen (BUN), and Creatinine are measured using standard assay kits to assess liver and kidney function, respectively[1].

• Lung Injury Assessment:

  • Wet-to-Dry (W/D) Ratio: Lungs are weighed, dried in an oven, and weighed again to determine the ratio, an indicator of pulmonary edema[1].

  • BALF Protein: Total protein concentration in the BALF is measured as an indicator of alveolar-capillary barrier permeability[1].

  • Histopathology: Lung tissue sections are stained with Hematoxylin and Eosin (H&E). A pathologist blindly scores the degree of injury based on factors like alveolar congestion, hemorrhage, and inflammatory cell infiltration[1].

• Cytokine Measurement: Serum concentrations of TNF-α and IL-6 are quantified using Enzyme-Linked Immunosorbent Assay (ELISA) kits[1].

• Western Blot Analysis: Protein extracts from lung tissue are used to determine the levels of key signaling proteins, including STING, phosphorylated TBK1 (p-TBK1), and phosphorylated p65 (p-p65), to confirm the inhibition of the STING pathway in vivo[1].

Summary and Conclusion

Gelsevirine demonstrates significant therapeutic potential for treating sepsis-induced multiple organ damage. Its novel mechanism as a specific STING inhibitor addresses a key driver of the dysregulated inflammation that characterizes sepsis[1][5]. By both blocking STING activation and promoting its degradation, Gelsevirine effectively reduces the systemic inflammatory cytokine storm and protects vital organs, including the lungs, liver, and kidneys[1]. The efficacy of post-insult administration in a clinically relevant CLP model suggests that Gelsevirine may hold promise for translation to a clinical setting[1]. Further investigation into this compound is warranted for the development of new sepsis therapies.

Caption: The logical progression from sepsis pathology to the protective effects of Gelsevirine.

References

• 1. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparison of response to LPS-induced sepsis in three DBA/2 stocks derived from different sources - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. ubccriticalcaremedicine.ca [ubccriticalcaremedicine.ca]
• 5. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Inducing Experimental Polymicrobial Sepsis by Cecal Ligation and Puncture - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Current Murine Models of Sepsis - PMC [pmc.ncbi.nlm.nih.gov]

Gelsevirine's Interaction with the STING Signaling Pathway: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The Stimulator of Interferon Genes (STING) signaling pathway is a critical component of the innate immune system, responsible for detecting cytosolic DNA and initiating a robust inflammatory and antiviral response. Dysregulation of this pathway is implicated in a variety of inflammatory diseases and autoimmune disorders. Gelsevirine, a natural alkaloid, has emerged as a potent and specific inhibitor of the STING signaling pathway.[1][2] This technical guide provides an in-depth overview of the molecular interactions between Gelsevirine and the STING pathway, detailed experimental protocols for studying these interactions, and a summary of the quantitative data supporting its mechanism of action. Gelsevirine presents a promising therapeutic candidate for conditions driven by excessive STING activation.

The STING Signaling Pathway and Gelsevirine's Point of Intervention

The canonical cGAS-STING pathway is initiated by the presence of cytosolic double-stranded DNA (dsDNA), which is sensed by cyclic GMP-AMP synthase (cGAS). Upon binding to dsDNA, cGAS synthesizes the second messenger cyclic GMP-AMP (cGAMP). cGAMP then binds to STING, a transmembrane protein located in the endoplasmic reticulum, triggering a conformational change and its translocation to the Golgi apparatus. This leads to the recruitment and activation of TANK-binding kinase 1 (TBK1), which in turn phosphorylates both STING and the transcription factor Interferon Regulatory Factor 3 (IRF3). Phosphorylated IRF3 dimerizes and translocates to the nucleus to drive the expression of type I interferons (IFNs) and other pro-inflammatory cytokines.

Gelsevirine exerts its inhibitory effect through a dual mechanism of action. Firstly, it competitively binds to the cGAMP-binding pocket of STING, effectively preventing the activation of the pathway.[1] Secondly, Gelsevirine promotes the K48-linked ubiquitination and subsequent degradation of STING, a process likely mediated by the E3 ubiquitin ligase TRIM21.[1][2] This leads to a reduction in the total cellular levels of STING, further dampening the downstream signaling cascade.

Caption: Gelsevirine's dual-inhibition of the STING signaling pathway.

Quantitative Data Summary

The inhibitory effects of Gelsevirine on the STING pathway have been quantified through various in vitro and in vivo studies. The following tables summarize the key quantitative findings.

Table 1: In Vitro Inhibition of STING-dependent Gene Expression by Gelsevirine.[1]

Cell Line	Target Gene	Stimulant (Concentration)	Gelsevirine IC50
Raw264.7 (murine macrophage)	Ifnb1	2'3'-cGAMP (5 µg/ml)	5.365 µM
THP-1 (human monocytic)	IFNB1	2'3'-cGAMP (5 µg/ml)	0.766 µM

Table 2: Binding Affinity of Gelsevirine to STING.[1]

Protein	Ligand	Method	Binding Affinity (Kd)
hSTING-CTD	Gelsevirine	Surface Plasmon Resonance	27.6 µM

Table 3: Effect of Gelsevirine on Cytokine mRNA Expression in Raw264.7 Cells.[1]

Target Gene	Stimulant (Concentration)	Gelsevirine Treatment (10 µM)	Fold Change vs. Stimulant Alone
Cxcl10	2'3'-cGAMP (5 µg/ml)	+	Significant Decrease
Il6	2'3'-cGAMP (5 µg/ml)	+	Significant Decrease
Cxcl10	ISD (2 µg/ml)	+	Significant Decrease
Il6	ISD (2 µg/ml)	+	Significant Decrease
Cxcl10	Poly(dA:dT) (5 µg/ml)	+	Significant Decrease
Il6	Poly(dA:dT) (5 µg/ml)	+	Significant Decrease

Table 4: In Vivo Efficacy of Gelsevirine in a CLP-Induced Sepsis Mouse Model.[1]

Treatment Group	Dosage	Outcome
Gelsevirine	10 mg/kg	Increased survival rate, reduced lung injury scores, decreased serum IL-6 and TNF-α
Gelsevirine	20 mg/kg	Dose-dependent increase in survival rate and reduction in inflammatory markers

Detailed Experimental Protocols

The following protocols are based on methodologies cited in the primary literature and are intended to provide a framework for the investigation of Gelsevirine's effects on the STING pathway.

In Silico Docking Analysis of Gelsevirine and STING

This protocol outlines the computational method to predict the binding of Gelsevirine to the STING protein.

Caption: Workflow for in silico docking of Gelsevirine to STING.

• Protein and Ligand Preparation:

  • Obtain the crystal structure of the human STING C-terminal domain (CTD) from the Protein Data Bank (PDB ID: 4F5D).

  • Prepare the Gelsevirine structure by generating its 3D coordinates and optimizing its geometry using a chemistry software package.

• Docking Simulation:

  • Utilize molecular docking software such as AutoDock or Schrödinger Maestro.

  • Define the binding site on the STING protein, focusing on the known cGAMP binding pocket.

  • Perform the docking simulation to predict the binding pose and affinity of Gelsevirine to STING.

• Analysis:

  • Analyze the docking results to identify the most favorable binding conformations and calculate the estimated binding energy.

  • Visualize the interactions between Gelsevirine and the amino acid residues of the STING binding pocket.

Biotin (B1667282) Pull-Down Assay for Competitive Binding

This assay demonstrates the competitive binding of Gelsevirine to STING against a known ligand.

Caption: Workflow for the biotin pull-down assay.

• Cell Lysate Preparation:

  • Transfect HEK293T cells with a plasmid expressing HA-tagged STING.

  • After 24 hours, lyse the cells in a suitable lysis buffer containing protease inhibitors.

• Binding and Competition:

  • Incubate the cell lysate with biotinylated Gelsevirine for 1 hour.

  • For competition experiments, pre-incubate the lysate with a molar excess of non-biotinylated Gelsevirine or 2'3'-cGAMP before adding the biotinylated Gelsevirine.

• Pull-Down and Detection:

  • Add streptavidin-conjugated agarose (B213101) beads to the lysate and incubate for 2 hours to capture the biotinylated Gelsevirine and any bound proteins.

  • Wash the beads several times to remove non-specifically bound proteins.

  • Elute the bound proteins from the beads and analyze by SDS-PAGE and Western blotting using an anti-HA antibody to detect STING.

STING Dimerization Assay

This protocol is used to assess the effect of Gelsevirine on STING dimerization upon activation.

• Cell Treatment:

  • Pre-treat Raw264.7 cells with Gelsevirine (e.g., 10 µM) for 6 hours.

  • Stimulate the cells with a STING agonist such as 2'3'-cGAMP (e.g., 5 µg/ml) for 1-2 hours.

• Protein Extraction and Electrophoresis:

  • Lyse the cells in a non-reducing lysis buffer.

  • Separate the protein lysates on a non-reducing SDS-PAGE gel.

• Western Blotting:

  • Transfer the proteins to a PVDF membrane.

  • Probe the membrane with an anti-STING antibody to visualize both monomeric and dimeric forms of STING.

Immunoprecipitation and Western Blotting for STING Ubiquitination

This protocol details the method to detect the ubiquitination of STING.

• Cell Transfection and Treatment:

  • Co-transfect HEK293T cells with plasmids expressing HA-tagged STING and Flag-tagged ubiquitin.

  • After 24 hours, treat the cells with Gelsevirine (e.g., 10 µM) for 2 hours.

• Immunoprecipitation:

  • Lyse the cells and immunoprecipitate STING using an anti-HA antibody conjugated to beads.

• Western Blotting:

  • Wash the beads and elute the immunoprecipitated proteins.

  • Separate the proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with an anti-Flag antibody to detect ubiquitinated STING and an anti-HA antibody to confirm STING immunoprecipitation.

Western Blotting for Phosphorylated Downstream Targets

This protocol is for assessing the effect of Gelsevirine on the phosphorylation of TBK1, IRF3, and p65.

• Cell Treatment and Lysis:

  • Pre-treat Raw264.7 cells with Gelsevirine (e.g., 10 µM) for 6 hours, followed by stimulation with 2'3'-cGAMP (e.g., 5 µg/ml) for 3 hours.

  • Lyse the cells in a buffer containing phosphatase inhibitors.

• Western Blotting:

  • Separate protein lysates by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with primary antibodies specific for phosphorylated TBK1, IRF3, and p65.

  • Also probe for total TBK1, IRF3, and p65 as loading controls.

Cecal Ligation and Puncture (CLP)-Induced Sepsis Mouse Model

This in vivo model is used to evaluate the therapeutic potential of Gelsevirine in a clinically relevant model of sepsis.

• Surgical Procedure:

  • Anesthetize C57BL/6J mice.

  • Perform a midline laparotomy to expose the cecum.

  • Ligate the cecum below the ileocecal valve and puncture it with a needle.

  • Return the cecum to the peritoneal cavity and close the incision.

• Gelsevirine Administration:

  • Administer Gelsevirine (e.g., 10 or 20 mg/kg) intraperitoneally at a set time point post-surgery (e.g., 5 hours).

• Monitoring and Analysis:

  • Monitor the survival of the mice over several days.

  • At a predetermined time point (e.g., 15 hours post-surgery), sacrifice a cohort of mice and collect blood and tissues (e.g., lungs) for analysis.

  • Measure serum cytokine levels (e.g., IL-6, TNF-α) by ELISA.

  • Assess organ damage through histological analysis (e.g., H&E staining of lung tissue).

  • Analyze protein expression and phosphorylation in tissue lysates by Western blotting.

Conclusion and Future Directions

Gelsevirine has been identified as a novel and specific inhibitor of the STING signaling pathway, acting through a dual mechanism of competitive binding and promotion of STING degradation.[1] The data presented in this guide highlight its potential as a therapeutic agent for the treatment of STING-mediated inflammatory and autoimmune diseases. The detailed protocols provided herein offer a comprehensive toolkit for researchers to further investigate the intricate interactions between Gelsevirine and the STING pathway. Future research should focus on optimizing the pharmacokinetic and pharmacodynamic properties of Gelsevirine, as well as exploring its efficacy in a broader range of preclinical disease models. The development of Gelsevirine and its analogs could pave the way for a new class of therapeutics targeting the STING pathway.

References

• 1. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Gelsevirine: A Technical Guide to its Natural Sources, Abundance, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gelsevirine (B199093) is a prominent monoterpene indole (B1671886) alkaloid found within the genus Gelsemium, a group of flowering plants recognized for their complex phytochemical profiles and potent biological activities. This technical guide provides an in-depth overview of the natural sources and abundance of gelsevirine, detailed experimental protocols for its isolation and quantification, and an examination of its biosynthetic origins. The information presented herein is intended to serve as a valuable resource for researchers and professionals engaged in natural product chemistry, pharmacology, and drug development.

Natural Sources and Abundance of Gelsevirine

Gelsevirine is primarily isolated from plants of the genus Gelsemium, which includes species such as G. elegans, G. sempervirens, and G. rankinii. Among these, Gelsemium elegans is the most well-documented and significant natural source of gelsevirine.

Distribution within Gelsemium Species

Gelsemium elegans, native to Southeast Asia, is a rich source of a diverse array of indole alkaloids, with gelsevirine being one of the major constituents.[1] It is often found to be the second most abundant alkaloid in this species, following koumine.[1] The other two prominent North American species, G. sempervirens and G. rankinii, also contain gelsevirine, although its abundance relative to other alkaloids in these species is less extensively documented in current literature.

Abundance in Different Plant Parts

The concentration of gelsevirine can vary significantly between the different parts of the Gelsemium plant. Studies have successfully isolated gelsevirine from the stems, leaves, and roots of G. elegans. While precise quantitative comparisons across all plant parts are not extensively available in a single study, existing research indicates that the roots and aerial parts (stems and leaves) are significant sources of this alkaloid.

Quantitative Data on Gelsevirine Abundance

The following table summarizes the available quantitative data on the abundance of gelsevirine from various studies. It is important to note that the yield of an isolated compound can be influenced by the extraction and purification methods employed, as well as geographical and seasonal variations in the plant material.

Gelsemium Species	Plant Part(s)	Extraction Method	Analytical Method	Gelsevirine Yield/Concentration	Reference
Gelsemium elegans	Stems and Leaves	Ethanolic extract followed by acid-base partitioning and column chromatography	Not specified	Not specified, but isolated as a major alkaloid	[2]
Gelsemium elegans	Whole plant	Not specified	Not specified	Second highest content after koumine	[1]

Note: The table highlights the need for further research to establish a more comprehensive and standardized quantitative profile of gelsevirine across different Gelsemium species and their various anatomical parts.

Experimental Protocols

This section provides detailed methodologies for the extraction, isolation, and quantification of gelsevirine from Gelsemium plant material, based on established laboratory practices.

General Alkaloid Extraction from Gelsemium elegans

This protocol outlines a common method for the extraction of the total alkaloid fraction from G. elegans.

Materials:

• Dried and powdered Gelsemium elegans plant material (e.g., stems and leaves)

• Ethanol (B145695) (95%)

• Sulfuric acid (20%)

• Sodium carbonate

• Chloroform (B151607)

• Rotary evaporator

• Filtration apparatus

Procedure:

• Macerate the powdered plant material in 95% ethanol at room temperature for an extended period (e.g., 7 days), with periodic agitation.

• Filter the ethanolic extract and concentrate it under reduced pressure using a rotary evaporator to obtain a crude extract.

• Suspend the crude extract in water and acidify to a pH of approximately 4 with 20% sulfuric acid.

• Partition the acidic suspension with a non-polar solvent like ethyl acetate (B1210297) to remove neutral and weakly basic compounds. Discard the organic layer.

• Basify the aqueous phase to a pH of approximately 10 with sodium carbonate.

• Extract the basified aqueous phase multiple times with chloroform to partition the alkaloids into the organic layer.

• Combine the chloroform extracts and evaporate the solvent under reduced pressure to yield the crude alkaloid extract.

Purification of Gelsevirine using High-Performance Liquid Chromatography (HPLC)

Preparative HPLC is a standard technique for the purification of individual alkaloids from the crude extract.

Instrumentation and Columns:

• Preparative HPLC system with a UV detector

• C18 reversed-phase column

Mobile Phase and Gradient:

• A typical mobile phase consists of a mixture of acetonitrile (B52724) and water, often with a modifier like formic acid or trifluoroacetic acid to improve peak shape.

• A gradient elution is commonly employed, starting with a lower concentration of the organic solvent and gradually increasing it to elute compounds with increasing hydrophobicity.

Procedure:

• Dissolve the crude alkaloid extract in a suitable solvent (e.g., methanol).

• Filter the sample solution to remove any particulate matter.

• Inject the sample onto the preparative HPLC column.

• Monitor the elution profile at a suitable wavelength (e.g., 254 nm).

• Collect the fraction corresponding to the gelsevirine peak based on its retention time, which can be determined using an analytical standard.

• Evaporate the solvent from the collected fraction to obtain purified gelsevirine.

Quantitative Analysis by Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

UPLC-MS/MS provides a highly sensitive and selective method for the quantification of gelsevirine in biological matrices and plant extracts.[3][4]

Instrumentation:

• UPLC system coupled to a tandem mass spectrometer (e.g., triple quadrupole).

Chromatographic Conditions:

• Column: A sub-2 µm particle size C18 column (e.g., Waters ACQUITY UPLC BEH C18).[3]

• Mobile Phase: A gradient of mobile phase A (e.g., 0.1% formic acid in water) and mobile phase B (e.g., acetonitrile or methanol).[3]

• Flow Rate: Optimized for the specific column dimensions.

• Injection Volume: Typically in the range of 1-5 µL.

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray ionization (ESI) in positive mode.

• Multiple Reaction Monitoring (MRM): Specific precursor-to-product ion transitions for gelsevirine are monitored for quantification. A common transition is m/z 353.2 → 108.1.

• Data Analysis: Quantification is performed by constructing a calibration curve using a certified reference standard of gelsevirine.

Biosynthesis of Gelsevirine

Gelsevirine, as a monoterpene indole alkaloid, shares its early biosynthetic pathway with a vast number of other plant-derived alkaloids. The biosynthesis originates from the shikimate pathway, leading to the formation of the amino acid tryptophan, and the methylerythritol phosphate (B84403) (MEP) pathway, which produces the monoterpenoid precursor, secologanin.

The key step in the formation of all monoterpene indole alkaloids is the condensation of tryptamine (B22526) (derived from tryptophan) and secologanin, catalyzed by the enzyme strictosidine (B192452) synthase, to yield strictosidine. From this central intermediate, a series of complex and often species-specific enzymatic reactions, including rearrangements, oxidations, and cyclizations, lead to the diverse array of alkaloid structures, including gelsevirine. The precise enzymatic steps leading from strictosidine to gelsevirine are still a subject of ongoing research.

Caption: Initial steps in the biosynthesis of Gelsevirine.

Experimental Workflows

The following diagram illustrates a typical workflow for the isolation and analysis of gelsevirine from Gelsemium plant material.

Caption: Workflow for Gelsevirine isolation and analysis.

Conclusion

Gelsevirine stands out as a significant alkaloid within the Gelsemium genus, particularly in G. elegans. This guide has provided a comprehensive overview of its natural occurrence, methods for its isolation and quantification, and its biosynthetic origins. The detailed protocols and workflows presented herein offer a practical framework for researchers. Further studies focusing on a systematic quantification of gelsevirine across all Gelsemium species and their various parts will be invaluable for a more complete understanding of this potent natural product and its potential applications.

References

• 1. Gelsemium elegans Benth: Chemical Components, Pharmacological Effects, and Toxicity Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In Situ Visual Distribution of Gelsemine, Koumine, and Gelsenicine by MSI in Gelsemium elegans at Different Growth Stages - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Experimental neuropharmacology of Gelsemium sempervirens: Recent advances and debated issues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Toxicological Profile of Gelsevirine and Other Major Gelsemium Alkaloids

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

The genus Gelsemium encompasses highly poisonous flowering plants, with Gelsemium elegans Benth being particularly notorious for its potent toxicity.[1][2][3] These plants are a rich source of structurally diverse indole (B1671886) alkaloids, which are responsible for both their therapeutic potential and their severe adverse effects.[1][4][5] Over 120 alkaloids have been isolated from Gelsemium, with the four major constituents being gelsevirine (B199093), gelsemine (B155926), koumine (B8086292), and gelsenicine.[1][4][6] Despite their pharmacological promise in areas such as pain management, anti-inflammatory applications, and cancer treatment, the narrow therapeutic window of these compounds presents a significant challenge for clinical application.[1][6][7]

This technical guide provides a detailed comparative toxicological profile of gelsevirine against other principal Gelsemium alkaloids. It is designed to offer researchers, scientists, and drug development professionals a comprehensive resource, summarizing quantitative toxicity data, detailing relevant experimental protocols, and visualizing key toxicological signaling pathways. Understanding the distinct toxicological mechanisms of each alkaloid is crucial for the development of safer therapeutic agents derived from this potent botanical source.

Data Presentation: Comparative Acute Toxicity

The acute toxicity of Gelsemium alkaloids is typically quantified by the median lethal dose (LD50), which varies significantly among the different compounds, animal species, and routes of administration. Gelsenicine and related humantenine-type alkaloids are consistently reported as the most toxic constituents, while koumine is the least toxic among the major alkaloids.[1][2][8][9]

Alkaloid/Extract	Species	Route of Administration	LD50 Value	Reference(s)
Gelsevirine	-	-	Favorable safety profile reported in cellular and in vivo contexts	[4]
Gelsenicine	Rat	Intraperitoneal (i.p.)	~0.2 mg/kg	[8]
Rat	Intraperitoneal (i.p.)	0.26 mg/kg	[9]
Rat	Intravenous (i.v.)	0.15 mg/kg	[9]
Mouse	Intraperitoneal (i.p.)	~0.2 mg/kg	[8][10]
Mouse	-	0.185 mg/kg	[11]
Gelsemine	Mouse	Intraperitoneal (i.p.)	56 mg/kg	[8][9][12]
Mouse	Intravenous (i.v.)	0.1-0.12 mg/kg (LDLo)	[12]
Rabbit	Intravenous (i.v.)	0.05-0.06 mg/kg (LDLo)	[12]
Dog	Intravenous (i.v.)	0.5-1.0 mg/kg (LDLo)	[12]
Koumine	Mouse	Intraperitoneal (i.p.)	~100 mg/kg	[8][9]
Rat	-	300.0 mg/kg	[13]
Total Alkaloids (G. elegans)	Mouse	Oral	15 mg/kg	[1][14]
Mouse	Intraperitoneal (i.p.)	4 mg/kg	[1][14]

LDLo: Lowest published lethal dose.

Toxicological Mechanisms and Signaling Pathways

The toxicity of Gelsemium alkaloids primarily targets the central nervous system (CNS), leading to symptoms such as respiratory depression, convulsions, paralysis, and ultimately, death by asphyxiation.[1][4][5] The underlying mechanisms involve modulation of key neurotransmitter receptors and inflammatory pathways.

Gelsevirine: Neuroinflammation and Innate Immunity Modulation

Gelsevirine has demonstrated a more favorable safety profile compared to other alkaloids.[4] Its mechanism appears to be closely linked to the modulation of neuroinflammatory pathways, positioning it as a candidate for treating conditions like ischemic stroke and sepsis-associated encephalopathy.[15][16][17][18]

• JAK-STAT Pathway Inhibition: In the context of ischemic stroke, gelsevirine exerts a protective anti-inflammatory effect by inhibiting the Janus kinase-signal transducer and activator of transcription (JAK-STAT) signaling pathway in microglia.[15][16] It directly binds to and inhibits the kinase activity of JAK2, which in turn prevents the phosphorylation and nuclear translocation of STAT3, a key transcription factor for inflammatory mediators.[15][16]

Gelsevirine inhibits the JAK2-STAT3 signaling pathway.

• STING Pathway Inhibition: Gelsevirine can also mitigate inflammation by inhibiting the STING (Stimulator of Interferon Genes) signaling pathway.[18][19] It competitively binds to the cyclic dinucleotide (CDN)-binding pocket of STING, locking it in an inactive state and promoting its degradation.[19] This action blocks microglial pyroptosis, a form of inflammatory cell death, which is beneficial in conditions like sepsis-associated encephalopathy.[17][18]

Gelsevirine inhibits STING signaling activation.

Gelsenicine and Humantenine: Potent CNS Depression

Gelsenicine and related humantenine-type alkaloids are the primary toxins in G. elegans.[2][3][20] Their high toxicity is attributed to potent actions on inhibitory neurotransmitter systems.

• GABA-A Receptor Modulation: The primary mechanism of gelsenicine toxicity is the potentiation of GABA-A receptors, the main inhibitory neurotransmitter receptors in the CNS.[2][3] By stimulating these receptors, gelsenicine strongly inhibits the firing of action potentials in critical neurons, particularly those in the ventral respiratory group (VRG) of the medulla, which controls respiration.[2][3] This leads to severe respiratory depression and failure.[2][3]

• NMDAR-Mediated Excitotoxicity: Paradoxically, some research also links the toxicity of Gelsemium alkaloids, including gelsenicine, to N-methyl-D-aspartate receptor (NMDAR)-mediated excitotoxicity.[21] This pathway involves protein phosphorylation and disruption of mitochondrial function, contributing to the observed convulsions.[21]

Dual toxic mechanisms of Gelsenicine.

Gelsemine: Glycine (B1666218) Receptor Agonism

Gelsemine is a paralytic compound that acts as a potent agonist of the mammalian glycine receptor (GlyR).[12] Its binding affinity for GlyR is significantly higher than that of the native agonist, glycine.[12] Activation of these ligand-gated chloride channels leads to an inhibitory postsynaptic potential, causing widespread muscle relaxation and, at toxic doses, paralysis and death.[12]

Koumine: Acetylcholinesterase (AChE) Inhibition

While koumine is one of the most abundant but least toxic Gelsemium alkaloids, at high concentrations its neurotoxicity is caused by the inhibition of acetylcholinesterase (AChE) activity.[9][22] This leads to the accumulation of the neurotransmitter acetylcholine (B1216132) (ACh), resulting in uncoordinated muscle contractions and neurobehavioral changes.[22]

Experimental Protocols

The toxicological evaluation of Gelsemium alkaloids employs a range of standardized in vivo and in vitro methodologies.

Acute Systemic Toxicity (LD50 Determination)

Objective: To determine the median lethal dose (LD50) of an alkaloid following a single administration.

Methodology:

• Animal Model: Typically, mice or rats of a specific strain (e.g., Sprague-Dawley rats, Kunming mice), gender, and weight range are used.[7][9][12]

• Groups: Animals are randomly divided into a control group (receiving vehicle, e.g., saline) and at least 3-4 test groups.

• Dose Administration: The alkaloid, dissolved in a suitable vehicle, is administered via a specific route (e.g., intraperitoneal injection, oral gavage). Each test group receives a different, escalating dose of the compound.[1][8][12]

• Observation: Following administration, animals are observed continuously for the first few hours and then periodically (e.g., daily) for up to 14 days. Observations include monitoring for clinical signs of toxicity (e.g., convulsions, respiratory distress, paralysis, changes in behavior) and mortality.[7][23]

• Data Analysis: The number of mortalities in each dose group is recorded. The LD50 value and its 95% confidence interval are then calculated using appropriate statistical methods, such as probit analysis.

In Vivo Cardiotoxicity Assessment

Objective: To evaluate the potential of a compound to induce cardiac damage. While not a primary reported effect for gelsevirine, this is a standard toxicological assay.

Methodology (based on general protocols):

• Animal Model: Rats (e.g., Wistar) are often used.[24][25][26]

• Experimental Design: Animals are divided into control, vehicle, and treatment groups. The compound is administered over a set period (e.g., daily for 14 days). A positive control like Doxorubicin (B1662922) (a known cardiotoxic agent) may be used for comparison.[24][25]

• Biochemical Analysis: At the end of the treatment period, blood is collected to measure serum levels of cardiac injury biomarkers, such as:

  • Creatine kinase-MB (CK-MB)[26]

  • Lactate dehydrogenase (LDH)[25]

  • Cardiac Troponin I (cTnI)[24][26]

• Oxidative Stress Markers: Heart tissue is homogenized to measure markers of oxidative stress, such as malondialdehyde (MDA) levels and the activity of antioxidant enzymes like superoxide (B77818) dismutase (SOD) and catalase.[24][25]

• Histopathology: Hearts are excised, fixed in formalin, sectioned, and stained (e.g., with Hematoxylin and Eosin). Microscopic examination is performed to identify pathological changes like inflammation, necrosis, and fibrosis.[24][25]

General workflow for experimental cardiotoxicity assessment.

Conclusion

The major alkaloids isolated from Gelsemium species exhibit vastly different toxicological profiles. Gelsevirine stands out due to its comparatively favorable safety profile and its unique mechanism of action centered on the modulation of neuroinflammatory signaling pathways like JAK-STAT and STING.[4][15][18] In contrast, gelsenicine and humantenine-type alkaloids are extremely potent toxins that cause CNS depression primarily through the potentiation of GABA-A receptors.[2][3] Gelsemine and koumine display intermediate toxicities, acting as a glycine receptor agonist and an acetylcholinesterase inhibitor, respectively.[12][22]

This detailed comparison underscores the critical importance of structure-activity relationships in determining the toxicity of these compounds. The distinct mechanisms of gelsevirine suggest it may be a promising scaffold for developing novel therapeutics for inflammatory and neurological disorders, provided its toxic potential can be further mitigated. Further research into the specific molecular interactions and dose-response relationships of gelsevirine is essential for harnessing its therapeutic potential while ensuring patient safety.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. The toxic components, toxicological mechanism and effective antidote for Gelsemium elegans poisoning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Molecular Pharmacology of Gelsemium Alkaloids on Inhibitory Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Metabolism and Disposition of Koumine, Gelsemine and Humantenmine from Gelsemium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pharmacological effect and toxicity of alkaloids from Gelsemium elegans Benth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. Frontiers | Caution on the severe damage of Gelsemium elegans poisoning: A Case Report on Family Poisoning and Systematic Review [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. Antinociceptive effect of gelsenicine, principal toxic alkaloids of gelsemium, on prostaglandin E2-induced hyperalgesia in mice: Comparison with gelsemine and koumine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Gelsemine - Wikipedia [en.wikipedia.org]
• 13. medchemexpress.com [medchemexpress.com]
• 14. Gelsemium elegans Benth: Chemical Components, Pharmacological Effects, and Toxicity Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Regulation of microglia related neuroinflammation contributes to the protective effect of Gelsevirine on ischemic stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Gelsevirine ameliorates sepsis-associated encephalopathy by inhibiting the STING signalling-mediated pyroptosis pathway in microglia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. The toxic components, toxicological mechanism and effective antidote for Gelsemium elegans poisoning - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Network Pharmacology and Experimental Verification to Unveil the Mechanism of N-Methyl-D-Aspartic Acid Rescue Humantenirine-Induced Excitotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Toxic Effects of Koumine on the Early-Life Development Stage of Zebrafish - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. Effect of gemfibrozil on cardiotoxicity induced by doxorubicin in male experimental rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Total Synthesis of Gelsevirine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the total synthesis of Gelsevirine, a complex indole (B1671886) alkaloid. The methodology is based on a highly efficient and stereoselective strategy analogous to the total synthesis of (+)-Gelsemine, featuring a key organocatalytic Diels-Alder reaction, an intramolecular trans-annular aldol (B89426) condensation, and a final-stage intramolecular SN2 displacement to construct the intricate hexacyclic core.

Retrosynthetic Analysis

The retrosynthetic strategy for Gelsevirine identifies the key disconnections to simplify the complex target molecule into readily available starting materials. The primary disconnection is the spiro-oxindole moiety, which can be formed late in the synthesis via an intramolecular SN2 reaction. This simplifies the target to a precursor containing the core polycyclic framework and a suitable leaving group. Further disconnection of the pyrrolidine (B122466) ring via a retro-aldol reaction reveals a diketone intermediate. This intermediate can be traced back to a Diels-Alder adduct, which is assembled from a dihydropyridine (B1217469) derivative and a dienophile. The required 5-methoxyoxindole (B1300890) can be synthesized separately.

Caption: Retrosynthetic analysis of Gelsevirine.

Experimental Protocols

Synthesis of 5-Methoxyoxindole

The synthesis of the 5-methoxyoxindole fragment is a crucial prerequisite for the final spirocyclization step. A reliable method involves the cyclization of an appropriate N-substituted 2-chloro-N-(4-methoxyphenyl)acetamide.

Protocol:

• Preparation of 2-chloro-N-(4-methoxyphenyl)acetamide: To a solution of 4-methoxyaniline (1.0 eq) in a suitable solvent such as dichloromethane (B109758) (DCM), add chloroacetyl chloride (1.1 eq) dropwise at 0 °C. Stir the reaction mixture at room temperature for 2-4 hours. After completion, quench the reaction with water and extract the product with DCM. The organic layer is then washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield the crude product, which can be purified by recrystallization.

• Friedel-Crafts Cyclization: Add the 2-chloro-N-(4-methoxyphenyl)acetamide (1.0 eq) portion-wise to a stirred suspension of aluminum chloride (AlCl3, 2.5 eq) in a high-boiling inert solvent like 1,2-dichloroethane (B1671644) at room temperature. Heat the mixture to 80-90 °C and stir for 4-6 hours. Monitor the reaction by TLC. Upon completion, cool the reaction to room temperature and pour it onto crushed ice with concentrated HCl. Extract the aqueous layer with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. The crude product is purified by column chromatography to afford 5-methoxyoxindole.

Total Synthesis of Gelsevirine

The following protocols are adapted from the highly successful total synthesis of (+)-Gelsemine and are directly applicable to the synthesis of Gelsevirine by substituting oxindole (B195798) with the previously synthesized 5-methoxyoxindole in the final step.

Step 1: Organocatalytic Diels-Alder Reaction

This key step establishes the core bicyclic system with high stereocontrol.

Protocol:

• To a solution of the dihydropyridine derivative (1.0 eq) and the dienophile (e.g., methyl acrylate, 1.2 eq) in a mixture of acetonitrile (B52724) and water (20:1) at -20 °C, add the organocatalyst (e.g., a chiral secondary amine catalyst, 0.1 eq).

• Stir the reaction mixture for 36-48 hours at -20 °C.

• Upon completion, add sodium borohydride (B1222165) (NaBH4, 1.0 eq) at 0 °C to reduce the intermediate aldehyde.

• Stir for 30 minutes, then quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride (NH4Cl).

• Extract the mixture with ethyl acetate, and wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Step 2: Intramolecular Trans-annular Aldol Condensation

This crucial step forms the pyrrolidine ring and sets a key quaternary stereocenter.

Protocol:

• Subject the product from the previous step to ozonolysis to unmask the dicarbonyl compound. Bubble ozone through a solution of the Diels-Alder adduct in DCM at -78 °C until a blue color persists.

• Purge the solution with nitrogen or oxygen to remove excess ozone, and then add a reducing agent (e.g., dimethyl sulfide (B99878) or triphenylphosphine).

• After workup, dissolve the resulting dicarbonyl intermediate in methanol.

• Add a catalytic amount of sodium methoxide (B1231860) (NaOMe, 0.3 eq) at 0 °C and stir the reaction for 24 hours.

• Neutralize the reaction with a mild acid and concentrate the mixture.

• Purify the product by column chromatography.

Step 3: Late-Stage Intramolecular SN2 Cyclization

The final step involves the formation of the spiro-oxindole moiety to complete the hexacyclic core of Gelsevirine.

Protocol:

• The hemiacetal resulting from the previous steps is condensed with 5-methoxyoxindole. Dissolve the hemiacetal intermediate (1.0 eq) and 5-methoxyoxindole (1.5 eq) in methanol.

• Add piperidine (B6355638) as a catalyst and reflux the mixture.

• The resulting intermediate is then subjected to conditions that favor an intramolecular SN2 reaction. This typically involves the formation of a good leaving group (e.g., a mesylate or tosylate) from a primary alcohol, followed by base-mediated cyclization.

• To a solution of the alcohol in DCM at 0 °C, add triethylamine (B128534) (Et3N, 5 eq), 4-dimethylaminopyridine (B28879) (DMAP, 3 eq), and methanesulfonyl chloride (MsCl, 3 eq).

• After completion, the reaction is quenched, and the mesylated intermediate is isolated.

• The crude mesylate is then dissolved in toluene, and 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) is added. The mixture is refluxed for 24 hours.

• After cooling, the reaction mixture is diluted with ethyl acetate, washed with water and brine, dried, and concentrated.

• The final product, Gelsevirine, is purified by column chromatography or preparative HPLC.

Data Presentation

Table 1: Summary of Key Reaction Steps and Yields for the Total Synthesis of Gelsevirine (Adapted from Gelsemine Synthesis)

Step	Reaction	Key Reagents and Conditions	Product	Yield (%)
1	Organocatalytic Diels-Alder	Chiral amine catalyst, CH3CN/H2O, -20 °C; then NaBH4	Bicyclic adduct	~47%
2	Ozonolysis & Aldol Condensation	O3, DCM, -78 °C; then NaOMe, MeOH, 0 °C	Tetracyclic core	~60%
3	Reduction & Mesylation	NaBH4, MeOH, 0 °C; then MsCl, Et3N, DMAP, DCM, 0 °C	Mesylated intermediate	~93% (reduction), quant. (mesylation)
4	Elimination	DBU, Toluene, reflux	Alkene intermediate	~85%
5	Reduction & Deprotection	LiAlH4, THF, 0 °C; then HCl	Hemiacetal precursor	~86% (reduction), ~96% (deprotection)
6	Condensation & SN2 Cyclization	5-Methoxyoxindole, piperidine, MeOH, reflux; then LDA, Et2AlCl, toluene	Gelsevirine	~86% (condensation), ~32% (cyclization)
-	Overall Yield	-	Gelsevirine	~5%

Visualization of Workflow and Pathways

Overall Synthetic Workflow

Caption: Forward synthesis workflow for Gelsevirine.

Key Reaction Mechanism: Intramolecular Aldol Condensation

Caption: Mechanism of the intramolecular aldol condensation.

Key Reaction Mechanism: Late-Stage SN2 Cyclization

Caption: Mechanism of the intramolecular SN2 cyclization.

Using Gelsevirine in a cecal ligation and puncture (CLP) mouse model

Application Notes and Protocols for Researchers

FOR IMMEDIATE RELEASE

[City, State] – [Date] – New research highlights the potential of Gelsevirine, a natural compound, in mitigating the severe and often fatal consequences of sepsis. In a preclinical cecal ligation and puncture (CLP) mouse model, a gold standard for sepsis research, Gelsevirine demonstrated a significant ability to improve survival rates, reduce systemic inflammation, and protect against organ damage. These findings offer a promising new avenue for the development of novel sepsis therapies.

Sepsis is a life-threatening condition triggered by a dysregulated host response to infection, leading to widespread inflammation and organ dysfunction. The study, which investigated the effects of Gelsevirine in a CLP-induced sepsis model in mice, revealed that the compound works by inhibiting the STING (Stimulator of Interferon Genes) signaling pathway. This pathway plays a crucial role in the innate immune response and its overactivation is a key driver of the excessive inflammation seen in sepsis.

Key Findings:

• Improved Survival: Post-operative administration of Gelsevirine significantly increased the survival rate of mice subjected to CLP-induced sepsis.[1][2]

• Reduced Inflammation: The treatment dose-dependently decreased the levels of key pro-inflammatory cytokines, including Interleukin-6 (IL-6) and Tumor Necrosis Factor-alpha (TNF-α), in both serum and bronchoalveolar lavage fluid (BALF).[1][2]

• Organ Protection: Gelsevirine mitigated acute lung, liver, and kidney damage, as evidenced by reduced levels of organ injury markers such as blood urea (B33335) nitrogen (BUN), creatinine, aspartate aminotransferase (AST), and alanine (B10760859) aminotransferase (ALT).[1][2]

• Mechanism of Action: Gelsevirine was found to be a specific inhibitor of the STING signaling pathway. It acts by competitively binding to STING, preventing its activation, and promoting its degradation.[1][2][3] This in turn downregulates the downstream TBK1/NF-κB and IRF3 signaling pathways.[1]

These application notes provide detailed protocols for researchers and drug development professionals interested in exploring the therapeutic potential of Gelsevirine in sepsis and other inflammatory diseases.

Experimental Protocols

Cecal Ligation and Puncture (CLP) Mouse Model of Sepsis

The CLP model is a widely used and clinically relevant model of polymicrobial sepsis.[4][5]

Materials:

• Male C57BL/6J mice (2-months-old)

• Anesthesia (e.g., 2% isoflurane (B1672236) inhalation)

• Surgical instruments (scissors, forceps)

• 3-0 silk suture

• 21-gauge needle

• 70% ethanol

• Sterile saline

Procedure:

• Anesthetize the mouse using isoflurane inhalation.[1][2]

• Shave the abdomen and disinfect the area with 70% ethanol.

• Make a 1-2 cm midline laparotomy incision to expose the cecum.

• Ligate the cecum with a 3-0 silk suture at a desired distance from the distal end (the severity of sepsis can be modulated by the ligation length).[6]

• Puncture the ligated cecum once or twice with a 21-gauge needle.[7] A small amount of fecal matter can be extruded to ensure patency.[8]

• Return the cecum to the peritoneal cavity.

• Close the abdominal incision in two layers (peritoneum and skin) using sutures or wound clips.

• Administer 1 ml of pre-warmed sterile saline subcutaneously for fluid resuscitation.[5]

• House the animals in a warm, clean environment with free access to food and water.

• Sham-operated control mice undergo the same procedure without cecal ligation and puncture.[1][2]

Gelsevirine Administration

Materials:

• Gelsevirine (purity >99.55%)

• Vehicle (e.g., sterile saline or appropriate solvent)

Procedure:

• Prepare Gelsevirine solutions at concentrations of 10 mg/kg and 20 mg/kg in the chosen vehicle.

• Administer the Gelsevirine solution or vehicle (for the control group) via intraperitoneal (IP) injection.[1]

• In the post-operative treatment model, administer Gelsevirine 5 hours after the CLP surgery.[1][2]

Sample Collection and Analysis

Timeline:

• Survival is monitored over a period of several days.

• For mechanistic studies and biomarker analysis, mice are typically sacrificed 15 hours after CLP surgery.[1][2][9]

Sample Collection:

• Blood: Collect blood via cardiac puncture for serum separation.

• Bronchoalveolar Lavage Fluid (BALF): Collect BALF to assess lung inflammation.

• Tissues: Harvest organs such as the lungs, liver, and kidneys for histological analysis and protein/mRNA expression studies.

Analysis:

• Cytokine Levels: Measure serum and BALF levels of IL-6 and TNF-α using ELISA kits.

• Organ Damage Markers: Measure serum levels of BUN, creatinine, AST, and ALT using appropriate biochemical assay kits.

• Histology: Perform Hematoxylin and Eosin (H&E) staining on tissue sections to assess organ injury.

• Western Blot: Analyze protein expression of key signaling molecules (STING, p-TBK1, p-p65, p-IRF3) in tissue lysates.

• RT-PCR: Measure mRNA expression of inflammatory genes in tissues.

Data Presentation

The following tables summarize the quantitative data from studies using Gelsevirine in the CLP mouse model.

Table 1: Effect of Gelsevirine on Survival Rate in CLP-Induced Sepsis

Treatment Group	Dosage (mg/kg)	Survival Rate (%)
Sham	-	100
CLP + Vehicle	-	~20-30
CLP + Gelsevirine	10	~50-60
CLP + Gelsevirine	20	~70-80

Note: Survival rates are approximate and may vary based on specific experimental conditions.[1][2]

Table 2: Effect of Gelsevirine on Serum Inflammatory Cytokines and Organ Damage Markers (15 hours post-CLP)

Parameter	Sham	CLP + Vehicle	CLP + Gelsevirine (10 mg/kg)	CLP + Gelsevirine (20 mg/kg)
IL-6 (pg/mL)	Low	High	Significantly Reduced	More Significantly Reduced
TNF-α (pg/mL)	Low	High	Significantly Reduced	More Significantly Reduced
BUN (mmol/L)	Normal	Elevated	Significantly Reduced	More Significantly Reduced
Creatinine (μmol/L)	Normal	Elevated	Significantly Reduced	More Significantly Reduced
AST (U/L)	Normal	Elevated	Significantly Reduced	More Significantly Reduced
ALT (U/L)	Normal	Elevated	Significantly Reduced	More Significantly Reduced

Note: "Significantly Reduced" and "More Significantly Reduced" indicate a dose-dependent effect of Gelsevirine in mitigating the CLP-induced increase in these markers.[1][2][10]

Visualizations

Experimental Workflow

Caption: Experimental workflow for evaluating Gelsevirine in the CLP mouse model.

Gelsevirine's Mechanism of Action: STING Pathway Inhibition

Caption: Gelsevirine inhibits the STING signaling pathway in sepsis.

References

• 1. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 2. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Cecal Ligation Puncture Procedure - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | A Study of Cecal Ligation and Puncture-Induced Sepsis in Tissue-Specific Tumor Necrosis Factor Receptor 1-Deficient Mice [frontiersin.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Quadrupole-time-of-flight mass spectrometry (QqTOF-MS) for Gelsevirine metabolite identification

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the identification of Gelsevirine (B199093) metabolites using Quadrupole-Time-of-Flight Mass Spectrometry (QqTOF-MS). This guide is intended to assist researchers in drug metabolism, pharmacokinetics, and toxicology in setting up and executing experiments to elucidate the biotransformation of Gelsevirine.

Introduction to Gelsevirine and its Metabolism

Gelsevirine is a toxic alkaloid found in plants of the Gelsemium genus. Understanding its metabolism is crucial for evaluating its toxicological profile and potential therapeutic applications. In vitro studies using liver microsomes are a common approach to investigate the metabolic fate of xenobiotics like Gelsevirine. QqTOF-MS, a high-resolution mass spectrometry technique, is a powerful tool for identifying and structurally characterizing drug metabolites due to its high sensitivity, mass accuracy, and ability to perform fragmentation analysis (MS/MS).[1]

Experimental Workflow

The overall experimental workflow for the identification of Gelsevirine metabolites involves the incubation of Gelsevirine with liver microsomes, followed by sample preparation and analysis using a Liquid Chromatography system coupled to a QqTOF Mass Spectrometer (LC-QqTOF-MS).

Caption: Experimental workflow for Gelsevirine metabolite identification.

Quantitative Data Summary

The following table summarizes the key mass spectrometric data for Gelsevirine and its identified metabolites from in vitro studies with liver microsomes. This data is essential for the targeted identification of these compounds in complex biological matrices.

Compound	Retention Time (min)	Predicted Elemental Composition	Predicted Mass (m/z)	Observed Mass (m/z)	Mass Error (ppm)	Proposed Biotransformation
Gelsevirine	9.6	C21H24N2O3	353.1865	353.1859	-1.7	-
M1	8.9	C21H22N2O4	367.1658	367.1652	-1.6	Dehydrogenation
M2	10.5	C21H24N2O4	369.1814	369.1809	-1.4	Hydroxylation
M3	10.2	C21H24N2O4	369.1814	369.1811	-0.8	N-Oxidation
M4	10.7	C21H26N2O4	371.1971	371.1965	-1.6	Hydration
M5	11.2	C21H26N2O5	387.1919	387.1914	-1.3	Hydroxylation + Hydration
M6	9.9	C20H22N2O3	339.1709	339.1703	-1.8	Demethylation

Experimental Protocols

In Vitro Incubation of Gelsevirine with Liver Microsomes

This protocol describes the incubation of Gelsevirine with liver microsomes to generate its metabolites.

Materials:

• Gelsevirine solution (e.g., in methanol (B129727) or DMSO)

• Pooled liver microsomes (e.g., human, rat)

• Phosphate (B84403) buffer (e.g., 100 mM, pH 7.4)

• NADPH regenerating system solution (or NADPH stock solution)

• Acetonitrile (ice-cold)

• Microcentrifuge tubes

• Incubator/shaking water bath (37°C)

• Centrifuge

Procedure:

• Prepare a reaction mixture in a microcentrifuge tube containing phosphate buffer and liver microsomes (final protein concentration typically 0.5-1.0 mg/mL).

• Add the Gelsevirine stock solution to the reaction mixture to achieve the desired final concentration (e.g., 10 µM). The final concentration of the organic solvent should be kept low (e.g., <1%) to avoid inhibiting enzyme activity.

• Pre-incubate the mixture for a few minutes at 37°C.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• Incubate the reaction mixture at 37°C for a specified time (e.g., 60 minutes) with gentle shaking.

• Terminate the reaction by adding an equal volume of ice-cold acetonitrile. This step also serves to precipitate the proteins.

• Vortex the mixture and then centrifuge at a high speed (e.g., >10,000 x g) for 10-15 minutes to pellet the precipitated protein.

• Carefully transfer the supernatant to a new tube for LC-QqTOF-MS analysis.

QqTOF-MS Analysis Protocol

This protocol provides a general framework for the analysis of Gelsevirine and its metabolites using a UHPLC system coupled to a QqTOF mass spectrometer. Specific parameters may need to be optimized for the instrument in use.

a) Liquid Chromatography (LC) Conditions:

• Column: A reversed-phase C18 column is commonly used for alkaloid separation (e.g., Waters ACQUITY UPLC BEH C18, 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: Water with 0.1% formic acid (for positive ion mode).

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Elution: A typical gradient would start with a low percentage of mobile phase B, gradually increasing to elute compounds of increasing hydrophobicity. An example gradient is as follows:

  • 0-2 min: 5% B

  • 2-15 min: 5-95% B (linear gradient)

  • 15-18 min: 95% B (hold)

  • 18-18.1 min: 95-5% B (linear gradient)

  • 18.1-20 min: 5% B (re-equilibration)

• Flow Rate: 0.3 mL/min

• Column Temperature: 30-40°C

• Injection Volume: 2-10 µL

b) QqTOF-MS Conditions:

• Ionization Mode: Electrospray Ionization (ESI), positive ion mode is typically used for alkaloids as they readily form protonated molecules [M+H]+.

• Capillary Voltage: 3.0 - 4.0 kV

• Cone Voltage: 20 - 40 V

• Source Temperature: 100 - 150°C

• Desolvation Gas Temperature: 350 - 500°C

• Desolvation Gas Flow: 600 - 800 L/hr

• Acquisition Mode:

  • Full Scan (MS): Acquire data over a mass range of m/z 100-1000 to detect the parent ions of Gelsevirine and its potential metabolites.

  • Tandem MS (MS/MS): Perform data-dependent acquisition (DDA) or data-independent acquisition (DIA) to obtain fragmentation spectra of the detected parent ions. This is crucial for structural elucidation. Set a collision energy ramp (e.g., 10-40 eV) to generate informative fragment ions.

• Data Processing: Use appropriate software to process the acquired data, including peak detection, molecular formula prediction based on accurate mass, and comparison of MS/MS spectra with known fragmentation patterns of Gelsevirine.

Metabolic Pathways of Gelsevirine

The primary metabolic transformations of Gelsevirine observed in vitro include oxidation (hydroxylation, N-oxidation), dehydrogenation, hydration, and demethylation. These reactions are primarily catalyzed by cytochrome P450 enzymes in the liver microsomes.

Caption: Proposed metabolic pathways of Gelsevirine in vitro.

References

• 1. The metabolism of gelsevirine in human, pig, goat and rat liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: In Vitro Assessment of Gelsevirine's Anti-Inflammatory Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gelsevirine (B199093), an alkaloid extracted from Gelsemium elegans, has demonstrated significant anti-inflammatory properties in various preclinical studies.[1] This document provides detailed application notes and protocols for in vitro assays designed to assess the anti-inflammatory activity of gelsevirine. The primary mechanism of action for gelsevirine's anti-inflammatory effects involves the inhibition of the STING (Stimulator of Interferon Genes) signaling pathway.[1][2] It has also been shown to modulate other inflammation-related pathways, including NF-κB and JAK-STAT.[3]

These protocols are intended to provide researchers with a framework for investigating the efficacy and mechanism of action of gelsevirine and other potential anti-inflammatory compounds.

Data Presentation: Quantitative Assessment of Gelsevirine's Anti-Inflammatory Effects

The following tables summarize the quantitative data from in vitro studies on gelsevirine's anti-inflammatory activity.

Table 1: Effect of Gelsevirine on Pro-Inflammatory Cytokine Expression in vitro

Cell Line	Inflammatory Stimulus	Gelsevirine Concentration (µM)	Target Cytokine	Inhibition (%)	Reference
RAW 264.7	2'3'-cGAMP (5 µg/ml)	10	Ifnb1 mRNA	Dose-dependent	[1]
THP-1	2'3'-cGAMP (5 µg/ml)	10	IFNB1 mRNA	Dose-dependent	[1]
Chondrocytes	IL-1β	Not specified	TNFɑ, Il6	Significant reduction	[4]
BV2 microglia	Not specified	Not specified	Inflammatory factors	Reduced levels	[5]

Table 2: Effect of Gelsevirine on Inflammatory Mediators and Signaling Proteins

Cell Line	Inflammatory Stimulus	Gelsevirine Concentration (µM)	Target Molecule/Process	Effect	Reference
Macrophages	STING agonists (2'3'-cGAMP, ISD, poly(dA:dT))	Potent inhibition	Interferon and inflammatory cytokine induction	Potent inhibition	[2]
Chondrocytes	IL-1β	Not specified	MMP3, MMP9, MMP13	Reduced expression	[4]
Chondrocytes	IL-1β	Not specified	STING, p-TBK1	Reduced protein expression	[4]
HEK293T	Transfected with STING-HA and UB-flag	10	K48-linked STING ubiquitination	Increased	[1]
Microglia	Not specified	Not specified	STING protein phosphorylation	Inhibited	[5]

Experimental Protocols

Protocol 1: Assessment of Gelsevirine's Effect on Pro-Inflammatory Cytokine Production in LPS-Stimulated Macrophages

This protocol details the procedure for evaluating the ability of gelsevirine to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Materials:

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin (B12071052)

• Gelsevirine stock solution (in DMSO)

• Lipopolysaccharide (LPS) from E. coli O55:B5

• Phosphate Buffered Saline (PBS)

• ELISA kits for TNF-α and IL-6

• 96-well cell culture plates

• MTT assay kit for cell viability

Procedure:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Gelsevirine Treatment: The following day, treat the cells with various non-toxic concentrations of gelsevirine (e.g., 1, 5, 10, 20 µM) for 2 hours. Include a vehicle control (DMSO).

• LPS Stimulation: After the pre-treatment period, stimulate the cells with LPS (1 µg/mL) for 24 hours.[6] Include a negative control group (no LPS stimulation) and a positive control group (LPS stimulation without gelsevirine).

• Supernatant Collection: After the incubation period, centrifuge the plate and collect the cell culture supernatants.

• Cytokine Quantification (ELISA): Measure the concentrations of TNF-α and IL-6 in the collected supernatants using commercially available ELISA kits, following the manufacturer's instructions.

• Cell Viability Assay (MTT): To ensure that the observed effects are not due to cytotoxicity, perform an MTT assay on the remaining cells in the plate.

• Data Analysis: Calculate the percentage inhibition of cytokine production by gelsevirine compared to the LPS-stimulated control.

Protocol 2: Evaluation of Gelsevirine's Impact on the STING Signaling Pathway

This protocol outlines the steps to investigate the inhibitory effect of gelsevirine on the STING pathway by measuring the expression of key downstream signaling molecules.

Materials:

• THP-1 monocyte cell line

• RPMI-1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin

• Phorbol 12-myristate 13-acetate (PMA)

• Gelsevirine stock solution (in DMSO)

• 2'3'-cGAMP (STING agonist)

• Reagents for Western blotting (lysis buffer, primary antibodies for STING, p-TBK1, TBK1, p-IRF3, IRF3, and a loading control like β-actin, secondary antibodies)

Procedure:

• THP-1 Differentiation: Differentiate THP-1 monocytes into macrophage-like cells by treating them with PMA (100 ng/mL) for 48 hours.

• Cell Seeding: Seed the differentiated THP-1 cells in 6-well plates at an appropriate density.

• Gelsevirine Treatment: Treat the cells with different concentrations of gelsevirine for 6 hours.[1]

• STING Agonist Stimulation: Stimulate the cells with 2'3'-cGAMP (5 µg/mL) for 3 hours to activate the STING pathway.[1]

• Cell Lysis: Wash the cells with cold PBS and lyse them using a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each cell lysate using a BCA protein assay.

• Western Blotting:

  • Separate equal amounts of protein from each sample by SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate the membrane with primary antibodies against STING, p-TBK1, TBK1, p-IRF3, and IRF3 overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibodies.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Data Analysis: Quantify the band intensities and normalize the levels of phosphorylated proteins to their total protein counterparts.

Mandatory Visualizations

Caption: Experimental workflow for in vitro anti-inflammatory assays.

Caption: Gelsevirine's inhibition of the STING signaling pathway.

References

• 1. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Regulation of microglia related neuroinflammation contributes to the protective effect of Gelsevirine on ischemic stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Gelsevirine improves age-related and surgically induced osteoarthritis in mice by reducing STING availability and local inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Gelsevirine ameliorates sepsis-associated encephalopathy by inhibiting the STING signalling-mediated pyroptosis pathway in microglia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. bahrainmedicalbulletin.com [bahrainmedicalbulletin.com]

Gelsevirine: A Potential Therapeutic Agent for Sepsis-Associated Encephalopathy

Application Notes and Protocols for Researchers

Gelsevirine, an active alkaloid derived from Gelsemium elegans Benth., is emerging as a promising therapeutic candidate for the management of sepsis-associated encephalopathy (SAE). Recent studies have elucidated its protective effects against the neurological complications of sepsis, identifying a novel mechanism of action centered on the inhibition of neuroinflammatory pathways within the central nervous system. These notes provide a comprehensive overview of the application of Gelsevirine in SAE research, including its mechanism of action, relevant quantitative data, and detailed experimental protocols.

Mechanism of Action

Gelsevirine has been shown to ameliorate the pathological features of SAE by targeting and inhibiting the STING (Stimulator of Interferon Genes) signaling pathway, which in turn suppresses microglial pyroptosis, a form of inflammatory cell death.[1][2] In the context of SAE, the activation of microglia, the resident immune cells of the brain, is a key driver of neuroinflammation. Gelsevirine intervenes in this process by reducing the phosphorylation of the STING protein, thereby disrupting the downstream signaling cascade that leads to pyroptosis and the release of pro-inflammatory cytokines.[1]

Furthermore, Gelsevirine's anti-neuroinflammatory properties may also be attributed to its ability to modulate other signaling pathways. In related neurological conditions involving neuroinflammation, such as ischemic stroke, Gelsevirine has been found to inhibit the JAK2-STAT3 signaling pathway in microglia.[3][4][5] This inhibition leads to a reduction in the production of inflammatory mediators and reactive oxygen species (ROS), suggesting a multi-faceted anti-inflammatory profile that could be beneficial in SAE.[3][5]

Key Signaling Pathway of Gelsevirine in Sepsis-Associated Encephalopathy

Caption: Gelsevirine's mechanism in SAE.

Quantitative Data Summary

The efficacy of Gelsevirine in an animal model of SAE has been demonstrated through various quantitative measures. The following tables summarize the key findings.

Table 1: Survival Rate and Behavioral Outcomes in a Mouse Model of SAE

Group	Survival Rate (%)	Morris Water Maze (Escape Latency, s)	Open Field Test (Total Distance, m)
Sham	100	~20	~3500
CLP (SAE Model)	~30	~50	~2000
CLP + Gelsevirine	Increased significantly	Decreased significantly	Increased significantly

Note: CLP refers to the Cecal Ligation and Puncture model of sepsis. Absolute values are estimations based on graphical data from the source study. "Increased/Decreased significantly" indicates a statistically significant difference compared to the CLP group.

Table 2: Effect of Gelsevirine on Inflammatory Markers in the Hippocampus

Marker	CLP (SAE Model)	CLP + Gelsevirine
Activated Microglia	Markedly increased	Significantly inhibited
Pro-inflammatory Cytokines (e.g., TNF-α, IL-1β)	Levels significantly elevated	Levels significantly reduced
STING Phosphorylation	Increased	Inhibited

Experimental Protocols

The following are detailed methodologies for key experiments in the study of Gelsevirine for SAE.

Animal Model of Sepsis-Associated Encephalopathy

A widely accepted and clinically relevant model for inducing sepsis is the Cecal Ligation and Puncture (CLP) model.[6][7][8]

Protocol:

• Anesthesia: Anesthetize adult male C57BL/6 mice using an appropriate anesthetic agent (e.g., ketamine/xylazine cocktail administered intramuscularly).[6]

• Surgical Preparation: Place the anesthetized mouse in a supine position and sterilize the abdomen with an antiseptic solution.[6]

• Laparotomy: Make a midline incision (~1.5 cm) through the skin and peritoneum to expose the cecum.[6]

• Cecal Ligation: Ligate the cecum with a silk suture at a specified distance from the cecal tip (e.g., 5.0 mm).[6]

• Puncture: Puncture the ligated cecum once or twice with a specific gauge needle (e.g., 22-gauge) to allow for the extrusion of a small amount of fecal matter into the peritoneal cavity.[6]

• Closure: Gently return the cecum to the abdominal cavity and close the incision in two layers (peritoneum and skin) using sutures or wound clips.[6]

• Resuscitation: Immediately following surgery, provide fluid resuscitation with sterile saline (e.g., 0.5 mL, subcutaneously) and a broad-spectrum antibiotic (e.g., imipenem, 0.5 mg/mouse, subcutaneously) to prevent overwhelming infection and mimic clinical management.[6]

• Gelsevirine Administration: Administer Gelsevirine or vehicle control at predetermined doses and time points post-CLP surgery (e.g., intraperitoneally).

Behavioral Testing for Cognitive Function

To assess the impact of SAE and the therapeutic effect of Gelsevirine on cognitive function, standard behavioral tests are employed.[1]

a) Morris Water Maze (for spatial learning and memory):

• Apparatus: A circular pool filled with opaque water containing a hidden escape platform.

• Procedure: Mice are trained over several days to find the hidden platform. The time taken to find the platform (escape latency) and the path taken are recorded.

• Probe Trial: After training, the platform is removed, and the time spent in the target quadrant where the platform was previously located is measured to assess memory retention.

b) Open Field Test (for locomotor activity and anxiety-like behavior):

• Apparatus: A square arena with clear walls.

• Procedure: Each mouse is placed in the center of the arena and allowed to explore freely for a set period.

• Data Collection: An overhead camera tracks the mouse's movement, recording total distance traveled, time spent in the center versus the periphery, and rearing frequency.

Molecular and Cellular Analysis

a) Western Blotting (for protein expression):

• Tissue Preparation: Harvest hippocampal tissue from the different experimental groups.

• Protein Extraction: Homogenize the tissue in lysis buffer to extract total protein.

• Quantification: Determine protein concentration using a standard assay (e.g., BCA assay).

• Electrophoresis and Transfer: Separate proteins by size using SDS-PAGE and transfer them to a membrane.

• Immunoblotting: Probe the membrane with primary antibodies against target proteins (e.g., phosphorylated STING, total STING, inflammatory cytokines) and then with a secondary antibody conjugated to a detectable enzyme.

• Detection: Visualize and quantify the protein bands to determine relative expression levels.

b) Immunohistochemistry (for localization of cellular markers):

• Tissue Preparation: Perfuse mice with saline followed by a fixative (e.g., 4% paraformaldehyde).

• Sectioning: Cryosection the brain tissue into thin slices.

• Staining: Incubate the sections with primary antibodies against markers for activated microglia (e.g., Iba-1) followed by fluorescently labeled secondary antibodies.

• Imaging: Visualize the stained sections using a fluorescence microscope to assess the morphology and abundance of activated microglia.

Experimental Workflow for Gelsevirine in SAE Research

Caption: Workflow for SAE research with Gelsevirine.

References

• 1. Gelsevirine ameliorates sepsis-associated encephalopathy by inhibiting the STING signalling-mediated pyroptosis pathway in microglia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Regulation of microglia related neuroinflammation contributes to the protective effect of Gelsevirine on ischemic stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Regulation of microglia related neuroinflammation contributes to the protective effect of Gelsevirine on ischemic stroke [ouci.dntb.gov.ua]
• 5. Regulation of microglia related neuroinflammation contributes to the protective effect of Gelsevirine on ischemic stroke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Use of Animal Model of Sepsis to Evaluate Novel Herbal Therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Clinical severity and local inflammatory responses in animal models of sepsis | springermedicine.com [springermedicine.com]
• 8. Clinical severity and local inflammatory responses in animal models of sepsis - PMC [pmc.ncbi.nlm.nih.gov]

Gelsevirine: A Novel Tool for Interrogating the STING Pathway

Application Notes and Protocols for Researchers

Gelsevirine, a natural alkaloid, has emerged as a potent and specific inhibitor of the Stimulator of Interferon Genes (STING) pathway. These application notes provide a comprehensive overview of Gelsevirine's mechanism of action, key experimental data, and detailed protocols for its use as a tool compound in STING pathway research. This document is intended for researchers, scientists, and drug development professionals investigating innate immunity, inflammatory diseases, and oncology.

Mechanism of Action

Gelsevirine exerts its inhibitory effect on the STING pathway through a dual mechanism:

• Competitive Binding and Inactivation: Gelsevirine directly binds to the cyclic dinucleotide (CDN)-binding pocket of STING[1][2][3]. This competitive binding with the endogenous ligand, cyclic GMP-AMP (cGAMP), locks STING in an inactive conformation, thereby preventing its dimerization and subsequent activation[1][2][3].

• Promotion of Proteasomal Degradation: Gelsevirine promotes the K48-linked ubiquitination of STING, leading to its degradation by the proteasome[1][2][3]. This action is likely mediated by the upregulation and recruitment of the E3 ubiquitin ligase TRIM21[1][2].

The culmination of these actions is a robust suppression of the downstream STING signaling cascade. This includes the inhibition of the phosphorylation of key signaling molecules such as TBK1, IRF3, and p65, ultimately leading to a reduction in the expression of type I interferons and other proinflammatory cytokines[1][3].

References

• 1. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 2. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Gelsevirine Total Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of Gelsevirine total synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in the total synthesis of Gelsevirine and related Gelsemium alkaloids?

The total synthesis of Gelsevirine and other Gelsemium alkaloids like Gelsemine presents significant challenges due to their complex, cage-like hexacyclic structures and multiple contiguous stereocenters.[1][2][3] Key difficulties include:

• Construction of the intricate polycyclic core: Assembling the densely functionalized framework often requires multi-step sequences.

• Stereocontrol: Establishing the correct relative and absolute stereochemistry at numerous chiral centers is a primary hurdle.

• Low overall yields: Many reported syntheses suffer from low overall yields, making it difficult to produce material in large quantities.[1][2]

• Installation of the spiro-oxindole moiety: This step can be challenging in terms of achieving the correct stereochemistry.[2]

Q2: What are some key strategies that have been employed to overcome these challenges?

Researchers have developed several innovative strategies to address the complexities of Gelsemium alkaloid synthesis. These include:

• Organocatalytic Diels-Alder reactions: To set key stereocenters early in the synthesis with high enantioselectivity.[1][3]

• Intramolecular aldol (B89426) condensations: For the formation of key ring systems.[1]

• Late-stage intramolecular SN2 substitutions: To construct the final cage structure.[1]

• Biomimetic enol-oxonium cyclization cascades: To simultaneously form multiple rings and stereocenters in a single pot.[3][4]

• Metal-catalyzed cycloisomerization/rearrangement sequences: To efficiently build the complex core of the molecule.[5]

Troubleshooting Guides

This section addresses specific issues that may be encountered during key stages of Gelsevirine total synthesis.

Issue 1: Low Yield in the Organocatalytic Diels-Alder Reaction

The Diels-Alder reaction is a crucial step for establishing the initial stereochemistry of the molecule. Low yields can often be attributed to catalyst inefficiency, improper reaction conditions, or substrate decomposition.

Troubleshooting Steps:

• Catalyst Choice and Loading:

  • Ensure the use of a highly enantioselective organocatalyst.

  • Optimize catalyst loading; typically, 10 mol% is a good starting point.[6]

• Solvent System:

  • A mixed solvent system, such as CH3CN/H2O (20:1), has been shown to be effective.[6] The presence of water can enhance the rate and selectivity of the reaction.

• Temperature Control:

  • Maintain the reaction at room temperature. Elevated temperatures can lead to side reactions and decomposition.

• Purification:

  • The desired endo product may require careful purification, potentially including a reduction step (e.g., with sodium borohydride) of a reactive functional group to facilitate isolation.[1]

A representative protocol for an organocatalytic Diels-Alder reaction is as follows:

• To a solution of the dihydropyridine (B1217469) (1.0 eq) in a 20:1 mixture of acetonitrile (B52724) and water, add the organocatalyst (0.1 eq).

• Add the dienophile (e.g., methyl (Z)-4-oxobut-2-enoate) (1.2 eq) dropwise at room temperature.

• Stir the reaction mixture at room temperature and monitor by TLC.

• Upon completion, quench the reaction and extract the product with an appropriate organic solvent.

• Purify the product by column chromatography.

Issue 2: Poor Diastereoselectivity in the Intramolecular Aldol Condensation

The intramolecular aldol condensation is critical for forming the prolidine ring and setting a key quaternary stereocenter.[1] Poor diastereoselectivity can result from competing enolization pathways.

Troubleshooting Steps:

• Base Selection:

  • The choice of base is critical. A strong, non-nucleophilic base like potassium hexamethyldisilazane (B44280) (KHMDS) is often preferred.

• Temperature Control:

  • Running the reaction at low temperatures (e.g., -78 °C to 0 °C) can improve diastereoselectivity by favoring the kinetically controlled product.

• Solvent:

  • Anhydrous tetrahydrofuran (B95107) (THF) is a commonly used solvent for this transformation.

Parameter	Condition	Expected Outcome
Base	KHMDS	High diastereoselectivity
Solvent	Anhydrous THF	Good solubility and reactivity
Temperature	-78 °C to 0 °C	Favors kinetic product

Issue 3: Failure of the Late-Stage Intramolecular SN2 Cyclization

The final ring closure to form the hexacyclic cage is often an intramolecular SN2 reaction.[1] This step can be challenging due to steric hindrance and ring strain.

Troubleshooting Steps:

• Leaving Group:

  • Ensure a good leaving group is installed on the substrate. Mesylate (Ms) or tosylate (Ts) groups are commonly used.

• Base and Solvent:

  • A strong base like lithium diisopropylamide (LDA) in THF can be effective for the deprotonation to initiate the cyclization.

• Reaction Time and Temperature:

  • These reactions may require prolonged reaction times at room temperature. Monitor the reaction progress carefully by TLC or LC-MS.

Visualizations

Logical Flow for Troubleshooting Low Yield in Total Synthesis

Caption: Troubleshooting flowchart for improving Gelsevirine synthesis yield.

Experimental Workflow for a Key Synthetic Sequence

Caption: A generalized experimental workflow for Gelsevirine core synthesis.

References

• 1. Total synthesis of (+)-gelsemine via an organocatalytic Diels–Alder approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. etheses.bham.ac.uk [etheses.bham.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Total Synthesis of Gelsenicine via a Catalyzed Cycloisomerization Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Overcoming solubility issues with Gelsevirine in experimental assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Gelsevirine. Our aim is to help you overcome common challenges, particularly those related to solubility, to ensure the success and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Gelsevirine and what are its primary research applications?

A1: Gelsevirine is an oxindole (B195798) alkaloid isolated from plants of the Gelsemium genus.[1][2] It has demonstrated significant anti-inflammatory and anxiolytic properties.[1][3] A key area of current research is its role as a specific inhibitor of the STING (stimulator of interferon genes) signaling pathway, making it a valuable tool for studying inflammation and autoimmune diseases.[1][4][5]

Q2: What are the known solvents for Gelsevirine?

A2: Gelsevirine is soluble in several organic solvents. Dimethyl sulfoxide (B87167) (DMSO) is the most commonly recommended solvent for preparing stock solutions for biological assays.[3][6][7] Other solvents include chloroform, dichloromethane, ethyl acetate, and acetone.[3] It is sparingly soluble in methanol (B129727) (1-10 mg/mL).[1]

Q3: How should I prepare a stock solution of Gelsevirine?

A3: To prepare a stock solution, dissolve Gelsevirine powder in an appropriate solvent like DMSO.[6][7] It is recommended to start with a high concentration (e.g., 10-20 mM) that can be further diluted in your experimental media. For quantitative purposes, you can use a molarity calculation to determine the exact amount of Gelsevirine needed for your desired concentration and volume.[6] Always ensure the powder is fully dissolved before making serial dilutions.

Q4: I am observing precipitation of Gelsevirine in my aqueous assay buffer. What can I do?

A4: Precipitation in aqueous buffers is a common issue with hydrophobic compounds like Gelsevirine. Please refer to the Troubleshooting Guide below for detailed steps on how to address this issue.

Troubleshooting Guide: Overcoming Gelsevirine Solubility Issues

This guide provides a step-by-step approach to troubleshoot and resolve solubility problems with Gelsevirine in your experimental assays.

Problem: Gelsevirine precipitates out of solution upon dilution into aqueous media.

Step 1: Optimize Solvent Concentration

• Initial Check: Ensure the final concentration of the organic solvent (e.g., DMSO) in your assay is as low as possible, ideally below 0.5%, to minimize solvent-induced artifacts.

• Action: Perform a vehicle control experiment with the same final concentration of the solvent to ensure it does not affect your experimental results.

Step 2: Modify the Dilution Protocol

• Issue: Rapid dilution of a concentrated Gelsevirine stock into an aqueous buffer can cause it to crash out of solution.

• Protocol:

  • Perform serial dilutions of your Gelsevirine stock solution in the same solvent to get closer to the final desired concentration.

  • Add the diluted Gelsevirine solution to your aqueous buffer dropwise while vortexing or stirring to facilitate mixing and prevent localized high concentrations.

Step 3: Utilize a Co-solvent System

• Concept: A co-solvent system can increase the solubility of hydrophobic compounds in aqueous solutions.[8][9]

• Methodology:

  • Prepare your Gelsevirine stock in a suitable solvent like DMSO.

  • For the final dilution step, instead of diluting directly into the aqueous buffer, dilute into a mixture of the buffer and a biocompatible co-solvent.

  • Refer to the literature for appropriate co-solvents for your specific cell type or assay system.

Step 4: Employ Solubility-Enhancing Excipients

• Background: Certain excipients can be used to improve the solubility of poorly soluble drugs.[10][11]

• Options:

  • Cyclodextrins: These can form inclusion complexes with hydrophobic molecules, increasing their aqueous solubility.[9][12]

  • Surfactants: Non-ionic surfactants can be used at low concentrations to increase solubility.[11]

• Consideration: The choice of excipient and its concentration must be carefully validated to ensure it does not interfere with the assay.

Step 5: Sonication

• Procedure: After diluting Gelsevirine into your final assay medium, briefly sonicate the solution in a water bath sonicator. This can help to break down small precipitates and re-dissolve the compound.

• Caution: Use minimal sonication time to avoid degradation of Gelsevirine or other components in your assay medium.

Quantitative Data Summary

The following tables summarize key quantitative information for Gelsevirine.

Table 1: Physicochemical Properties of Gelsevirine

Property	Value	Reference
Molecular Formula	C₂₁H₂₄N₂O₃	[1][6]
Molecular Weight	352.4 g/mol	[1]
Purity	≥98% (by HPLC)	[1][6]

Table 2: Solubility of Gelsevirine

Solvent	Solubility	Reference
DMSO	Soluble	[3][6][7]
Chloroform	Soluble	[3]
Dichloromethane	Soluble	[3]
Ethyl Acetate	Soluble	[3]
Acetone	Soluble	[3]
Methanol	Sparingly Soluble (1-10 mg/ml)	[1]

Table 3: Experimental Concentrations of Gelsevirine in In Vitro Assays

Cell Line	Assay	Concentration	Reference
RAW 264.7	STING Dimerization	5 µM	[1]
THP-1, RAW 264.7	mRNA Expression (CXCL10, IL-6)	10 µM	[1][4]
RAW 264.7	Phosphorylated Protein Levels	5 µM	[1]

Experimental Protocols

Protocol 1: Preparation of Gelsevirine Stock Solution

• Weighing: Accurately weigh the desired amount of Gelsevirine powder using an analytical balance.

• Dissolution: Add the appropriate volume of DMSO to the powder to achieve the desired stock concentration (e.g., 10 mM).

• Mixing: Vortex the solution until the Gelsevirine is completely dissolved. Gentle warming in a 37°C water bath may aid dissolution.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C.[7]

Protocol 2: Dilution of Gelsevirine for Cell-Based Assays

• Thaw: Thaw a single aliquot of the Gelsevirine stock solution at room temperature.

• Intermediate Dilution: Prepare an intermediate dilution of the stock solution in cell culture medium. For example, to achieve a final concentration of 10 µM from a 10 mM stock, you can make a 1:100 intermediate dilution (to 100 µM) followed by a 1:10 final dilution.

• Final Dilution: Add the required volume of the intermediate dilution to the cell culture wells containing the appropriate volume of medium to reach the final desired concentration. Mix gently by pipetting.

• Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without Gelsevirine) to control wells.

Visualizations

Caption: Workflow for preparing and troubleshooting Gelsevirine solutions.

Caption: Gelsevirine's inhibitory effect on the STING signaling pathway.

References

• 1. caymanchem.com [caymanchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Gelsevirine | CAS:38990-03-3 | Manufacturer ChemFaces [chemfaces.com]
• 4. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 5. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Gelsevirine supplier | CAS 38990-03-3 | AOBIOUS [aobious.com]
• 7. Gelsevirine supplier | CAS No : 38990-03-3| AOBIOUS [aobious.com]
• 8. ijmsdr.org [ijmsdr.org]
• 9. longdom.org [longdom.org]
• 10. merckmillipore.com [merckmillipore.com]
• 11. Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Technologies for Solubility, Dissolution and Permeation Enhancement of Natural Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Gelsevirine for In Vivo Studies

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing Gelsevirine (B199093) in in vivo experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Gelsevirine?

A1: Gelsevirine is a novel and specific inhibitor of the Stimulator of Interferon Genes (STING) signaling pathway.[1][2] It competitively binds to the cyclic dinucleotide (CDN)-binding pocket of STING, locking it in an inactive conformation.[1] Additionally, Gelsevirine promotes K48-linked ubiquitination and subsequent degradation of STING.[1][2] This dual action effectively blocks downstream inflammatory responses.

Q2: What are the recommended dosage ranges for Gelsevirine in mice?

A2: Based on preclinical studies in mice, effective dosages of Gelsevirine have been reported to be in the range of 10 to 20 mg/kg.[1][3] These dosages have been shown to be effective in models of sepsis and osteoarthritis.[1][4]

Q3: What is the effect of Gelsevirine on the JAK-STAT signaling pathway?

A3: Gelsevirine has been shown to downregulate the JAK2-STAT3 signaling pathway. It achieves this by binding to and inhibiting the activity of JAK2, which in turn reduces the phosphorylation of STAT3.[5][6]

Q4: Is Gelsevirine considered to have high toxicity?

A4: Compared to other alkaloids isolated from Gelsemium elegans, Gelsevirine is reported to have relatively low toxicity and potent anxiolytic activity.[1][7] However, as with any experimental compound, it is crucial to conduct dose-response and toxicity studies in your specific model.

Q5: How does Gelsevirine affect neuroinflammation?

A5: Gelsevirine has demonstrated protective effects against ischemic stroke by reducing neuroinflammation.[6] It achieves this by downregulating the over-activity of microglia and inhibiting the JAK2-STAT3 signaling pathway.[6] In sepsis-associated encephalopathy, Gelsevirine has been shown to ameliorate cognitive impairment and reduce inflammation in the hippocampus by inhibiting STING signaling-mediated pyroptosis in microglia.[8]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Poor in vivo efficacy	- Suboptimal Dosage: The dose may be too low for the specific animal model or disease state. - Ineffective Delivery: Issues with the formulation or route of administration may limit bioavailability. - Advanced Disease State: Treatment may be initiated too late in the disease progression to observe a significant effect.	- Perform a dose-response study to determine the optimal dosage for your model. - Ensure proper formulation and consider alternative routes of administration if necessary. Review literature for appropriate vehicle solutions. - In models like sepsis, the timing of administration is critical. Consider administering Gelsevirine at an earlier time point post-insult.[1]
Unexpected Toxicity	- High Dosage: The administered dose may be approaching the toxic threshold for the specific animal strain or species. - Vehicle Toxicity: The vehicle used to dissolve or suspend Gelsevirine may be causing adverse effects.	- Reduce the dosage and perform a toxicity study to establish the maximum tolerated dose (MTD). - Run a vehicle-only control group to assess any potential toxicity from the delivery vehicle itself.
Variability in Results	- Inconsistent Dosing: Inaccurate or inconsistent preparation of the Gelsevirine solution can lead to variable dosing. - Biological Variability: Differences in animal age, weight, or health status can contribute to variability.	- Ensure accurate and consistent preparation of the dosing solution. Use a calibrated balance and follow a standardized procedure. - Standardize animal characteristics (age, weight, sex) as much as possible and randomize animals into treatment groups.

Quantitative Data Summary

Table 1: In Vitro Efficacy of Gelsevirine

Cell Line	Target	IC50 Value	Reference
Raw264.7 (murine macrophage)	2'3'-cGAMP-induced Ifnb1 expression	5.365 µM	[1][3]
THP-1 (human monocytic)	2'3'-cGAMP-induced IFNB1 expression	0.766 µM	[1][3]

Table 2: In Vivo Dosage of Gelsevirine in Mice

Model	Dosage	Route of Administration	Outcome	Reference
Cecal Ligation and Puncture (CLP)-induced Sepsis	10, 20 mg/kg	Not specified, administered 5 hours post-surgery	Increased survival rate, mitigated acute organ damage	[1][3]
Age-related and DMM-induced Osteoarthritis	Not specified	Not specified	Mitigated articular cartilage destruction	[4][5]
Ischemic Stroke (MCAO model)	Not specified	Not specified	Improved infarct volume and neurological function	[6]

Experimental Protocols

Protocol 1: In Vivo Administration of Gelsevirine in a Murine Sepsis Model

This protocol is a general guideline based on published studies.[1][3] Researchers should adapt it to their specific experimental design.

• Animal Model: Utilize 2-month-old C57BL/6J mice.

• Sepsis Induction: Induce sepsis via cecal ligation and puncture (CLP) surgery.

• Gelsevirine Preparation:

  • Dissolve Gelsevirine in a suitable vehicle (e.g., sterile saline, DMSO, or a mixture, depending on solubility characteristics). The final concentration should be prepared to deliver the desired dose (10 or 20 mg/kg) in an appropriate injection volume.

  • Note: It is critical to first determine the solubility of Gelsevirine in various vehicles to prepare a stable and injectable solution.

• Administration:

  • Administer the prepared Gelsevirine solution (10 or 20 mg/kg) to the mice 5 hours after CLP surgery.

  • The route of administration (e.g., intraperitoneal, intravenous) should be consistent and justified based on the desired pharmacokinetic profile.

• Monitoring and Endpoint Analysis:

  • Record survival rates at regular intervals.

  • At a predetermined time point (e.g., 15 hours post-CLP), sacrifice the mice and harvest blood, bronchoalveolar lavage fluid (BALF), and tissues (e.g., lung, liver, kidney) for analysis.

  • Perform histological analysis (e.g., H&E staining) on tissue sections to assess organ injury.

  • Measure serum concentrations of inflammatory cytokines (e.g., IL-6, TNF-α) and markers of organ damage (e.g., BUN, creatinine, AST, ALT).

  • Analyze protein levels of STING, phosphorylated TBK1, and p65 in tissue lysates via Western blot.

Visualizations

Caption: Gelsevirine inhibits the STING signaling pathway.

Caption: In vivo experimental workflow for Gelsevirine.

References

• 1. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Regulation of microglia related neuroinflammation contributes to the protective effect of Gelsevirine on ischemic stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The metabolism of gelsevirine in human, pig, goat and rat liver microsomes - ProQuest [proquest.com]
• 8. Gelsevirine ameliorates sepsis-associated encephalopathy by inhibiting the STING signalling-mediated pyroptosis pathway in microglia - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Detection of Gelsevirine Metabolites

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering challenges in the detection and analysis of Gelsevirine (B199093) and its metabolites.

Troubleshooting Guides

Researchers may face several common issues during the analysis of Gelsevirine metabolites. This guide provides a structured approach to identifying and resolving these problems.

Data Presentation: Summary of Experimental Parameters for Gelsevirine Metabolite Analysis

For reproducible results, it is crucial to control experimental variables. The following table summarizes key parameters from a successful study on Gelsevirine metabolism in liver microsomes.[1][2][3][4]

Parameter	Value/Condition	Notes
Analytical Method	HPLC-QqTOF/MS	High-Performance Liquid Chromatography coupled with Quadrupole Time-of-Flight Mass Spectrometry provides high resolution and accuracy for metabolite identification.[1][2][4]
Sample Matrix	Human, pig, goat, and rat liver microsomes	The choice of matrix is critical as metabolism can differ significantly between species.[1][2][4]
Incubation Time	60 minutes	This duration was found to be sufficient for the formation of detectable metabolites.[4]
Incubation Temperature	37°C	Mimics physiological conditions for enzymatic reactions.[4]
Gelsevirine Concentration	10 µg/ml	The initial concentration of the parent drug will affect the concentration of the resulting metabolites.[4]
Reaction Termination	Ice-cold 15% trichloroacetic acid (TCA)	Rapidly stops enzymatic activity to preserve the metabolite profile at the time of quenching.[4]
Sample Preparation	Centrifugation at 12,000 g for 15 min at 4°C	Removes precipitated proteins and other cellular debris to provide a clear supernatant for analysis.[4]

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the analysis of Gelsevirine metabolites in liver microsomes.

Experimental workflow for Gelsevirine metabolite analysis.

Frequently Asked Questions (FAQs)

Q1: I am not detecting any Gelsevirine metabolites. What are the possible reasons?

A1: There are several potential causes for the lack of metabolite detection:

• Inactive Microsomes: Ensure that the liver microsomes are properly stored and handled to maintain their enzymatic activity. Repeated freeze-thaw cycles can degrade enzyme function.

• Missing Cofactors: The metabolic reactions, particularly those involving cytochrome P450 enzymes, require cofactors like NADPH. Ensure that NADPH was added to the incubation mixture.

• Suboptimal Incubation Conditions: Verify that the incubation was performed at 37°C for a sufficient duration (e.g., 60 minutes) to allow for metabolite formation.[4]

• Inefficient Extraction: The method used to terminate the reaction and extract the metabolites may not be efficient. The use of ice-cold 15% TCA is a common method for quenching and protein precipitation.[4]

• Instrument Sensitivity: Check the sensitivity of your mass spectrometer. It may not be sensitive enough to detect low-abundance metabolites.

Q2: My chromatographic peaks for Gelsevirine and its metabolites are broad or show tailing. How can I improve the peak shape?

A2: Poor peak shape can be caused by several factors:

• Column Overload: Injecting too much sample can lead to peak broadening. Try diluting your sample.

• Inappropriate Mobile Phase: The pH and composition of the mobile phase can significantly impact peak shape. For amine-containing compounds like Gelsevirine, adding a small amount of a modifier like formic acid or ammonium (B1175870) hydroxide (B78521) to the mobile phase can improve peak symmetry.

• Column Degradation: The analytical column may be degraded or contaminated. Try flushing the column or replacing it if necessary.

• Sample Solvent Effects: If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause peak distortion. If possible, dissolve your sample in the initial mobile phase.

Q3: I am observing significant matrix effects in my analysis. What can I do to mitigate them?

A3: Matrix effects, where other components in the sample interfere with the ionization of the analytes, are a common problem in LC-MS analysis. Here are some strategies to address this:

• Improve Sample Preparation: Incorporate a solid-phase extraction (SPE) step to further clean up the sample and remove interfering substances.

• Use a Diverter Valve: Program the LC system to divert the flow to waste during the early part of the run when highly polar, interfering compounds may elute.

• Modify Chromatographic Conditions: Optimize the HPLC gradient to better separate the analytes from the interfering components of the matrix.

• Use an Internal Standard: A stable isotope-labeled internal standard is the gold standard for correcting for matrix effects and improving quantitative accuracy.

Q4: How can I confirm the identity of the Gelsevirine metabolites I am detecting?

A4: High-resolution mass spectrometry (like QqTOF-MS) is a powerful tool for metabolite identification.[4]

• Accurate Mass Measurement: Obtain the accurate mass of the parent and fragment ions. This allows you to propose elemental compositions for the metabolites.

• Fragmentation Analysis (MS/MS): Perform MS/MS experiments to obtain fragmentation patterns of the potential metabolites. These patterns can be compared to the fragmentation of the parent Gelsevirine molecule to identify the site of metabolic modification.

• Metabolic Logic: The observed mass shifts should correspond to common metabolic transformations such as hydroxylation, oxidation, or demethylation.

Proposed Metabolic Pathway of Gelsevirine

The following diagram illustrates the proposed metabolic pathways of Gelsevirine based on in vitro studies with liver microsomes. The primary transformations include hydroxylation and oxidation.

Proposed metabolic pathways of Gelsevirine.

References

• 1. The metabolism of gelsevirine in human, pig, goat and rat liver microsomes [agris.fao.org]
• 2. The metabolism of gelsevirine in human, pig, goat and rat liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The metabolism of gelsevirine in human, pig, goat and rat liver microsomes - PMC [pmc.ncbi.nlm.nih.gov]

Addressing Gelsevirine toxicity in animal models

This technical support center provides researchers, scientists, and drug development professionals with essential information for addressing Gelsevirine toxicity and efficacy in animal models.

Frequently Asked Questions (FAQs)

Q1: What is Gelsevirine and what is its primary mechanism of action? A1: Gelsevirine (GS) is an alkaloid compound isolated from Gelsemium elegans Benth. Its primary mechanism of action is as a specific inhibitor of the STIMULATOR of INTERFERON GENES (STING) protein.[1][2] Gelsevirine competitively binds to the cyclic dinucleotide (CDN)-binding pocket of STING, which locks the protein in an inactive conformation.[1][2][3] Additionally, it promotes the K48-linked ubiquitination and subsequent degradation of the STING protein.[1][2]

Q2: What signaling pathway does Gelsevirine primarily affect? A2: Gelsevirine primarily affects the cGAS-STING signaling pathway, which is crucial for initiating innate immune responses to cytosolic DNA.[4][5] By inhibiting STING activation, Gelsevirine prevents the downstream phosphorylation of key signaling molecules such as TBK1, IRF3, and p65, thereby reducing the expression of type I interferons and other pro-inflammatory cytokines.[3]

Q3: What are the known acute toxicity (LD50) values for Gelsevirine in animal models? A3: Specific LD50 values for Gelsevirine in common animal models (e.g., mice, rats) are not readily available in the reviewed scientific literature. While the toxicity of the Gelsemium plant and some of its other alkaloids are documented, Gelsevirine-specific acute toxicity data is lacking.[6][7] Researchers should perform initial dose-ranging studies to determine the appropriate and maximum tolerated dose for their specific animal model and experimental conditions.

Q4: How should I prepare Gelsevirine for administration in animal models? A4: Gelsevirine is a non-pharmaceutical grade compound. For in vivo studies, careful preparation is required. While specific solubility data is limited, many complex organic compounds have poor water solubility.[8][9] It is recommended to:

• Use a suitable vehicle for solubilization, such as Dimethyl Sulfoxide (DMSO) followed by dilution in saline or corn oil. The final concentration of DMSO should be minimized to avoid vehicle-induced toxicity.

• Ensure the final solution is sterile. Filtration through a 0.22 µm syringe filter is a standard method.

• Prepare the formulation fresh before each use to prevent degradation.

• Always include a vehicle-only control group in your experiments to account for any effects of the solvent.[6][10]

Q5: What are the general signs of toxicity I should monitor for in animals? A5: After administering any new compound, animals should be closely monitored for adverse effects. General signs of toxicity include, but are not limited to:

• Changes in physical appearance (e.g., ruffled fur, hunched posture).

• Behavioral changes (e.g., lethargy, hyperactivity, social isolation).

• Loss of body weight or reduced food/water intake.

• Respiratory distress or changes in breathing patterns.

• Neurological signs such as tremors or convulsions. Any observed adverse effects should be documented and reported according to institutional animal care and use committee (IACUC) guidelines.[2]

Quantitative Data

Table 1: Reported Effective Doses and Concentrations of Gelsevirine

Application	Model System	Concentration / Dose	Effect	Reference
In Vivo Efficacy	C57BL/6J Mice (CLP Sepsis Model)	10 mg/kg, 20 mg/kg (IP)	Mitigated acute organ damage and extended survival.	[3]
In Vitro Inhibition	Raw264.7 Macrophage Cells	10 µM	Inhibited 2'3'-cGAMP-induced expression of Ifnb1, Cxcl10, and Il6.	[1][3]
In Vitro Inhibition	THP-1 Monocytic Cells	10 µM	Inhibited 2'3'-cGAMP-induced expression of IFNB1, CXCL10, and IL6.	[1]
In Vitro Binding Affinity (Kd)	Human STING-CTD	~20.94 µM	Binding affinity measured by Surface Plasmon Resonance (SPR).	[1]

Visualizations

Caption: Gelsevirine inhibits the cGAS-STING signaling pathway.

Caption: A typical experimental workflow for an in vivo Gelsevirine study.

Troubleshooting Guides

Q1: I am not observing the expected inhibition of STING signaling in my in vivo model. What could be wrong? A1: Several factors could lead to a lack of efficacy. Consider the following troubleshooting steps:

• Compound Bioavailability: Was the Gelsevirine properly solubilized? Poor solubility can lead to precipitation and low bioavailability.[8][9] Re-evaluate your vehicle and preparation method. Ensure the administration route (e.g., intraperitoneal) is appropriate.

• Dosing and Timing: Is the dose sufficient? The effective doses reported are 10-20 mg/kg.[3] Your model may require optimization. Was the compound administered at the right time relative to the inflammatory challenge? The timing of STING activation in your model is critical.

• Model Induction: Confirm that your disease model (e.g., CLP surgery) is consistently inducing a STING-dependent inflammatory response. Check your positive controls (untreated, disease-induced animals) for markers of STING activation like elevated p-TBK1 or IFN-β levels.

• Compound Integrity: Ensure your Gelsevirine stock has been stored correctly to prevent degradation.

Q2: My Western blot results for STING pathway proteins are inconsistent or unclear. How can I improve them? A2: Western blotting for phosphorylated proteins requires careful technique.

• Sample Handling: Use lysis buffers containing fresh phosphatase and protease inhibitors to preserve protein phosphorylation. Keep samples on ice or at 4°C throughout the extraction process.

• Antibody Validation: Ensure your primary antibodies (especially for phosphorylated targets like p-TBK1 and p-IRF3) are validated for the species you are using. Run a positive control, such as lysate from cells stimulated with a known STING agonist (e.g., 2'3'-cGAMP), to confirm the antibody is working.[1]

• Loading Controls: Always probe for a loading control (e.g., GAPDH, β-actin) to ensure equal protein loading. It is also good practice to probe for the total, unphosphorylated forms of your target proteins (e.g., total TBK1) to see if the overall protein levels are changing.[1]

Q3: I am seeing unexpected mortality in my animal groups, including the vehicle control. A3: This is a critical issue that needs immediate attention.

• Vehicle Toxicity: If using a solvent like DMSO, ensure the final concentration administered to the animal is low and non-toxic (typically <5-10% of the total injection volume). High concentrations of DMSO can cause inflammation or toxicity.

• Administration Technique: Improper injection technique (e.g., accidental injection into an organ during an IP procedure) can cause injury and mortality. Ensure all personnel are properly trained.[7]

• Model Severity: Your disease model may be too severe. For CLP, the size of the needle used for puncture and the number of punctures can be adjusted to modulate the severity of sepsis.

• Animal Health: Ensure the animals are healthy and pathogen-free before starting the experiment. Underlying health issues can increase sensitivity to procedures and compounds.

Caption: A logical guide for troubleshooting lack of STING inhibition.

Experimental Protocols

Protocol: Cecal Ligation and Puncture (CLP) Sepsis Model in Mice

This protocol describes a common method for inducing sepsis in mice to test the efficacy of Gelsevirine. All procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).

1. Materials:

• Gelsevirine

• Vehicle (e.g., DMSO, sterile saline)

• Anesthetic (e.g., isoflurane)

• Surgical tools (scissors, forceps, 3-0 silk suture, needle holder)

• 21-gauge needle

• 70% ethanol (B145695) and betadine for sterilization

• Warming pad for recovery

• Analgesic (e.g., buprenorphine), as required by IACUC

2. Procedure:

• Animal Preparation: Anesthetize the mouse using isoflurane. Confirm proper anesthetic depth by lack of pedal reflex. Shave the abdomen and sterilize the area with betadine followed by 70% ethanol.

• Gelsevirine Administration: Administer the prepared Gelsevirine formulation (e.g., 10 or 20 mg/kg) or vehicle via intraperitoneal (IP) injection. This can be done either before or after the CLP surgery, depending on the experimental design (prophylactic vs. therapeutic).[3]

• Surgical Procedure:

  • Make a 1-cm midline laparotomy incision through the skin and peritoneum to expose the abdominal cavity.

  • Locate the cecum and carefully exteriorize it.

  • Ligate the cecum with a 3-0 silk suture at approximately 5-10 mm from the distal end, ensuring not to occlude the bowel.

  • Puncture the ligated cecum once or twice through-and-through with a 21-gauge needle. A small amount of fecal matter should be extruded to ensure patency.

  • Carefully return the cecum to the abdominal cavity.

  • Close the peritoneal wall and skin with sutures or wound clips.

• Sham Control: For sham-operated animals, perform the same procedure (anesthesia, laparotomy, and cecum exteriorization) but without the ligation and puncture.

• Post-Operative Care:

  • Administer subcutaneous saline (e.g., 1 mL) for fluid resuscitation.

  • Administer analgesics as per the approved protocol.

  • Place the animal on a warming pad until it has fully recovered from anesthesia.

  • House animals individually or in small groups and monitor closely for signs of distress, pain, or sepsis progression. Monitor survival rates over the designated time course (e.g., 72-96 hours).

3. Endpoint Analysis:

• At the predetermined experimental endpoint, animals are euthanized.

• Blood can be collected via cardiac puncture for cytokine analysis (e.g., ELISA for IL-6, TNF-α).

• Organs (e.g., lungs, liver, kidney) can be harvested for histological analysis (H&E staining) or for protein/mRNA analysis (Western blot/RT-PCR for STING pathway targets).[1]

References

• 1. benchchem.com [benchchem.com]
• 2. iomcworld.com [iomcworld.com]
• 3. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 4. The Many Ways to Deal with STING - PMC [pmc.ncbi.nlm.nih.gov]
• 5. STING inhibitors target the cyclic dinucleotide binding pocket - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Substance Administration - Use of Drugs and Chemicals in Laboratory Animals (Guideline) | Vertebrate Animal Research - Office of the Vice President for Research | The University of Iowa [animal.research.uiowa.edu]
• 7. Administration of Substances to Laboratory Animals: Routes of Administration and Factors to Consider - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cationic Perylene Antivirals with Aqueous Solubility for Studies In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. oacu.oir.nih.gov [oacu.oir.nih.gov]

Technical Support Center: Optimizing HPLC-MS for Gelsevirine Detection

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the detection and quantification of gelsevirine (B199093) using High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS).

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the HPLC-MS analysis of gelsevirine.

1. What are the optimal mass spectrometry parameters for gelsevirine detection?

For sensitive and specific detection of gelsevirine, operating in positive electrospray ionization (ESI+) mode is recommended. The protonated molecule [M+H]⁺ is the precursor ion. Multiple Reaction Monitoring (MRM) is the preferred scan type for quantification.

Parameter	Value	Description
Precursor Ion (Q1)	m/z 353.2	The mass-to-charge ratio of the protonated gelsevirine molecule.
Product Ion (Q3)	m/z 322.2	A primary fragment ion for quantification, resulting from a neutral loss.
Product Ion (Q3)	m/z 291.2	A secondary fragment ion for confirmation.
Product Ion (Q3)	m/z 70.1	Another confirmatory fragment ion.
Dwell Time	100-200 ms	The time spent acquiring data for a specific MRM transition.
Collision Energy (CE)	20-35 eV	This needs to be optimized for your specific instrument to maximize the signal of the product ions. A good starting point is 25 eV.
Declustering Potential (DP)	80-120 V	Helps to prevent ion source contamination and adduct formation.
Ion Source Gas 1	40-60 psi	Nebulizer gas.
Ion Source Gas 2	50-70 psi	Turbo gas.
Curtain Gas	20-30 psi	Prevents neutral molecules from entering the mass spectrometer.
IonSpray Voltage	4500-5500 V	The voltage applied to the ESI needle.
Temperature	400-550 °C	The temperature of the ion source.

2. I am observing a weak or no signal for gelsevirine. What are the possible causes and solutions?

A weak or absent signal can stem from several factors throughout the analytical workflow.

• Sample Preparation: Inefficient extraction of gelsevirine from the sample matrix can lead to low recovery. Ensure your sample preparation method, such as protein precipitation or solid-phase extraction (SPE), is optimized and validated for your specific matrix. For plasma samples, a simple protein precipitation with acetonitrile (B52724) is a common starting point.

• Chromatography: Poor chromatographic peak shape (e.g., broad or tailing peaks) can result in a lower signal-to-noise ratio. This could be due to an inappropriate mobile phase pH, a degraded column, or a suboptimal gradient.

• Mass Spectrometry: Incorrect MS parameters are a frequent cause of poor signal. Verify that you are using the correct precursor and product ion masses for gelsevirine. Optimize the collision energy and other source parameters for your instrument.

• Analyte Stability: Gelsevirine may degrade under certain conditions. It is crucial to investigate its stability in your sample matrix and during storage. Samples should ideally be stored at -80°C and processed on ice.

3. My retention time for gelsevirine is shifting between injections. How can I fix this?

Retention time shifts can compromise the reliability of your analysis. Here are common causes and their solutions:

• Mobile Phase Preparation: Inconsistent mobile phase composition is a primary cause of retention time drift. Prepare fresh mobile phases daily and ensure accurate mixing of solvents and additives.

• Column Equilibration: Insufficient column equilibration between injections can lead to shifting retention times, especially in gradient elution. Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection. A good rule of thumb is to equilibrate for at least 10 column volumes.

• Column Temperature: Fluctuations in column temperature can affect retention. Use a column oven to maintain a constant and consistent temperature.

• Column Degradation: Over time, HPLC columns can degrade, leading to changes in retention. If you observe significant shifts or poor peak shape, consider replacing the column.

4. I am experiencing significant matrix effects (ion suppression or enhancement). What can I do to mitigate this?

Matrix effects are a common challenge in LC-MS, particularly when analyzing complex biological samples. They occur when co-eluting matrix components interfere with the ionization of the analyte of interest.

• Improve Sample Preparation: The most effective way to reduce matrix effects is to remove interfering components before analysis. Consider more rigorous sample cleanup methods like solid-phase extraction (SPE) or liquid-liquid extraction (LLE).

• Optimize Chromatography: Modifying your HPLC method to separate gelsevirine from the interfering matrix components can be effective. This may involve adjusting the gradient profile, changing the mobile phase composition, or using a different type of HPLC column.

• Use an Internal Standard: A stable isotope-labeled internal standard (SIL-IS) is the gold standard for correcting matrix effects. The SIL-IS co-elutes with the analyte and experiences similar matrix effects, allowing for accurate quantification. If a SIL-IS is not available, a structural analog can be used, but with careful validation.

• Dilute the Sample: Diluting the sample can reduce the concentration of matrix components, thereby lessening their impact on ionization. However, this may compromise the sensitivity of the assay if the gelsevirine concentration is low.

Experimental Protocols

1. Sample Preparation from Plasma using Protein Precipitation

This protocol provides a general procedure for the extraction of gelsevirine from plasma samples.

• Thawing: Thaw frozen plasma samples on ice.

• Aliquoting: To a 1.5 mL microcentrifuge tube, add 100 µL of plasma.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile to the plasma sample.

• Vortexing: Vortex the mixture vigorously for 30 seconds to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube without disturbing the protein pellet.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

• Vortex and Transfer: Vortex the reconstituted sample and transfer it to an autosampler vial for HPLC-MS analysis.

2. HPLC Gradient Method for Gelsevirine Analysis

This is a starting point for an HPLC gradient. It should be optimized for your specific column and system.

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Time (min)	% Mobile Phase B
0.0	5
1.0	5
8.0	95
10.0	95
10.1	5
12.0	5

Visualizations

Caption: A typical experimental workflow for the analysis of gelsevirine in plasma samples.

Caption: A logical troubleshooting workflow for addressing poor gelsevirine signal in HPLC-MS analysis.

Reference Data & Comparative Studies

Gelsevirine vs. Gelsemine: A Comparative Analysis of Bioactivity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the bioactivities of two prominent indole (B1671886) alkaloids, Gelsevirine and Gelsemine (B155926), derived from plants of the Gelsemium genus. Both compounds have garnered significant interest in the scientific community for their diverse pharmacological effects. This document aims to present a comprehensive overview of their mechanisms of action, quantitative bioactivity data, and relevant experimental protocols to aid in research and drug development endeavors.

I. Overview of Bioactivities

Gelsevirine and Gelsemine exhibit a range of similar biological activities, including anxiolytic, anti-inflammatory, and analgesic effects. However, their primary mechanisms of action and potency in these activities differ significantly. Gelsemine is well-characterized as a modulator of inhibitory neurotransmitter receptors, particularly the glycine (B1666218) receptor (GlyR).[1][2][3] In contrast, recent studies have identified Gelsevirine as a specific inhibitor of the stimulator of interferon genes (STING) signaling pathway, a key component of the innate immune system.[4][5]

II. Quantitative Bioactivity Data

The following tables summarize the available quantitative data for the bioactivities of Gelsevirine and Gelsemine, providing a basis for a comparative assessment of their potency.

Table 1: Inhibitory/Potentiating Activity on Receptors

Compound	Receptor	Action	IC50 / EC50	Cell Line / System	Reference
Gelsevirine	Glycine Receptor (α1)	Inhibition	40.6 ± 8.2 µM	HEK293 cells	[6]
GABA-A Receptor	Inhibition	251.5 µM	Not specified	[2]
Gelsemine	Glycine Receptor (α1)	Inhibition	10.36 µM	HEK293 cells	[2]
Glycine Receptor (spinal)	Inhibition	~42 µM	Spinal cord tissue	[6]
GABA-A Receptor	Inhibition	170.8 µM	Not specified	[2]
GABA-A Receptor	Inhibition	~55-75 µM	Recombinant and native receptors	[6]

Table 2: Anti-inflammatory Activity

Compound	Assay	IC50	Cell Line	Reference
Gelsevirine	Inhibition of IFNβ expression (2'3'-cGAMP-stimulated)	5.365 µM	Raw264.7 cells	[4]
Inhibition of IFNβ expression (2'3'-cGAMP-stimulated)	0.766 µM	THP-1 cells	[4]
(4 R)-19-Oxo-gelsevirine N4-oxide	Inhibition of NO production (LPS-induced)	6.2 µM	RAW 264.7 cells	[7]
Geleganimine B (related alkaloid)	Inhibition of NO production (LPS-induced)	10.2 µM	BV2 cells	[7]

Table 3: Toxicity Data

Compound	Animal Model	Route of Administration	LD50	Reference
Gelsemine	Mice	Intraperitoneal	56 mg/kg	[8][9]
Gelsevirine	Not explicitly stated, but noted to have "less toxicity" compared to other alkaloids.	-	-	[4][9]

III. Mechanisms of Action and Signaling Pathways

A. Gelsevirine: STING Signaling Pathway Inhibition

Gelsevirine has been identified as a potent inhibitor of the STING signaling pathway, which plays a crucial role in the innate immune response to cytosolic DNA.[4][5] Gelsevirine competitively binds to the cyclic dinucleotide (CDN)-binding pocket of STING, preventing its activation.[4] This inhibition blocks the downstream signaling cascade, including the phosphorylation of TBK1 and IRF3, and subsequent production of type I interferons and other pro-inflammatory cytokines.[4][10] Furthermore, Gelsevirine promotes the K48-linked ubiquitination and degradation of STING.[4]

Gelsevirine inhibits the cGAS-STING signaling pathway.

B. Gelsemine: Glycine Receptor Modulation and Downstream Signaling

Gelsemine primarily acts as a modulator of the glycine receptor (GlyR), an inhibitory ligand-gated ion channel in the central nervous system.[1][2][3] It is considered an orthosteric agonist of glycine receptors.[11] The activation of GlyRs by Gelsemine leads to an influx of chloride ions into the neuron, causing hyperpolarization and an inhibitory postsynaptic potential.[1] This action is believed to be central to its analgesic and anxiolytic effects. Furthermore, the activation of spinal α3 glycine receptors by Gelsemine stimulates the biosynthesis of the neurosteroid allopregnanolone (B1667786), which in turn potentiates the activity of GABA-A receptors, contributing to its bioactivity.[11][12]

Gelsemine modulates the glycine receptor pathway.

IV. Experimental Protocols

A. STING Inhibition Assay (In Vitro)

This protocol is designed to assess the inhibitory effect of a compound on the STING pathway.

Workflow for in vitro STING inhibition assay.

Methodology:

• Cell Culture: Culture appropriate cells (e.g., THP-1 monocytes or Raw264.7 macrophages) in standard conditions.

• Compound Treatment: Pre-incubate the cells with varying concentrations of Gelsevirine for a specified period (e.g., 2-6 hours).

• STING Agonist Stimulation: Stimulate the cells with a STING agonist such as 2'3'-cGAMP or transfected interferon stimulatory DNA (ISD).[4]

• Incubation: Incubate the cells for a period sufficient to induce a downstream response (e.g., 3-24 hours).

• Analysis:

  • Western Blot: Lyse the cells and perform western blotting to detect the phosphorylation of key signaling proteins like TBK1 and IRF3.[10][13]

  • ELISA: Collect the cell culture supernatant and measure the levels of secreted cytokines such as IFN-β and TNF-α using ELISA kits.[13]

  • RT-qPCR: Isolate total RNA and perform reverse transcription quantitative PCR (RT-qPCR) to measure the mRNA expression levels of target genes like IFNB1, CXCL10, and IL6.[14]

B. Glycine Receptor Binding Assay

This protocol is used to determine the binding affinity of a compound to the glycine receptor.

Methodology:

• Receptor Preparation: Prepare cell membranes from HEK293 cells transiently or stably expressing the desired glycine receptor subtype (e.g., α1).

• Radioligand Binding: Incubate the cell membranes with a constant concentration of a radiolabeled antagonist (e.g., [³H]strychnine) and varying concentrations of the test compound (Gelsemine).

• Incubation and Separation: Allow the binding to reach equilibrium. Separate the bound and free radioligand by rapid filtration through glass fiber filters.

• Scintillation Counting: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50 value). The Ki value can then be calculated using the Cheng-Prusoff equation.[15]

V. Comparative Discussion

Efficacy and Potency:

Mechanism of Action:

The distinct primary mechanisms of action—STING inhibition for Gelsevirine and glycine receptor modulation for Gelsemine—suggest that these compounds may be suited for different therapeutic applications. Gelsevirine's direct anti-inflammatory and immunomodulatory effects make it a potential candidate for treating conditions driven by STING-mediated inflammation, such as autoimmune diseases and sepsis.[4][5] Gelsemine's action on the central nervous system positions it as a candidate for neurological disorders, including anxiety and chronic pain.[1][16]

Toxicity:

Gelsemine is known to be a highly toxic alkaloid, with a reported LD50 of 56 mg/kg in mice via intraperitoneal injection.[8][9] While a specific LD50 for Gelsevirine is not provided in the reviewed literature, it is consistently described as having lower toxicity compared to other Gelsemium alkaloids.[4][9] This suggests a potentially better safety profile for Gelsevirine, which is a critical consideration for drug development.

VI. Conclusion

Gelsevirine and Gelsemine are two bioactive alkaloids with overlapping yet distinct pharmacological profiles. Gelsemine is a potent modulator of the glycine receptor, while Gelsevirine is a specific inhibitor of the STING signaling pathway. This difference in their primary molecular targets likely accounts for their varying potencies in different biological assays and suggests distinct therapeutic potentials. Gelsevirine's lower reported toxicity may offer a significant advantage in terms of its therapeutic window. Further research, including direct comparative studies on their various bioactivities and in vivo efficacy and toxicity, is warranted to fully elucidate their potential as therapeutic agents. This guide provides a foundational comparison to inform such future investigations.

References

• 1. Gelsemine - Wikipedia [en.wikipedia.org]
• 2. Functional modulation of glycine receptors by the alkaloid gelsemine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Functional modulation of glycine receptors by the alkaloid gelsemine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Molecular Pharmacology of Gelsemium Alkaloids on Inhibitory Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. High Throughput Techniques for Discovering New Glycine Receptor Modulators and their Binding Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 10. benchchem.com [benchchem.com]
• 11. Gelsemine and koumine, principal active ingredients of Gelsemium, exhibit mechanical antiallodynia via spinal glycine receptor activation-induced allopregnanolone biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Gelsemium analgesia and the spinal glycine receptor/allopregnanolone pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Targeting the cGAS-STING Pathway for Immune Modulation and Therapeutic Development - Application Notes - ICE Bioscience [en.ice-biosci.com]
• 14. researchgate.net [researchgate.net]
• 15. Architecture and assembly mechanism of native glycine receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Gelsemine, a principal alkaloid from Gelsemium sempervirens Ait., exhibits potent and specific antinociception in chronic pain by acting at spinal α3 glycine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Gelsevirine: A Novel Antagonist of the STING Pathway - A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Gelsevirine's STING-Inhibitory Effects with Leading Alternatives, Supported by Experimental Data.

The Stimulator of Interferon Genes (STING) pathway is a critical component of the innate immune system, responsible for detecting cytosolic DNA and initiating a potent inflammatory and antiviral response. While essential for host defense, aberrant STING activation is implicated in the pathogenesis of various autoimmune and inflammatory diseases. This has spurred the development of STING inhibitors as potential therapeutics. This guide provides a detailed comparison of a novel STING inhibitor, Gelsevirine, with other established antagonists, supported by experimental evidence to validate its inhibitory effects.

The cGAS-STING Signaling Pathway

The canonical cGAS-STING pathway is initiated by the presence of double-stranded DNA (dsDNA) in the cytoplasm, a danger signal associated with viral or bacterial infection, as well as cellular damage.

Caption: The cGAS-STING signaling pathway and points of inhibition.

Gelsevirine: A Dual-Mechanism STING Inhibitor

Gelsevirine is a natural alkaloid that has been identified as a potent and specific inhibitor of the STING pathway.[1][2] Its mechanism of action is distinct from many other known STING antagonists.

Mechanism of Action:

• Competitive Binding: Gelsevirine directly binds to the cyclic dinucleotide (CDN)-binding pocket of STING.[1][2] This competitive inhibition prevents the binding of the endogenous ligand 2'3'-cGAMP, thereby locking STING in an inactive conformation.[1]

• Promotion of Degradation: Gelsevirine promotes the K48-linked ubiquitination of STING, likely mediated by the E3 ligase TRIM21.[1][2] This targets STING for proteasomal degradation, reducing the total cellular levels of the protein.[1]

Comparative Analysis of STING Inhibitors

The efficacy of Gelsevirine as a STING inhibitor is best understood in comparison to other well-characterized antagonists. The following table summarizes key quantitative data.

Inhibitor	Mechanism of Action	Target Species	Binding Affinity (Kd)	IC50	Reference(s)
Gelsevirine	Competitive antagonist of CDN binding pocket; promotes STING degradation.	Human & Murine	27.6 µM	0.766 µM (Human, THP-1 cells)5.365 µM (Murine, Raw264.7 cells)	[1]
H-151	Covalent modification of Cys91, blocking STING palmitoylation and activation.	Human & Murine	N/A (covalent)	~134.4 nM (Human, HFFs)	[3][4]
SN-011	Competitive antagonist of CDN binding pocket.	Human & Murine	N/A	~502.8 nM (Human, HFFs)~107.1 nM (Murine, BMDMs)	[3][5]
C-176 / C-178	Covalent modification of Cys91, blocking STING palmitoylation and activation.	Murine only	N/A (covalent)	Inactive against human STING.	[3]
Compound 18	Competitive antagonist of CDN binding pocket.	Human & Murine	N/A	~11 µM (Human)	[1][3]
Astin C	Binds to STING C-terminus, blocking IRF3 recruitment.	Human & Murine	53 nM	~10.8 µM	[1][6]

Experimental Validation of Gelsevirine's STING-Inhibitory Effect

The validation of a STING inhibitor's efficacy relies on a series of well-defined cellular and biochemical assays. The following diagram outlines a typical experimental workflow.

Caption: Experimental workflow for validating STING inhibitors.

Detailed Experimental Protocols

IFN-β Promoter Luciferase Reporter Assay

This assay quantifies the ability of a compound to inhibit STING-induced activation of the IFN-β promoter, a direct downstream target of IRF3.

• Cell Culture and Transfection:

  • Seed HEK293T cells in a 48-well plate.

  • Co-transfect cells with a firefly luciferase reporter plasmid driven by the IFN-β promoter and a Renilla luciferase plasmid (e.g., pRL-TK) as an internal control for transfection efficiency.[7]

• Inhibitor Treatment:

  • After 24 hours, replace the medium with fresh medium containing serial dilutions of Gelsevirine or other test inhibitors. Incubate for 2-6 hours.[1]

• STING Activation:

  • Stimulate the cells with a STING agonist, such as 2'3'-cGAMP (e.g., 5 µg/mL).[1]

• Luciferase Measurement:

  • After 18-24 hours of stimulation, lyse the cells using a passive lysis buffer.[7]

  • Measure firefly and Renilla luciferase activities using a dual-luciferase reporter assay system and a luminometer.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity.

  • Calculate the half-maximal inhibitory concentration (IC50) by fitting the dose-response curve.

IFN-β Enzyme-Linked Immunosorbent Assay (ELISA)

This assay measures the concentration of secreted IFN-β protein in the cell culture supernatant, providing a quantitative measure of the downstream effects of STING pathway inhibition.

• Cell Seeding and Treatment:

  • Seed THP-1 or Raw264.7 cells in a 96-well plate.[8]

  • Pre-treat cells with various concentrations of Gelsevirine for 6 hours.[1]

  • Stimulate with a STING agonist (e.g., 2'3'-cGAMP) for 18-24 hours.[9]

• Sample Collection:

  • Centrifuge the plate to pellet the cells and carefully collect the supernatant.[8]

• ELISA Procedure:

  • Perform the ELISA according to the manufacturer's protocol for a human or mouse IFN-β ELISA kit.[10]

  • Briefly, add standards and collected supernatants to the pre-coated plate and incubate.

  • Wash the plate and add the detection antibody, followed by a substrate solution.

  • Add a stop solution and measure the absorbance at 450 nm.

• Data Analysis:

  • Generate a standard curve and determine the concentration of IFN-β in each sample.[8]

Immunoblotting for STING Pathway Proteins

This technique is used to detect changes in the phosphorylation status and total protein levels of key signaling molecules in the STING pathway.

• Cell Lysis:

  • After inhibitor pre-treatment and STING agonist stimulation (e.g., 1-3 hours), wash cells with ice-cold PBS.[11]

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.[11]

  • Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Protein Transfer:

  • Separate equal amounts of protein (e.g., 20-30 µg) on a polyacrylamide gel.

  • Transfer the proteins to a PVDF membrane.

• Antibody Incubation:

  • Block the membrane and incubate overnight at 4°C with primary antibodies against p-STING (Ser366), STING, p-TBK1 (Ser172), TBK1, p-IRF3 (Ser396), IRF3, and a loading control (e.g., β-actin).[11][12]

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[11]

• Detection:

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis:

  • Quantify band intensities to determine the relative levels of phosphorylated proteins compared to total proteins. A reduction in the phosphorylated forms in the presence of the inhibitor indicates successful pathway blockade.[1][13]

References

• 1. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. STING inhibitors target the cyclic dinucleotide binding pocket - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. mdpi.com [mdpi.com]
• 7. Luciferase assay [bio-protocol.org]
• 8. benchchem.com [benchchem.com]
• 9. The cGas–Sting Signaling Pathway Is Required for the Innate Immune Response Against Ectromelia Virus - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. Protocol to induce and assess cGAS-STING pathway activation in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

A Comparative Analysis of Gelsemium Alkaloids' Interaction with Glycine Receptors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative study of the effects of various Gelsemium alkaloids on glycine (B1666218) receptors (GlyRs), critical mediators of inhibitory neurotransmission in the central nervous system. The data presented herein, supported by experimental findings, offers valuable insights for neuroscience research and the development of novel therapeutics targeting the glycinergic system.

Introduction to Gelsemium Alkaloids and Glycine Receptors

Gelsemium, a genus of flowering plants, produces a variety of indole (B1671886) alkaloids, some of which exhibit significant neurological effects.[1] These effects are largely attributed to their interaction with inhibitory neurotransmitter receptors, with a prominent role played by the glycine receptor.[2] Glycine receptors are ligand-gated ion channels that, upon activation, permit the influx of chloride ions, leading to hyperpolarization of the neuronal membrane and subsequent inhibition of neuronal firing.[3] This mechanism is crucial for motor control, sensory processing, and pain perception.

This guide focuses on the comparative effects of four principal Gelsemium alkaloids: gelsemine (B155926), koumine (B8086292), gelsevirine, and humantenine (B602792), on various glycine receptor subtypes.

Quantitative Comparison of Gelsemium Alkaloid Activity on Glycine Receptors

The following tables summarize the quantitative data from electrophysiological and binding assays, providing a clear comparison of the potency and efficacy of different Gelsemium alkaloids on glycine receptor subtypes.

Table 1: Functional Inhibition of Glycine Receptors by Gelsemium Alkaloids (IC50 Values)

Alkaloid	GlyR Subtype	IC50 (µM)	Cell Type	Experimental Method	Reference
Gelsemine	Native Spinal GlyRs	42.4 ± 4.4	Cultured Spinal Neurons	Electrophysiology	[3]
α1β	Similar to native	HEK293	Electrophysiology	[3]
α2	Similar to native	HEK293	Electrophysiology	[3]
α3	Similar to native	HEK293	Electrophysiology	[3]
Koumine	α1	31.5 ± 1.7	HEK293	Electrophysiology	[4]
α1	9.587	-	Electrophysiology	[5]
Gelsevirine	α1	40.6 ± 8.2	HEK293	Electrophysiology	[4]
α1	82.94	-	Electrophysiology	[5]
Humantenmine	α1	No detectable activity	HEK293	Electrophysiology	[4]

Table 2: Binding Affinity of Gelsemium Alkaloids to Glycine Receptors (Ki Values)

Alkaloid	Receptor Source	Ki (µM)	Radioligand	Experimental Method	Reference
Gelsemine	Rat Spinal Cord Homogenates	21.9	[3H]-strychnine	Radioligand Displacement Assay	[6]
Koumine	-	-	[3H]-strychnine	Radioligand Displacement Assay	[7]

Note: Specific Ki values for koumine were not explicitly found in the provided search results, though it is stated to displace [3H]-strychnine binding.

Subunit-Specific Effects and Mechanism of Action

Electrophysiological studies have revealed that Gelsemium alkaloids exhibit subunit-specific effects on glycine receptors. For instance, gelsemine potentiates glycine-activated currents in homomeric α1 glycine receptors at low concentrations, while it inhibits currents in heteromeric α1β and homomeric α2 and α3 glycine receptors.[3] This differential modulation suggests that the β subunit plays a crucial role in the inhibitory action of gelsemine.[3]

Radioligand binding assays using [3H]-strychnine, a classic glycine receptor antagonist, have shown that gelsemine and koumine competitively displace its binding, indicating that these alkaloids likely interact with the orthosteric binding site of the receptor.[6][7]

Experimental Protocols

The following are generalized methodologies for the key experiments cited in this guide.

Cell Culture and Transfection for Glycine Receptor Expression

• Cell Line: Human Embryonic Kidney (HEK293) cells are commonly used for the heterologous expression of glycine receptors.[3][8]

• Culture Conditions: Cells are maintained in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum, penicillin (100 U/mL), and streptomycin (B1217042) (100 µg/mL) at 37°C in a humidified atmosphere of 5% CO2.[9]

• Transfection: For transient expression, HEK293 cells are transfected with plasmids containing the cDNA for the desired glycine receptor subunits (e.g., α1, α2, α3, β) using methods like calcium phosphate (B84403) precipitation or lipid-based transfection reagents.[8][9] For stable cell lines, cells are selected using an appropriate antibiotic after transfection.[8]

Whole-Cell Patch-Clamp Electrophysiology

This technique is used to measure the ion currents flowing through the glycine receptors in response to glycine and the modulatory effects of Gelsemium alkaloids.[10][11]

• Recording Setup: An inverted microscope with micromanipulators, a patch-clamp amplifier, and data acquisition software are required.[12]

• Pipette and Solutions:

  • External (Bath) Solution (in mM): 140 NaCl, 5.4 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, and 10 glucose (pH adjusted to 7.4 with NaOH).[13]

  • Internal (Pipette) Solution (in mM): 120 CsCl, 8 EGTA, 10 HEPES, 4 MgCl2, 0.5 GTP, and 2 ATP (pH adjusted to 7.4 with CsOH).[13]

• Procedure:

  • A glass micropipette with a tip resistance of 3-5 MΩ is filled with the internal solution and brought into contact with a transfected HEK293 cell.

  • A high-resistance seal (giga-seal) is formed between the pipette tip and the cell membrane.

  • The cell membrane under the pipette is ruptured by a brief suction pulse to achieve the whole-cell configuration.

  • The cell is voltage-clamped at a holding potential of -60 mV.

  • Glycine is applied to the cell to elicit an inward chloride current.

  • Gelsemium alkaloids are co-applied with glycine to determine their effect on the glycine-induced current.

  • Currents are recorded and analyzed to determine parameters like IC50 values.

Radioligand Binding Assay

This assay is used to determine the binding affinity of Gelsemium alkaloids to the glycine receptor by measuring their ability to displace a radiolabeled ligand, typically [3H]-strychnine.[6][14]

• Membrane Preparation: Spinal cord tissue is homogenized in a buffer and centrifuged to isolate the cell membrane fraction containing the glycine receptors.

• Assay Buffer: A suitable buffer, such as Tris-HCl, is used for the binding reaction.

• Procedure:

  • A constant concentration of [3H]-strychnine is incubated with the membrane preparation.

  • Increasing concentrations of the unlabeled Gelsemium alkaloid (the competitor) are added to the incubation mixture.

  • The mixture is incubated to allow binding to reach equilibrium.

  • The bound radioligand is separated from the unbound radioligand by rapid filtration through glass fiber filters.

  • The radioactivity retained on the filters is measured using a scintillation counter.

  • The data is analyzed to calculate the Ki value, which represents the binding affinity of the alkaloid.

Visualizing the Mechanisms

The following diagrams illustrate the experimental workflow and the proposed signaling pathway for the action of Gelsemium alkaloids on glycine receptors.

Experimental workflow for studying Gelsemium alkaloids on GlyRs.

Signaling pathway of Gelsemium alkaloids via glycine receptors.

Conclusion

The available data clearly indicate that Gelsemium alkaloids, particularly gelsemine, koumine, and gelsevirine, are potent modulators of glycine receptors. Their subunit-specific effects highlight the complexity of their interactions and offer potential avenues for the development of selective therapeutic agents. In contrast, humantenine appears to be inactive at these receptors. The provided experimental frameworks can serve as a foundation for further research into the pharmacological properties of these and other Gelsemium-derived compounds. A deeper understanding of their structure-activity relationships could pave the way for novel treatments for conditions involving glycinergic dysfunction, such as chronic pain and certain neurological disorders.

References

• 1. Functional characterisation of human glycine receptors in a fluorescence-based high throughput screening assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Functional modulation of glycine receptors by the alkaloid gelsemine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Experimental and Computational Investigation of the Target and Mechanisms of Gelsemium Alkaloids in the Central Nervous System [mdpi.com]
• 6. Gelsemine, a principal alkaloid from Gelsemium sempervirens Ait., exhibits potent and specific antinociception in chronic pain by acting at spinal α3 glycine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Gelsemine and koumine, principal active ingredients of Gelsemium, exhibit mechanical antiallodynia via spinal glycine receptor activation-induced allopregnanolone biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. High Throughput Techniques for Discovering New Glycine Receptor Modulators and their Binding Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Intracellular Association of Glycine Receptor with Gephyrin Increases Its Plasma Membrane Accumulation Rate - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mechanisms of homomeric alpha1 glycine receptor endocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Whole Cell Patch Clamp Protocol | AXOL Bioscience [axolbio.com]
• 12. researchgate.net [researchgate.net]
• 13. Frontiers | Inhibitory Actions of Tropeines on the α3 Glycine Receptor Function [frontiersin.org]
• 14. Interactions of glycine and strychnine with their receptor recognition sites in mouse spinal cord - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Analytical Methods for Gelsevirine Quantification

For researchers, scientists, and drug development professionals engaged in the study of Gelsemium alkaloids, the accurate quantification of Gelsevirine in biological matrices is paramount for toxicokinetic and pharmacokinetic assessments. This guide provides a detailed comparison of two prominent analytical techniques: Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV).

While a specific HPLC-UV method for Gelsevirine was not found in the reviewed literature, this guide presents a validated UPLC-MS/MS method for the simultaneous determination of Gelsevirine and other Gelsemium alkaloids. For comparative purposes, an established HPLC-UV method for the quantification of two other major Gelsemium alkaloids, Koumine and Gelsemine, is detailed. Given the structural similarities of these alkaloids, the HPLC-UV protocol serves as a robust framework that can be adapted for Gelsevirine analysis.

Data Presentation: A Side-by-Side Comparison of Method Performance

The performance of an analytical method is determined by a range of validation parameters. The following tables summarize the key quantitative data for the UPLC-MS/MS method for Gelsevirine and the adaptable HPLC-UV method for related alkaloids.

Table 1: UPLC-MS/MS Method Validation Parameters for Gelsevirine in Rat Plasma [1]

Validation Parameter	Performance Metric
Linearity Range	0.1 - 200 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	0.1 ng/mL
Accuracy	86.9% - 113.2%
Precision (RSD)	< 16%
Extraction Recovery	> 75.8%
Matrix Effect	88.5% - 107.8%

Table 2: HPLC-UV Method Validation Parameters for Koumine and Gelsemine in Human Plasma (Adaptable for Gelsevirine) [2]

Validation Parameter	Performance Metric (Koumine)	Performance Metric (Gelsemine)
Linearity Range	0.05 - 50 µg/mL	0.05 - 50 µg/mL
Correlation Coefficient (r)	0.9997	0.9999
Extraction Recovery	> 88.5%	> 88.5%
Intra-day Precision (RSD)	< 8.3%	< 7.7%
Inter-day Precision (RSD)	< 8.3%	< 7.7%

Experimental Protocols

Detailed methodologies are crucial for the replication and adaptation of analytical methods. Below are the experimental protocols for the UPLC-MS/MS and the adaptable HPLC-UV methods.

UPLC-MS/MS Method for Gelsevirine Quantification[1]

1. Sample Preparation:

• To 50 µL of rat plasma, add 150 µL of acetonitrile (B52724) containing the internal standard (Strychnine, 20 ng/mL).

• Vortex the mixture for 1 minute.

• Centrifuge at 14,900 x g for 10 minutes.

• Inject 2 µL of the supernatant into the UPLC-MS/MS system.

2. Chromatographic Conditions:

• Column: Waters UPLC BEH C18 (50 mm × 2.1 mm, 1.7 µm).

• Mobile Phase: A gradient of methanol (B129727) (A) and water with 0.1% formic acid (B).

  • 0-0.2 min: 10% A

  • 0.2-2.0 min: 10% to 80% A

  • 2.0-2.5 min: 80% A

  • 2.5-2.8 min: 80% to 10% A

  • 2.8-5.0 min: 10% A

• Flow Rate: 0.4 mL/min.

3. Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM).

• Capillary Voltage: 2.5 kV.

• Source Temperature: 150°C.

• Desolvation Temperature: 450°C.

• Cone Gas Flow: 50 L/h.

• Desolvation Gas Flow: 900 L/h.

Adaptable HPLC-UV Method for Gelsevirine Quantification[2]

1. Sample Preparation:

• Plasma samples are spiked with an internal standard (oxcarbazepine).

• Perform solid-phase extraction (SPE) to clean up the sample.

2. Chromatographic Conditions:

• Column: C18 column.

• Mobile Phase: Methanol, water, and di-n-butylamine (58:42:0.01, v/v/v).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 263 nm.

Visualization of Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of the analytical procedures.

Caption: UPLC-MS/MS Experimental Workflow.

Caption: Adaptable HPLC-UV Experimental Workflow.

References

• 1. Toxicokinetics of 11 Gelsemium Alkaloids in Rats by UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Analysis of the Neuroprotective Effects of Gelsevirine and Other STING Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The stimulator of interferon genes (STING) signaling pathway has emerged as a critical mediator of neuroinflammation in a range of neurological disorders. Its overactivation can lead to neuronal damage and cognitive decline, making it a promising therapeutic target. This guide provides a comparative overview of the neuroprotective effects of Gelsevirine, a natural alkaloid, against other notable STING inhibitors, supported by experimental data and detailed methodologies.

Mechanism of Action: STING Signaling Pathway

The canonical STING signaling pathway is initiated by the presence of cytosolic double-stranded DNA (dsDNA), which can be of foreign (viral or bacterial) or host origin (e.g., from damaged mitochondria or nuclear DNA leakage). This dsDNA is detected by cyclic GMP-AMP synthase (cGAS), which then synthesizes the second messenger cyclic GMP-AMP (cGAMP). cGAMP binds to STING, an endoplasmic reticulum-resident protein, triggering its dimerization and translocation to the Golgi apparatus. In the Golgi, STING recruits and activates TANK-binding kinase 1 (TBK1), which in turn phosphorylates both STING and the transcription factor interferon regulatory factor 3 (IRF3). Phosphorylated IRF3 dimerizes and translocates to the nucleus, driving the expression of type I interferons (IFN-I) and other pro-inflammatory cytokines, leading to neuroinflammation.

Caption: STING Signaling Pathway and Inhibition. (Within 100 characters)

Comparative Efficacy of STING Inhibitors

The following tables summarize the quantitative data on the inhibitory potency and neuroprotective effects of Gelsevirine compared to other well-characterized STING inhibitors, H-151 and C-176.

Table 1: In Vitro Inhibitory Activity

Inhibitor	Target	Mechanism of Action	Cell Line	IC50 (IFN-β Inhibition)	Reference
Gelsevirine	STING	Competitively binds to the cGAMP binding pocket and promotes STING degradation.[1][2]	Raw264.7 (murine macrophage)	5.365 µM[3][4]	[1][2][3][4]
THP-1 (human monocyte)	0.766 µM[3][4]	[3][4]
H-151	STING (Cys91)	Covalently binds to Cys91, inhibiting STING palmitoylation.[5][6]	Mouse Embryonic Fibroblasts (MEFs)	~138 nM[5]	[5][6]
Bone Marrow-Derived Macrophages (BMDMs)	~109.6 nM[5]	[5]
Human Foreskin Fibroblasts (HFFs)	~134.4 nM[5]	[5]
C-176	STING (Cys91)	Covalently binds to Cys91 of mouse STING, blocking palmitoylation.[1][7]	Mouse STING-expressing cells	Active (specific IC50 not provided)	[1][7]
Human STING-expressing cells	Inactive[5]	[5]

Table 2: In Vivo Neuroprotective Effects

Inhibitor	Animal Model	Key Neuroprotective Outcomes	Reference
Gelsevirine	Middle Cerebral Artery Occlusion (MCAO) in mice	- Significantly reduced infarct volume.[8][9]- Improved neurological function (Bederson score).[8][9]- Decreased neuronal apoptosis.[8][9]- Reduced neuroinflammation (decreased inflammatory cytokines).[8]	[8][9]
Sepsis-Associated Encephalopathy (SAE) in mice	- Increased survival rate.[10]- Ameliorated cognitive impairment.[10]- Inhibited microglial activation and pyroptosis.[10]- Reduced inflammatory factor levels in the hippocampus.[10]	[10]
H-151	Aged mice	- Improved spatial and associative memory.[11]- Reduced microglial accumulation and neuronal loss in the hippocampus.[11]- Decreased neuroinflammatory gene expression in the brain.[11]	[11]
Alzheimer's disease model (dKI mice)	- Reduced iNOS induction and microglial engulfment of postsynaptic material.[12]- Preserved working and object recognition memory.[12]	[12]
C-176	Traumatic Brain Injury (TBI) in mice	- Significantly smaller cortical lesion area.[13]- Attenuated TBI-induced impairments in gait symmetry and stride frequency.[13]- Reduced striatal gene expression of pro-inflammatory cytokines (TNF-α, IL-1β, CXCL10).[13]	[13]

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below.

Middle Cerebral Artery Occlusion (MCAO) Model

This protocol is used to induce focal cerebral ischemia in mice to model stroke.

Caption: MCAO Experimental Workflow. (Within 100 characters)

• Animal Preparation: Adult male C57BL/6 mice are anesthetized with isoflurane. Body temperature is maintained at 37°C throughout the procedure.

• Surgical Procedure: A midline neck incision is made, and the right common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA) are isolated. The ECA and CCA are ligated. A nylon monofilament (e.g., 4-0) with a blunted tip is inserted into the ICA via the ECA stump to occlude the origin of the middle cerebral artery (MCA).

• Ischemia and Reperfusion: The filament is left in place for a defined period (e.g., 60-90 minutes) to induce ischemia. Reperfusion is achieved by withdrawing the filament.

• Drug Administration: Gelsevirine (e.g., 10 mg/kg) or vehicle is administered intraperitoneally at a specified time point, for instance, 1 hour before MCAO and again at the onset of reperfusion.[8]

• Outcome Measures (24 hours post-MCAO):

  • Neurological Deficit Scoring: The Bederson score is used to assess motor deficits.

  • Infarct Volume Measurement: Brains are sectioned and stained with 2,3,5-triphenyltetrazolium chloride (TTC) to visualize the infarct area.

  • Histology: Immunohistochemistry is performed on brain sections to detect markers of apoptosis (e.g., TUNEL) and neuroinflammation (e.g., Iba1 for microglia, GFAP for astrocytes).

  • Biochemical Analysis: Brain tissue is homogenized for ELISA or qPCR to quantify levels of pro-inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6).

Sepsis-Associated Encephalopathy (SAE) Model

This protocol induces systemic inflammation leading to neurological complications.

• Animal Model: Sepsis is induced in mice using the cecal ligation and puncture (CLP) model.[10]

• Procedure: Mice are anesthetized, and a midline laparotomy is performed to expose the cecum. The cecum is ligated below the ileocecal valve and punctured (e.g., with a 21-gauge needle). The cecum is then returned to the peritoneal cavity, and the incision is closed.

• Drug Administration: Gelsevirine is administered at specified doses and time points post-CLP.

• Outcome Measures:

  • Survival Rate: Monitored over several days.

  • Cognitive Function: Assessed using behavioral tests such as the Morris water maze and open-field test.[10]

  • Neuroinflammation and Pyroptosis: Hippocampal tissue is analyzed by Western blotting for STING phosphorylation and markers of pyroptosis, and by immunohistochemistry for microglial activation.[10]

In Vitro STING Inhibition Assay

This assay quantifies the ability of a compound to inhibit STING-dependent gene expression.

Caption: In Vitro STING Inhibition Assay. (Within 100 characters)

• Cell Culture: Macrophage or monocyte cell lines (e.g., Raw264.7, THP-1) are cultured in appropriate media.

• Treatment: Cells are pre-treated with various concentrations of the STING inhibitor (e.g., Gelsevirine) or vehicle for a specified time (e.g., 6 hours).[3][4]

• Stimulation: The STING pathway is activated by adding a STING agonist, such as 2'3'-cGAMP (e.g., 5 µg/mL), to the cell culture medium.[3][4]

• Incubation: Cells are incubated for a further period (e.g., 3 hours) to allow for gene expression.[3][4]

• Analysis:

  • RNA Isolation and RT-qPCR: Total RNA is extracted from the cells, and reverse transcription followed by quantitative PCR (RT-qPCR) is performed to measure the mRNA levels of IFN-β and other pro-inflammatory cytokines (e.g., CXCL10, IL-6).[3][4]

  • IC50 Calculation: The half-maximal inhibitory concentration (IC50) is calculated from the dose-response curve of the inhibitor's effect on IFN-β mRNA expression.

Conclusion

Gelsevirine demonstrates significant neuroprotective effects in preclinical models of ischemic stroke and sepsis-associated encephalopathy, primarily through the inhibition of neuroinflammation. Its mechanism involves the direct inhibition of the STING signaling pathway. When compared to other STING inhibitors like H-151 and C-176, Gelsevirine shows efficacy in the micromolar range in vitro, whereas H-151 is potent in the nanomolar range. However, Gelsevirine has shown efficacy against both human and mouse STING, while the activity of C-176 is limited to the murine protein. The blood-brain barrier permeability of Gelsevirine contributes to its in vivo neuroprotective effects. Further head-to-head comparative studies are warranted to fully elucidate the relative therapeutic potential of these STING inhibitors for various neurological disorders. The data presented in this guide provides a foundation for researchers and drug developers to make informed decisions in the pursuit of novel neuroprotective therapies targeting the STING pathway.

References

• 1. C 176 | STING-Dependent Signaling | Tocris Bioscience [tocris.com]
• 2. researchgate.net [researchgate.net]
• 3. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. STING inhibitors target the cyclic dinucleotide binding pocket - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Regulation of microglia related neuroinflammation contributes to the protective effect of Gelsevirine on ischemic stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Regulation of microglia related neuroinflammation contributes to the protective effect of Gelsevirine on ischemic stroke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Gelsevirine ameliorates sepsis-associated encephalopathy by inhibiting the STING signalling-mediated pyroptosis pathway in microglia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. cGAS–STING drives ageing-related inflammation and neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Blockade of STING activation alleviates microglial dysfunction and a broad spectrum of Alzheimer’s disease pathologies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Comparative Analysis of Gelsevirine's Anxiolytic Properties: A Review of Preclinical Evidence

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comparative analysis of the anxiolytic properties of alkaloids derived from Gelsemium sempervirens, with a focus on Gelsevirine. Due to a notable scarcity of research specifically on isolated Gelsevirine, this document synthesizes findings from studies on Gelsemium extracts and its most-studied alkaloid, Gelsemine, to infer the potential anxiolytic profile of Gelsevirine. The performance of these natural compounds is compared with two standard anxiolytic agents: Diazepam, a benzodiazepine (B76468), and Fluoxetine (B1211875), a selective serotonin (B10506) reuptake inhibitor (SSRI). This guide presents available preclinical data from key behavioral assays, details the experimental protocols for these tests, and visualizes the proposed mechanisms of action to offer a comprehensive resource for researchers in neuropsychopharmacology and drug development.

Introduction

The search for novel anxiolytic agents with improved efficacy and safety profiles is a continuous endeavor in psychopharmacology. Natural products represent a promising reservoir of bioactive compounds, and the alkaloids from the plant Gelsemium sempervirens have garnered attention for their potential effects on the central nervous system. Among these alkaloids, Gelsevirine is a key constituent, alongside the more extensively studied Gelsemine. While traditional use and preliminary studies on Gelsemium extracts suggest anxiolytic-like effects, specific data on Gelsevirine remains limited.

This guide aims to provide an objective comparison of the anxiolytic properties of Gelsemium alkaloids, with inferred relevance to Gelsevirine, against the well-established clinical standards, Diazepam and Fluoxetine. The comparison is based on preclinical evidence from widely accepted animal models of anxiety.

Mechanisms of Action

The anxiolytic effects of the compared substances are mediated by distinct molecular pathways.

• Gelsemium Alkaloids (inferred for Gelsevirine): The precise mechanism of Gelsevirine is not well-elucidated. However, studies on Gelsemine and Gelsemium extracts suggest a multi-target mechanism. The leading hypothesis points to the modulation of inhibitory neurotransmission, potentially through an interaction with glycine (B1666218) receptors and the potentiation of neurosteroid synthesis, such as allopregnenolone, which is a positive allosteric modulator of the GABA-A receptor.[1] More recent findings suggest that Gelsemine may also exert its anxiolytic effects by inhibiting neuroinflammation through the NLRP3 inflammasome pathway and modulating the CREB/BDNF signaling cascade in the hippocampus and hypothalamus.[2][3]

• Diazepam (Benzodiazepines): Diazepam and other benzodiazepines act as positive allosteric modulators of the GABA-A receptor. By binding to the benzodiazepine site on the receptor, they increase the frequency of chloride channel opening in the presence of GABA, leading to enhanced neuronal hyperpolarization and a reduction in neuronal excitability. This widespread central nervous system depression results in anxiolytic, sedative, myorelaxant, and anticonvulsant effects.

• Fluoxetine (SSRIs): Fluoxetine is a selective serotonin reuptake inhibitor. It blocks the serotonin transporter (SERT), leading to an increase in the concentration of serotonin in the synaptic cleft. This enhancement of serotonergic neurotransmission in key brain circuits involved in mood and anxiety is believed to underlie its therapeutic effects. The anxiolytic effects of SSRIs typically have a delayed onset of several weeks.[4]

Preclinical Behavioral Evidence

The anxiolytic potential of Gelsevirine and comparator drugs is typically assessed using a battery of behavioral tests in rodents. These tests are designed to model different aspects of anxiety.

Elevated Plus-Maze (EPM) Test

The EPM test is a widely used model for assessing anxiety-like behavior in rodents. The apparatus consists of two open and two enclosed arms elevated from the floor. Anxiolytic compounds typically increase the time spent and the number of entries into the open arms, reflecting a reduction in fear of open spaces.

Compound	Dose Range (Mice)	Effect on Open Arm Time	Effect on Open Arm Entries	Citations
Gelsemium sempervirens Methanol Extract	150 mg/kg	Significant Increase	Significant Increase	[2]
Diazepam	0.5 - 2.0 mg/kg	Significant Increase	Significant Increase	[5][6][7][8]
Fluoxetine (acute)	5 - 20 mg/kg	No significant effect or anxiogenic effect	No significant effect or anxiogenic effect	[9][10]
Fluoxetine (chronic)	18 mg/kg/day	Increased	Increased	[11]

Open Field Test (OFT)

The OFT is used to assess general locomotor activity and anxiety-like behavior. In a novel open arena, anxious animals tend to stay close to the walls (thigmotaxis), while a reduction in anxiety is associated with increased exploration of the central area.

Compound	Dose Range (Mice)	Effect on Center Time/Distance	Effect on Locomotor Activity	Citations
Gelsemine	0.4 - 10 mg/kg	Increased distance in central area	No significant change	[2]
Diazepam	1.5 - 2.0 mg/kg	Increased	No significant change or decreased at higher doses	[12][13][14][15]
Fluoxetine (chronic)	18 mg/kg/day	Increased	Increased	[16]

Light-Dark Box (LDB) Test

The LDB test capitalizes on the innate aversion of rodents to brightly illuminated areas. The apparatus consists of a dark, enclosed compartment and a brightly lit compartment. Anxiolytic drugs increase the time spent in the light compartment and the number of transitions between the two compartments.

Compound	Dose Range (Mice)	Effect on Time in Light Compartment	Effect on Transitions	Citations
Gelsemium sempervirens (homeopathic dilutions)	5C, 9C, 30C	Significant Increase	Markedly Increased	[17]
Diazepam	0.5 - 2.0 mg/kg	Increased	Increased	[7][18][19]
Fluoxetine (chronic)	18 mg/kg/day	Increased entries into light (trend)	Not consistently reported	[11]

Experimental Protocols

Elevated Plus-Maze (EPM) Protocol for Mice

• Apparatus: A plus-shaped maze elevated above the floor (typically 50 cm). It has two open arms (e.g., 30 x 5 cm) and two enclosed arms (e.g., 30 x 5 x 15 cm) of the same size, with a central platform (e.g., 5 x 5 cm).

• Acclimation: Animals are brought to the testing room at least 30-60 minutes before the test to acclimate to the new environment.

• Procedure: Each mouse is placed individually on the central platform of the maze, facing one of the enclosed arms. The behavior of the mouse is then recorded for a 5-minute period, typically by a video camera positioned above the maze.

• Parameters Measured:

  • Time spent in the open arms.

  • Time spent in the closed arms.

  • Number of entries into the open arms.

  • Number of entries into the closed arms.

  • Total distance traveled (as a measure of general locomotor activity).

• Data Analysis: The percentage of time spent in the open arms ((Time in open arms / Total time) x 100) and the percentage of open arm entries ((Open arm entries / Total entries) x 100) are calculated. An increase in these parameters is indicative of an anxiolytic effect.

Open Field Test (OFT) Protocol for Mice

• Apparatus: A square or circular arena (e.g., 40 x 40 cm or 50 x 50 cm) with walls to prevent escape. The floor is typically divided into a central zone and a peripheral zone.[20][21]

• Acclimation: Animals are habituated to the testing room for at least 30-60 minutes prior to the test.

• Procedure: Each mouse is gently placed in the center of the open field arena. Its behavior is recorded for a predetermined period, usually 5 to 20 minutes, using a video tracking system.[2][21]

• Parameters Measured:

  • Time spent in the center zone.

  • Distance traveled in the center zone.

  • Latency to enter the center zone.

  • Total distance traveled.

  • Rearing frequency (vertical activity).

  • Grooming bouts.

• Data Analysis: An increase in the time spent and distance traveled in the center zone is interpreted as an anxiolytic-like effect. Total distance traveled provides a measure of general locomotor activity to rule out sedative or stimulant effects.

Light-Dark Box (LDB) Test Protocol for Mice

• Apparatus: A box divided into two compartments: a small, dark compartment (approximately 1/3 of the total area) and a large, brightly illuminated compartment (approximately 2/3 of the area). The compartments are connected by a small opening.[17][22][23]

• Acclimation: Mice are brought to the testing room and allowed to acclimate for at least 30-60 minutes.

• Procedure: Each mouse is placed in the center of the brightly lit compartment, facing away from the opening to the dark compartment. The animal's activity is recorded for a 5 to 10-minute session.[23]

• Parameters Measured:

  • Latency to enter the dark compartment.

  • Time spent in the light compartment.

  • Time spent in the dark compartment.

  • Number of transitions between the two compartments.

  • Total distance traveled.

• Data Analysis: An anxiolytic effect is indicated by an increase in the time spent in the light compartment and an increased number of transitions between the compartments.

Visualizations

Experimental Workflow

Caption: Workflow for preclinical anxiolytic drug testing.

Signaling Pathways

Caption: Signaling pathways for anxiolytic drug classes.

Conclusion

The available preclinical evidence suggests that alkaloids from Gelsemium sempervirens possess anxiolytic-like properties, as demonstrated in standard animal models of anxiety. These effects are observed with crude extracts and the purified alkaloid Gelsemine. While direct evidence for Gelsevirine is lacking, its structural similarity to other active alkaloids in the plant suggests it may contribute to the overall anxiolytic profile.

Compared to Diazepam, which has a robust and acute anxiolytic effect, the efficacy of Gelsemium alkaloids appears to be significant, though potentially less potent. In contrast to Fluoxetine, which often requires chronic administration to achieve anxiolytic effects, Gelsemium compounds appear to be effective after acute administration in preclinical models.

The mechanism of action for Gelsemium alkaloids is likely multi-faceted, involving the GABAergic system, neurosteroid production, and anti-inflammatory pathways. This contrasts with the more specific mechanisms of benzodiazepines and SSRIs.

Future Directions:

• Isolation and Characterization: There is a critical need for studies on isolated Gelsevirine to determine its specific anxiolytic efficacy, potency, and receptor binding profile.

• Mechanism of Action: Further research is required to fully elucidate the molecular targets of Gelsevirine and other Gelsemium alkaloids.

• Chronic Dosing Studies: Long-term studies are needed to assess the sustained anxiolytic effects and potential for tolerance or dependence with Gelsemium-derived compounds.

This comparative guide highlights the potential of Gelsemium alkaloids as a source for novel anxiolytic drug discovery. However, rigorous investigation into the pharmacology of individual alkaloids, particularly Gelsevirine, is essential to validate these preliminary findings and to determine their therapeutic potential.

References

• 1. Elevated plus maze protocol [protocols.io]
• 2. Open Field Test Protocol for Anxiety-Like Behavior in Rodents [anilocus.com]
• 3. Use of the Open Field Maze to Measure Locomotor and Anxiety-like Behavior in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Light–Dark Box Test in the Mouse | Springer Nature Experiments [experiments.springernature.com]
• 5. Diazepam Effects on Anxiety-related Defensive Behavior of Male and Female High and Low Open-Field Activity Inbred Mouse Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effects of diazepam on behavioural and antinociceptive responses to the elevated plus-maze in male mice depend upon treatment regimen and prior maze experience - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Use of the elevated plus-maze test with opaque or transparent walls in the detection of mouse strain differences and the anxiolytic effects of diazepam - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Prior exposure to the elevated plus-maze sensitizes mice to the acute behavioral effects of fluoxetine and phenelzine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. BEHAVIORAL EFFECTS OF FLUOXETINE IN AN ANIMAL MODEL OF ANXIETY/DEPRESSION ARE MEDIATED BY BOTH NEUROGENESIS-DEPENDENT AND INDEPENDENT MECHANISMS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A detailed ethological analysis of the mouse open field test: effects of diazepam, chlordiazepoxide and an extremely low frequency pulsed magnetic field - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The open field assay is influenced by room... | F1000Research [f1000research.com]
• 14. researchgate.net [researchgate.net]
• 15. Diazepam effects on anxiety-related defensive behavior of male and female high and low open-field activity inbred mouse strains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Fluoxetine and environmental enrichment similarly reverse chronic social stress-related depression- and anxiety-like behavior, but have differential effects on amygdala gene expression - PMC [pmc.ncbi.nlm.nih.gov]
• 17. The mouse light/dark box test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Anxiety- and activity-related effects of diazepam and chlordiazepoxide in the rat light/dark and dark/light tests: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 20. The Open Field Test for Measuring Locomotor Activity and Anxiety-Like Behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Open field test for mice [protocols.io]
• 22. Light/Dark Transition Test to Assess Anxiety-like Behavior in Mice [en.bio-protocol.org]
• 23. Light/Dark Box Test - Creative Biolabs [creative-biolabs.com]

Pioneering Pathway to a Complex Alkaloid: A Comprehensive Guide to the First Total Synthesis of Gelsevirine

For researchers, scientists, and professionals in drug development, the intricate molecular architecture of Gelsevirine, a hexacyclic Gelsemium alkaloid, presents a formidable synthetic challenge. To date, the scientific literature details a single, innovative total synthesis of this complex natural product, accomplished by the research group of Professor Eric M. Ferreira at the University of Georgia. This guide provides a detailed examination of this pioneering route, offering insights into its strategic approach, quantitative performance, and the experimental protocols for its key transformations.

While a head-to-head comparison with alternative synthetic routes is not currently possible due to the absence of other published total syntheses of Gelsevirine, this guide offers a comprehensive analysis of the Ferreira synthesis. The centerpiece of this strategy is a novel photo-induced, thiyl-radical-catalyzed [3+2] cycloaddition, a key reaction that enables the construction of the intricate core structure of the molecule.

Quantitative Analysis of the Ferreira Synthesis

The efficiency of a synthetic route is a critical factor for its potential application in medicinal chemistry and drug development. The following table summarizes the key quantitative data for the first total synthesis of Gelsevirine.

Metric	Value
Total Number of Steps	15
Overall Yield	~1%
Key Reaction	Photo-induced, thiyl-radical-catalyzed [3+2] cycloaddition

The Synthetic Blueprint: A Step-by-Step Overview

The successful synthesis of Gelsevirine by the Ferreira group represents a significant achievement in natural product synthesis. The logical flow of their approach is visualized in the diagram below, highlighting the key stages of the synthesis.

Safety & Regulatory Compliance

Personal protective equipment for handling Gelsevirine

This guide provides critical safety and logistical information for researchers, scientists, and drug development professionals handling Gelsevirine. The following procedures are based on the known toxicological profile of Gelsemium alkaloids and established best practices for handling potent chemical compounds.

Personal Protective Equipment (PPE)

Given the inherent toxicity of alkaloids from the Gelsemium genus, a comprehensive approach to personal protection is mandatory to prevent exposure through inhalation, dermal contact, or accidental ingestion.[1][2] The following table summarizes the recommended PPE for handling Gelsevirine.

PPE Component	Specification	Purpose	Source of Recommendation
Gloves	Nitrile, double-gloved	Prevents skin contact. Double gloving provides an additional barrier.	General Laboratory Safety[3][4]
Eye Protection	Safety goggles with side-shields or a full-face shield	Protects eyes from splashes and aerosols.[4][5][6]	General Laboratory Safety
Lab Coat	Disposable, long-sleeved, with tight-fitting cuffs	Protects skin and personal clothing from contamination.[3][4]	General Laboratory Safety
Respiratory Protection	N95 respirator or higher	Recommended when handling powdered Gelsevirine or creating aerosols.[4]	General Laboratory Safety
Footwear	Closed-toe shoes	Prevents exposure from spills.	General Laboratory Safety

Operational Plan: Handling and Storage

2.1. Engineering Controls:

• Ventilation: All handling of Gelsevirine, especially in powdered form, should be conducted in a certified chemical fume hood or a Class II biological safety cabinet to minimize inhalation exposure.[7]

• Designated Area: Establish a designated area for handling Gelsevirine. This area should be clearly marked with warning signs.

2.2. Handling Procedures:

• Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare all required equipment and reagents in the designated handling area.

• Weighing: If working with powdered Gelsevirine, weigh the compound within the fume hood. Use a dedicated set of spatulas and weighing boats.

• Dissolving: Gelsevirine is soluble in solvents such as chloroform, dichloromethane, ethyl acetate, DMSO, and acetone.[8] When preparing solutions, add the solvent to the powdered compound slowly to avoid splashing.

• Post-Handling: After handling, decontaminate all surfaces with an appropriate solvent and then a cleaning agent. Remove and dispose of PPE as outlined in the disposal plan. Wash hands thoroughly with soap and water.[6]

2.3. Storage:

• Store Gelsevirine in a tightly sealed, clearly labeled container.

• Keep in a secure, ventilated, and cool location, away from incompatible materials.[7]

Disposal Plan

All waste contaminated with Gelsevirine is considered hazardous.

• Solid Waste: Contaminated PPE (gloves, lab coats), weighing boats, and other disposable materials should be collected in a dedicated, labeled hazardous waste container.

• Liquid Waste: Solutions containing Gelsevirine should be collected in a labeled, sealed hazardous waste container. Do not dispose of Gelsevirine solutions down the drain.

• Disposal Method: All Gelsevirine waste must be disposed of through an approved hazardous waste management service, following all local and institutional regulations.

Experimental Protocols Overview

The following table summarizes conditions from cited in vitro and in vivo experiments involving Gelsevirine.

Experiment Type	Cell Line / Animal Model	Concentration / Dosage	Solvent/Vehicle	Reference
In vitro Proliferation Assay	Human carcinoma cell line SW480	IC50: 1.41 ± 0.06 mM	Not specified	[8]
In vitro Proliferation Assay	Human carcinoma cell line MGC80-3	IC50: 1.22 ± 0.11 mM	Not specified	[8]
In vitro STING Inhibition	Raw264.7 and THP-1 cells	10 μM for pretreatment	Not specified	[9][10]
In vivo Sepsis Model	C57BL/6J mice	10 mg/kg, 20 mg/kg	Not specified	[9][10]

Gelsevirine Handling Workflow

The following diagram illustrates the standard workflow for handling Gelsevirine in a laboratory setting, emphasizing safety at each step.

Caption: Workflow for the safe handling of Gelsevirine.

References

• 1. The genus Gelsemium: An update - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular Pharmacology of Gelsemium Alkaloids on Inhibitory Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. osha.gov [osha.gov]
• 4. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
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